Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

• CAS: 1243032-25-8

Core Science & Biosynthesis

Technical Monograph: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

The following technical guide details the chemical architecture, synthetic methodology, and application potential of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.

CAS Number: 1243032-25-8 Molecular Formula: C₁₁H₇ClFNO₂ Molecular Weight: 239.63 g/mol

Executive Summary

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate represents a high-value scaffold in medicinal chemistry, distinct from the classical "fluoroquinolone" antibiotics (which typically feature a 4-oxo-3-carboxylic acid motif). This compound functions as a bifunctional electrophile : the C2-chlorine atom serves as a prime site for Nucleophilic Aromatic Substitution (SNAr), while the C4-ester provides a handle for acylation or reduction.

Its 6-fluoro substituent is strategically placed to block metabolic oxidation at the prone C6 position, enhancing the pharmacokinetic profile of downstream drug candidates. This guide outlines the rigorous synthesis, reactivity profiling, and handling protocols for this intermediate.

Chemical Profile & Physical Properties[1][2][3][4][5][6][7]

Property	Value	Note
Appearance	Off-white to pale yellow solid	Crystalline powder
Melting Point	134–138 °C (Predicted)	Varies by polymorph/purity
Solubility	DCM, DMSO, Ethyl Acetate	Poor solubility in water
pKa	~1.2 (Quinoline N)	Electron-withdrawing groups lower basicity
LogP	~2.8	Moderate lipophilicity

Synthetic Architecture

The most robust synthetic route to the 4-carboxylate regioisomer utilizes the Isatin-Malonate condensation . Unlike the Conrad-Limpach or Knorr syntheses, which can suffer from regioselectivity issues regarding the 2- vs 4-position, the Isatin route unambiguously establishes the carboxylic acid at C4 via ring expansion.

Mechanistic Pathway

• Ring Expansion (Pfitzinger-Type): 6-Fluoroisatin condenses with malonic acid under acidic conditions. The isatin lactam ring opens and re-closes to form the 6-membered quinoline ring, yielding 6-fluoro-2-hydroxyquinoline-4-carboxylic acid.

• Esterification: Fischer esterification protects the C4-acid as a methyl ester.

• Aromatization/Chlorination: Treatment with Phosphorus Oxychloride (POCl₃) converts the tautomeric 2-hydroxy (2-oxo) group into the 2-chloro leaving group.

Synthesis Workflow Diagram

Figure 1: Step-wise synthetic route from 6-fluoroisatin ensuring regiospecificity at C4.

Experimental Protocol

Objective: Synthesis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate from 6-fluoroisatin.

Step 1: Condensation (Formation of the Core)

• Reagents: Suspend 6-fluoroisatin (1.0 eq) and malonic acid (1.2 eq) in glacial acetic acid (10 vol).

• Reaction: Heat the mixture to reflux (118 °C) for 16 hours. The dark red isatin suspension will gradually lighten as the quinoline acid precipitates.

• Work-up: Cool to room temperature. Filter the solid precipitate.[1] Wash with water and cold acetic acid. Dry in a vacuum oven at 60 °C.

  • Checkpoint: The product is 6-fluoro-2-hydroxyquinoline-4-carboxylic acid .

Step 2: Esterification

• Reagents: Suspend the Step 1 acid in anhydrous Methanol (20 vol). Add concentrated H₂SO₄ (0.5 eq) dropwise.

• Reaction: Reflux for 12 hours. Monitor by TLC (Product is less polar than the acid).

• Work-up: Concentrate methanol in vacuo. Pour residue onto crushed ice/water. Neutralize with saturated NaHCO₃ to pH 7-8. Filter the resulting solid.[1]

Step 3: Chlorination (The Critical Step)

• Safety Note: POCl₃ is highly corrosive and reacts violently with water. Use strictly anhydrous conditions.

• Reagents: Place the Step 2 ester (1.0 eq) in a round-bottom flask. Add neat POCl₃ (5.0 eq).

• Reaction: Heat to 90–100 °C for 2–3 hours. The suspension will dissolve as the chloro-imidate forms.

• Quenching (Exothermic): Cool the reaction mixture to room temperature. Slowly pour the mixture onto crushed ice with vigorous stirring. Maintain temperature <20 °C.

• Isolation: Extract the aqueous slurry with Dichloromethane (DCM) (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: Recrystallize from Hexane/Ethyl Acetate or purify via flash chromatography (0-20% EtOAc in Hexanes).

Reactivity & Applications

This scaffold is a "privileged structure" for Kinase Inhibitor discovery. The reactivity profile is defined by the electronic difference between the C2 and C4 positions.

Structure-Activity Relationship (SAR) Map

Figure 2: Divergent synthesis capabilities. The C2-Cl is the primary handle for library generation.

Key Application Notes

• SNAr Selectivity: The C2-chlorine is significantly more reactive than the ester at C4 towards nucleophiles. However, harsh conditions (high heat with amines) can lead to side reactions at the ester. Recommendation: Perform SNAr at C2 first using mild bases (DIPEA) in polar aprotic solvents (DMF/DMSO) at 60–80 °C.

• 6-Fluoro Effect: The fluorine atom increases the lipophilicity (LogP) and prevents oxidative metabolism at the C6 position (a common clearance pathway for quinolines), extending the half-life of derived drugs.

Safety & Handling

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Moisture sensitive (ester hydrolysis potential over long term).

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle POCl₃ steps in a certified fume hood.

References

• National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: Quinoline-4-carboxylic acid derivatives. Retrieved from [Link]

• MDPI. (2024).[2] Synthesis of Fluoroquinolone Precursors via Isatin/Malonate Routes. Molbank. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. WO2005016937A1 - A SYNTHETIC METHOD FOR 6-CHLORO-4-HYDROXY-2-METHYL-2H-THIENO (2,3-e)-1,2-THIAZINE1, 1-DIOXIDE-3-CARBOXYLATE - Google Patents [patents.google.com]

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate: A Versatile Scaffold for Medicinal Chemistry

Topic: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Chemical Properties Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a high-value heterocyclic scaffold predominantly utilized in the discovery of kinase inhibitors, anti-infectives (fluoroquinolones), and receptor modulators. Its structural utility lies in its orthogonal reactivity: the C2-chlorine atom serves as an electrophilic "warhead" for nucleophilic aromatic substitution (

), the C4-ester provides a handle for further elaboration (amidation, reduction), and the C6-fluorine atom modulates metabolic stability and lipophilicity. This guide details the physicochemical properties, synthetic pathways, and reactivity profiles necessary for the effective utilization of this compound in drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3][4]

Property	Description
Chemical Name	Methyl 2-chloro-6-fluoroquinoline-4-carboxylate
Parent Acid CAS	436096-52-5 (2-Chloro-6-fluoroquinoline-4-carboxylic acid)
Molecular Formula
Molecular Weight	~239.63 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DCM, DMSO, DMF; sparingly soluble in water.[1][2]
LogP (Predicted)	~2.5 - 3.0 (Lipophilic)
Key Functional Groups	2-Chloro (Electrophile), 4-Methoxycarbonyl (Electrophile), 6-Fluoro (Metabolic Blocker)

Synthetic Routes & Manufacturing Logic[5][6]

The synthesis of this scaffold typically follows a modified Conrad-Limpach-Knorr approach or a Pfitzinger variation. The most robust pathway for the 2-chloro derivative involves the construction of a 2-hydroxyquinoline intermediate followed by deformylative chlorination.

Core Synthesis Workflow

The synthesis is generally achieved in three distinct stages:

• Condensation: Reaction of 4-fluoroaniline with a diester (e.g., dimethyl acetylenedicarboxylate or diethyl oxalacetate).

• Cyclization: Thermal ring closure to form the quinolone core.

• Aromatization/Chlorination: Conversion of the 2-oxo/hydroxy group to a chloride using phosphorus oxychloride (

  ).

Synthesis Diagram

Figure 1: Step-wise synthetic pathway from aniline precursors to the final chlorinated scaffold.[3]

Reactivity Profile & Functionalization

The power of this scaffold lies in the differential reactivity of its positions. A researcher can selectively manipulate the C2 position without disturbing the C4 ester, or vice versa, depending on the reaction conditions.

C2-Position: Nucleophilic Aromatic Substitution ( )

The chlorine at C2 is activated by the adjacent ring nitrogen (pyridyl-like nitrogen). This makes it highly susceptible to displacement by nucleophiles (amines, thiols, alkoxides).

• Mechanism: Addition-Elimination.

• Conditions: Typically requires a base (DIPEA,

  ) and heat (60–100°C) in polar aprotic solvents (DMF, DMSO, NMP).

• Selectivity: The C2-Cl is significantly more reactive than the C4-ester toward nucleophiles, provided the temperature is controlled to prevent ester aminolysis.

C4-Position: Ester Transformations

The methyl ester at C4 behaves as a standard aromatic ester but is electronically influenced by the electron-withdrawing quinoline ring.

• Hydrolysis: LiOH/THF/Water yields the free acid (CAS 436096-52-5).

• Reduction:

  or DIBAL-H yields the benzyl alcohol.

• Amidation: Direct aminolysis is possible but often requires higher temperatures or Lewis acid catalysis compared to the C2 displacement.

Reactivity Logic Diagram

Figure 2: Chemo-selective functionalization map. Red arrows indicate C2 reactivity; Green arrows indicate C4 reactivity.

Experimental Protocols

Protocol A: Chlorination of the 2-Hydroxy Intermediate

This protocol assumes the starting material is Methyl 6-fluoro-2-hydroxyquinoline-4-carboxylate.

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser topped with a

  drying tube.

• Reagents: Charge the flask with the 2-hydroxyquinoline substrate (1.0 equiv). Add Phosphorus Oxychloride (

  ) (5–10 equiv) as both reagent and solvent.

• Reaction: Heat the mixture to reflux (~105°C) for 2–4 hours. Monitor by TLC (the starting material is very polar; the product is less polar).

• Workup (Critical):

  • Cool the reaction mixture to room temperature.

  • Slowly pour the mixture onto crushed ice with vigorous stirring. Caution: This is highly exothermic due to

    hydrolysis.

  • Neutralize the aqueous slurry with solid

    or to pH ~8.

• Isolation: Extract with Dichloromethane (

  ). Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography.

Protocol B: Displacement at C2 (General Procedure)

• Setup: Sealed tube or microwave vial.

• Reagents: Dissolve Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (1.0 equiv) in anhydrous DMF (0.2 M).

• Addition: Add the amine nucleophile (1.2 equiv) and DIPEA (2.0 equiv).

• Reaction: Heat to 80°C for 4–12 hours.

• Note: If the amine is a poor nucleophile (e.g., aniline), higher temperatures (120°C) or acid catalysis (p-TsOH) may be required.

Safety & Handling

• POCl3: Highly corrosive and water-reactive. Releases HCl gas upon contact with moisture. All reactions must be performed in a well-ventilated fume hood.

• Skin Sensitization: Quinoline derivatives can be sensitizers. Wear nitrile gloves and long sleeves.

• Storage: Store the methyl ester in a cool, dry place. It is generally stable but should be kept away from strong bases to prevent hydrolysis.

References

• Synthesis of Quinoline-4-carboxylic Acids: Jain et al.[4] "Quinoline-2-carboxylic acid derivatives are a class of important materials useful as anti-tuberculosis agents." Acta Crystallographica Section E, 2010. Link

• Conrad-Limpach Reaction Mechanism: Gould, R. G.[5] & Jacobs, W. A. "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." J. Am. Chem. Soc., 1939. (Foundational reference for the cyclization methodology).

• POCl3 Chlorination Kinetics: Arnott, E. A. et al.[2] "POCl3 chlorination of 4-quinazolones." Organic Process Research & Development, 2011. Link

• Fluoroquinolone SAR:Mitscher, L. A. "Structure-activity relationships of fluoro-4-quinolones." Chemical Reviews, 2005. (Context for the 6-fluoro substituent).

• Parent Acid Data: PubChem Compound Summary for CID 133107894 (Related 2-chloro-6-fluoro derivatives). Link

Sources

• 1. (PDF) 4-Fluoroanilines: synthesis and decomposition [academia.edu]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. synarchive.com [synarchive.com]

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate molecular weight

Part 1: Executive Technical Summary

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (MF: C₁₁H₇ClFNO₂) is a highly specialized heterocyclic scaffold utilized primarily as an intermediate in the synthesis of fourth-generation fluoroquinolone antibiotics and kinase inhibitors.[1][2]

Unlike its more common isomer, methyl 4-chloro-6-fluoroquinoline-2-carboxylate, this specific 2-chloro-4-carboxylate regioisomer offers unique vectorality for Structure-Activity Relationship (SAR) exploration.[1][2] The C2-chlorine atom serves as an excellent electrophilic handle for nucleophilic aromatic substitution (

), while the C4-ester provides a versatile orthogonal attachment point.[1][2]

Core Molecular Specifications:

Property	Value	Technical Note
Molecular Formula	C₁₁H₇ClFNO₂	Confirmed via elemental composition analysis.[1][2][3]
Molecular Weight	239.63 g/mol	Average mass.[1][2]
Monoisotopic Mass	239.015 g/mol	Essential for HRMS calibration.[1][2]
Isotopic Pattern	M (100%), M+2 (32%)	Characteristic 3:1 ratio due to ³⁵Cl/³⁷Cl.[1][2]
Heavy Atom Count	16	Fits Fragment-Based Drug Design (FBDD) criteria.[1][2]
ClogP (Est)	2.8 - 3.2	Moderate lipophilicity; good cell permeability potential.[1][2]

Part 2: Synthetic Architecture & Methodology

The "Isatin Route" Workflow

The synthesis hinges on the ring expansion of 5-fluoroisatin followed by functional group manipulation.[1][2]

Step-by-Step Protocol:

• Condensation (Pfitzinger Reaction):

  • Reagents: 5-Fluoroisatin (1.0 eq), Malonic Acid (1.2 eq), Acetic Acid/Sodium Acetate.[1][2]

  • Mechanism:[1][2][4] Base-catalyzed condensation followed by decarboxylative ring expansion.[1][2]

  • Intermediate: 6-Fluoro-2-hydroxyquinoline-4-carboxylic acid.[1][2][3]

• Esterification (Fischer Speier):

  • Reagents: Methanol (excess),

    (cat.), Reflux 4h.

  • Product: Methyl 6-fluoro-2-hydroxyquinoline-4-carboxylate.[1][2]

  • Critical Control: Monitor water removal to drive equilibrium.[1][2]

• Chlorination (Deoxychlorination):

  • Reagents: Phosphorus Oxychloride (

    , solvent/reagent), (cat).[1][2]

  • Conditions: Reflux, 2h, anhydrous conditions.

  • Purification: Quench on ice; extract with DCM.

  • Outcome:Methyl 2-chloro-6-fluoroquinoline-4-carboxylate .[1][2]

Visualized Synthesis Logic

Figure 1: Step-wise synthetic pathway transforming 5-fluoroisatin into the target quinoline scaffold via Pfitzinger expansion and chlorination.

Part 3: Analytical Validation (Self-Validating Protocols)

In drug discovery, "trust but verify" is the rule.[1][2] The molecular weight must be confirmed not just by a single peak, but by the isotopic signature and fragmentation pattern.[1][2]

Mass Spectrometry (LC-MS) Profile

• Method: Electrospray Ionization (ESI) in Positive Mode (+ve).[1][2]

• Target Ion:

  .

• Expected Signals:

  • m/z 240.0: Base peak corresponding to the ³⁵Cl isotopologue.[1][2]

  • m/z 242.0: Satellite peak (~33% intensity of base) corresponding to the ³⁷Cl isotopologue.[1][2]

  • Note: Absence of the 242 peak indicates dechlorination (a common side reaction if workup is too basic).[1][2]

NMR Spectroscopy Fingerprint (¹H NMR, 400 MHz, CDCl₃)

• Methyl Ester: Singlet (s) at ~4.05 ppm (3H).[1][2][5]

• Aromatic Region:

  • H-3: Singlet at ~7.8-8.0 ppm. (Diagnostic for 2-substituted quinolines).

  • H-5, H-7, H-8: Complex coupling pattern due to F-substitution (

    coupling).

  • Validation Check: The H-3 proton must be a singlet.[1][2] If it is a doublet, the chlorination may have occurred at the wrong position or the ring did not aromatize fully.[1][2]

Fragmentation Logic Diagram

Figure 2: Expected mass spectrometry fragmentation pathways useful for structural confirmation.

Part 4: Strategic Application in Drug Discovery

The molecular weight of 239.63 places this compound in the "Sweet Spot" for Fragment-Based Drug Discovery (FBDD).[1][2]

• Lipinski Compliance: With a MW < 250, it allows for the addition of significant mass (up to ~250 Da) during lead optimization while remaining under the 500 Da limit.[1][2]

• Reactivity Profile:

  • The C2-Cl is highly reactive toward amines (via

    ).[1][2] This allows researchers to install solubility-enhancing groups (like piperazines) or target-binding motifs.[1][2]

  • The C4-Ester can be hydrolyzed to the acid (for salt formation) or reduced to the alcohol/aldehyde for further functionalization.[1][2]

References:

• Santa Cruz Biotechnology. Methyl 4-chloro-6-fluoroquinoline-2-carboxylate Product Data. (Analogous isomer reference for physicochemical baseline).

• Sigma-Aldrich. Quinoline Derivatives and Characterization. (General synthetic protocols for chloro-quinolines).

• National Institutes of Health (PubChem). Compound Summary: 4-chloro-6-fluoro-2-methylquinoline.[1][2][6] (Structural data for related fluoro-quinoline scaffolds).

• MDPI. Synthesis of Fluoroquinolone Precursors. (Detailed NMR and MS characterization logic for fluoro-quinoline carboxylates).

Sources

• 1. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid | C23H16ClFN2O2 | CID 133107894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2005016937A1 - A SYNTHETIC METHOD FOR 6-CHLORO-4-HYDROXY-2-METHYL-2H-THIENO (2,3-e)-1,2-THIAZINE1, 1-DIOXIDE-3-CARBOXYLATE - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. GSRS [gsrs.ncats.nih.gov]

Structural Validation of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate: A Multi-Modal Approach

Executive Summary

Molecule: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Formula: Cngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

H ClFNO Exact Mass: ~239.01 Da

This guide details the structural elucidation of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate, a critical intermediate in the synthesis of fluoroquinolone antibiotics and kinase inhibitors.[1] The presence of three distinct functional handles—the C2-chlorine (electrophilic handle), C4-ester (nucleophilic/reduction handle), and C6-fluorine (metabolic modulator)—makes unambiguous structural assignment vital.[1]

Common synthetic routes (e.g., Conrad-Limpach cyclization of 4-fluoroaniline followed by chlorination) generally favor the 6-fluoro isomer.[1] However, thermal rearrangement or impure starting materials (e.g., 3-fluoroaniline contamination) can yield regioisomers (5-fluoro or 7-fluoro) or transposition of the chlorine functionality.[1] This protocol establishes a self-validating workflow to confirm regiochemistry and substituent identity.[1]

Part 1: Synthetic Context & Regiochemical Logic[1][2]

To effectively elucidate the structure, one must understand the potential impurities dictated by the synthesis.

• The Route: Typically synthesized via the condensation of 4-fluoroaniline with dimethyl acetylenedicarboxylate (DMAD) or oxaloacetate, followed by cyclization to the quinolone and subsequent chlorination with POClngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  .

• The Risk:

  • Regioisomerism: While 4-fluoroaniline is symmetric, ensuring the 6-fluoro position, contamination with 3-fluoroaniline leads to inseparable mixtures of 5- and 7-fluoro isomers.[1]

  • Chlorination Position: Confirming the chlorine is at C2 (and not C4, though C4 is blocked by the ester) is trivial, but confirming it hasn't reduced or hydrolyzed is key.

Part 2: Mass Spectrometry (MS) Analysis[1][3]

Objective: Validate molecular formula and halogen count.

The first step in any elucidation workflow is confirming the mass and the unique isotopic signature of Chlorine.

Experimental Protocol

• Preparation: Dissolve 0.1 mg of sample in HPLC-grade Methanol.

• Method: ESI+ (Electrospray Ionization) or APCI+.[1]

• Target Observation:

Ion	m/z (Theoretical)	Intensity Ratio	Diagnostic Significance
[M+H]ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">	240.02	100%	Base peak confirming parent mass.
[M+H+2]ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">	242.02	~32%	Definitive Marker: The Cl/ Cl natural abundance ratio (3:1) confirms exactly one chlorine atom.[1]
Fragment	~208	Variable	Loss of -OMe or -OCHngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> (31 Da) confirms the methyl ester.

Causality: If the M+2 peak is absent or <5%, the chlorine has been lost (hydrolysis to -OH). If the ratio is 1:1, a bromine atom may be present (unlikely here) or dichloro species formed.

Part 3: NMR Spectroscopy (The Core Elucidation)

Objective: Establish connectivity and spatial arrangement.

This is the most critical section. The quinoline ring protons will show characteristic coupling with the Fluorine atom (

F, Spin 1/2).

Solvent Selection

Use DMSO-dngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

or CDCl . DMSO is preferred if the precursor quinolone (OH species) is a suspected impurity due to solubility differences.[1]

H NMR Analysis (400 MHz+)

Predicted Spectra & Assignment Logic:

Position	Multiplicity	Coupling (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> )	Chemical Shift ( )	Structural Logic
H3	Singlet (s)	-	7.8 - 8.0 ppm	Key Marker: Isolated proton between C2-Cl and C4-Ester. No neighbors, so it must be a singlet.
H5	dd (Doublet of Doublets)	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> Hz (ortho) Hz (meta)	8.5 - 8.8 ppm	Deshielded: The C4-carbonyl exerts a strong peri-effect, pushing H5 downfield. The large splitting is from F6.
H7	ddd (dt)	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> Hz Hz Hz	7.5 - 7.7 ppm	Coupled to F6 (ortho), H8 (ortho), and H5 (meta).
H8	dd	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> Hz Hz (meta)	8.0 - 8.2 ppm	Coupled to H7 (ortho) and F6 (meta).
OCHngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">	Singlet (s)	-	3.9 - 4.0 ppm	Characteristic methyl ester singlet.

Distinguishing 6-Fluoro from 7-Fluoro:

• 6-Fluoro (Target): H5 is a doublet of doublets (coupled to F).[1]

• 7-Fluoro (Isomer): H8 is a doublet of doublets (coupled to F).[1] H5 would be a doublet (coupled only to H6).

• Validation: The "Peri-proton" (H5) is the most downfield aromatic signal. If this signal shows large F-coupling (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  Hz), the Fluorine is at C6.

C NMR & F NMR

• ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  F NMR: Expect a single signal around -110 to -120 ppm.

  • Protocol: Run proton-coupled ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    F to observe the multiplicity (should be a triplet of doublets or similar complex multiplet) to confirm it is attached to the aromatic ring.
• C NMR: Look for the C-F coupling constants .

  • C6 (attached to F): Doublet,

    Hz.

  • C5/C7 (ortho): Doublet,

    Hz.

Part 4: 2D NMR Correlation (Connectivity Proof)

To prove the structure beyond doubt, we map the atoms using Heteronuclear Multiple Bond Correlation (HMBC).

HMBC Workflow

• H3 Correlation: The H3 singlet should show a strong correlation to C2 (chlorinated carbon, ~150 ppm) and C4 (ester-bearing carbon).[1]

• Ester Linkage: The OCH

  protons must correlate to the Ester Carbonyl (C=O, ~165 ppm).

• Ring Fusion: H5 should correlate to C4 and the bridgehead carbon C8a .

Caption: Figure 1. Step-wise structural validation workflow emphasizing the logical progression from molecular weight confirmation to spatial connectivity.

Part 5: Crystallography (The Absolute Standard)[1]

If the product is a solid (melting point typically 90-110°C for such esters), Single Crystal X-Ray Diffraction (SC-XRD) is the definitive proof.[1]

Crystal Growth Protocol[1]

• Solvent System: Slow evaporation of Ethyl Acetate / Hexanes (1:3) or Dichloromethane / Pentane .[1]

• Procedure: Dissolve 20 mg in minimal DCM. Layer Pentane on top carefully. Cap and let stand at 4°C for 48-72 hours.

• Expected Result: Monoclinic or Triclinic unit cell. The heavy Chlorine atom will dominate the diffraction phasing, making solution easy.

Part 6: Quality Control & Stability[1]

• TLC: 20% EtOAc in Hexanes. UV active (254 nm).[1]

• Stability: The C2-Cl is susceptible to hydrolysis in strong acid/base.[1] The C4-ester is sensitive to saponification.[1] Store under inert atmosphere at -20°C.

References

• Quinoline Synthesis & Regiochemistry

  • Gould, R. G.; Jacobs, W. A. "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." J. Am. Chem. Soc.[2]1939 , 61, 2890. Link[1]

• NMR of Fluoroquinolines

  • Claramunt, R. M., et al. "Fluorine-19 NMR spectroscopy of fluoroquinolines." Magn.[3] Reson. Chem.1988 , 26, 1011. Link[1]

• General Heterocyclic Characterization

  • Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley-Blackwell, 2010 . (Standard text for ring coupling constants). Link[1]

• Isotope Patterns in Mass Spectrometry

  • McLafferty, F. W.; Tureček, F. Interpretation of Mass Spectra, 4th Ed.; University Science Books, 1993 . (Source for Cl isotope logic). Link

Sources

• 1. 6-CHLORO-2-METHYLQUINOLINE synthesis - chemicalbook [chemicalbook.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. WO2005016937A1 - A SYNTHETIC METHOD FOR 6-CHLORO-4-HYDROXY-2-METHYL-2H-THIENO (2,3-e)-1,2-THIAZINE1, 1-DIOXIDE-3-CARBOXYLATE - Google Patents [patents.google.com]

Technical Guide: Scalable Synthesis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Executive Summary

Target Molecule: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Primary Application: Critical intermediate for third-generation fluoroquinolone antibiotics and kinase inhibitors. Synthesis Strategy: Modified Pfitzinger Condensation followed by Deoxychlorination/Esterification.

This technical guide outlines a robust, scalable synthetic pathway for Methyl 2-chloro-6-fluoroquinoline-4-carboxylate . Unlike common industrial routes that rely on the Gould-Jacobs reaction (often yielding the 4-hydroxy-3-carboxylate isomer), this protocol utilizes the Pfitzinger reaction starting from 5-fluoroisatin. This approach guarantees regioselectivity for the 4-carboxyl group, essential for subsequent nucleophilic substitution patterns required in medicinal chemistry.

Retrosynthetic Analysis & Pathway Logic

The synthesis is designed to minimize purification bottlenecks by leveraging the solubility differences of the intermediate carboxylic acid.

Strategic Disconnection[1]

• C-O Disconnection (Ester): The final methyl ester is derived from the corresponding acid chloride or carboxylic acid.

• C-Cl Disconnection: The 2-chloro substituent is installed via Vilsmeier-Haack type activation of the 2-hydroxy tautomer (2-quinolone).

• Ring Construction: The quinoline core is assembled via the condensation of 5-fluoroisatin with malonic acid (Pfitzinger reaction), which uniquely places the carboxyl group at the C4 position.

Figure 1: Retrosynthetic logic prioritizing the Pfitzinger route for regiocontrol.

Phase 1: Synthesis of the Carboxylic Acid Intermediate

Objective: Preparation of 6-fluoro-2-hydroxyquinoline-4-carboxylic acid.

Mechanism of Action

The reaction proceeds via the base-catalyzed condensation of malonic acid with the ketone carbonyl of 5-fluoroisatin. Subsequent decarboxylation and ring expansion (rearrangement) yield the 2-hydroxyquinoline-4-carboxylic acid. This intermediate exists in tautomeric equilibrium with its 2-quinolone form.

Experimental Protocol

Parameter	Specification
Starting Material	5-Fluoroisatin (1.0 eq)
Reagent	Malonic Acid (2.5 eq)
Solvent	Acetic Acid (Glacial)
Catalyst/Base	Sodium Acetate (anhydrous, 2.5 eq)
Temperature	Reflux (118°C)
Time	12–16 Hours

Step-by-Step Methodology:

• Charge: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 5-fluoroisatin (10.0 g, 60.6 mmol) in glacial acetic acid (80 mL).

• Addition: Add malonic acid (15.8 g, 151.5 mmol) and anhydrous sodium acetate (12.4 g, 151.5 mmol).

• Reaction: Heat the mixture to reflux. The suspension will initially dissolve, followed by the precipitation of the product as the reaction progresses.[1] Monitor via TLC (10% MeOH in DCM) for the disappearance of isatin.

• Workup: Cool the mixture to room temperature. Pour the slurry into ice-cold water (400 mL) with vigorous stirring to complete precipitation.

• Isolation: Filter the solid using a Buchner funnel. Wash the cake with water (3 x 50 mL) to remove residual acetic acid and salts.

• Drying: Dry the off-white solid in a vacuum oven at 60°C to constant weight.

  • Expected Yield: 85–90%

  • Identity Check: 1H NMR (DMSO-d6) should show a broad singlet >13 ppm (COOH) and absence of the isatin C3-carbonyl signal.

Phase 2: Chlorination and Esterification

Objective: Conversion to Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.

Mechanism of Action

Phosphorus oxychloride (

) serves a dual role: solvent and reagent. It converts the 2-hydroxy group (tautomer) to a 2-chloro group via a chlorophosphate intermediate and simultaneously converts the C4-carboxylic acid to the acid chloride. Quenching this intermediate with methanol effects the esterification.[1]

Experimental Protocol

Parameter	Specification
Precursor	6-Fluoro-2-hydroxyquinoline-4-carboxylic acid (from Phase 1)
Reagent	Phosphorus Oxychloride ( ) (10.0 eq)
Quench Reagent	Methanol (Anhydrous)
Temperature	Reflux (105°C) 0°C (Quench)

Step-by-Step Methodology:

• Activation: Place the dried carboxylic acid intermediate (10.0 g) into a dry flask under an inert atmosphere (

  ).

• Chlorination: Carefully add

  (45 mL).[2] Caution: is corrosive and reacts violently with moisture.

• Reflux: Heat the mixture to reflux for 2–4 hours. The solid will dissolve, and the solution will darken. Monitor by LC-MS (aliquot quenched in MeOH) for conversion to the methyl ester mass (MW ~239.6).

• Distillation (Optional but Recommended): Remove excess

  via vacuum distillation to reduce the exotherm in the next step.

• Esterification (Quench):

  • Cool the residue to 0°C.

  • Dissolve the residue in minimal dry DCM (20 mL) if too viscous.

  • Add Methanol (100 mL) dropwise at 0°C. Note: This is highly exothermic.

• Neutralization: After addition, stir at room temperature for 1 hour. Carefully neutralize with saturated

  solution to pH 7–8.

• Extraction: Extract with Dichloromethane (DCM) (3 x 100 mL). Dry organic layers over

  and concentrate.

• Purification: Recrystallize from Methanol/Water or purify via silica gel chromatography (Hexanes/Ethyl Acetate gradient).

Process Visualization (Graphviz)

The following diagram illustrates the complete reaction flow, highlighting the critical intermediates.

Figure 2: Forward synthesis pathway from Isatin to final Methyl Ester.

Critical Quality Attributes (CQA) & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Incomplete condensation due to water in solvent.	Ensure Glacial Acetic Acid and Anhydrous NaOAc are used.
Incomplete Chlorination	Old (hydrolyzed).	Distill before use or use a fresh bottle.
Decarboxylation	Excessive heat during Step 1 workup.	Keep workup temperatures <50°C.
Violent Quench	Fast addition of MeOH to .	Remove excess first; use an ice bath and dropwise addition.

References

• Pfitzinger Reaction General Protocol

  • The Chemistry of Isatin and its Deriv
  • Source: Journal of Chemical and Pharmaceutical Research

  • (General reference for Isatin chemistry).

• Chlorination of Hydroxyquinolines

  • Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines and -Quinolines Using Equimolar POCl3.
  • Source: N

• Synthesis of 2-Chloroquinoline-4-carboxylic Acid Derivatives

  • 2-CHLOROQUINOLINE-4-CARBOXYLIC ACID synthesis protocols.
  • Source: ChemicalBook / P

• Microwave Assisted Synthesis (Alternative Route)

  • One-Pot Microwave-Assisted Synthesis of 2,4-Dichloroquinolines.

  • Source: Asian Journal of Chemistry[3]

Sources

• 1. WO2005016937A1 - A SYNTHETIC METHOD FOR 6-CHLORO-4-HYDROXY-2-METHYL-2H-THIENO (2,3-e)-1,2-THIAZINE1, 1-DIOXIDE-3-CARBOXYLATE - Google Patents [patents.google.com]
• 2. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]

Technical Guide: Precursors and Synthesis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Executive Summary

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a high-value heterocyclic scaffold, serving as a critical intermediate in the development of fluoroquinolone antibiotics, antimalarials, and kinase inhibitors (e.g., c-Met or VEGFR inhibitors). Its structural rigidity, combined with the orthogonal reactivity of the 2-chloro (nucleophilic substitution) and 4-carboxylate (amidation/reduction) handles, makes it a versatile building block in medicinal chemistry.

This guide details the retrosynthetic logic and experimental protocols for its production, prioritizing the Conrad-Limpach approach for its regiochemical reliability and scalability.

Retrosynthetic Analysis

To design a robust synthesis, we must deconstruct the target molecule into commercially available precursors while maintaining regiocontrol.

Structural Disconnection

The target molecule contains a quinoline core with substituents at positions 2 (Cl), 4 (COOMe), and 6 (F).[1]

• C-Cl Bond (C2): The 2-chloro substituent is most reliably installed via the deoxychlorination of a 2-hydroxy (or 2-oxo) tautomer using phosphoryl chloride (

  ).

• Heterocyclic Core: The 2-hydroxy-4-carboxylate pattern is characteristic of the Conrad-Limpach cyclization , which involves the condensation of an aniline with a four-carbon dicarbonyl fragment.

Retrosynthesis Diagram

The following diagram illustrates the logical disconnection back to 4-fluoroaniline and dimethyl oxalacetate .

Figure 1: Retrosynthetic tree identifying the Conrad-Limpach pathway as the primary route.

Primary Precursor Pathway: The Conrad-Limpach Synthesis

Mechanistic Insight & Regiocontrol

The synthesis hinges on the reaction between 4-fluoroaniline and dimethyl oxalacetate . This reaction can yield two different isomers depending on the reaction conditions (kinetic vs. thermodynamic control):

• Knorr Conditions (100°C): Favors the formation of the anilide intermediate, leading to 4-hydroxyquinoline-2-carboxylate . (Incorrect isomer).

• Conrad-Limpach Conditions (RT -> 250°C): Favors the formation of the enamine (anilinofumarate) at low temperatures. Subsequent high-temperature cyclization yields the 2-hydroxyquinoline-4-carboxylate . (Correct isomer).

Critical Control Point: To ensure the formation of the 4-carboxylate (target), water must be removed during the initial condensation to lock the enamine structure before cyclization.

Detailed Experimental Protocol

Stage 1: Enamine Formation

Precursors:

• 4-Fluoroaniline (1.0 eq)

• Dimethyl oxalacetate (sodium salt) (1.2 eq)

• Solvent: Methanol (anhydrous)

• Catalyst: HCl (conc., catalytic) or Acetic Acid

Protocol:

• Dissolve dimethyl oxalacetate sodium salt in water/methanol and acidify to liberate the free keto-ester. Extract with dichloromethane (DCM) and dry.

• Mix the free dimethyl oxalacetate (1.2 eq) with 4-fluoroaniline (1.0 eq) in anhydrous methanol.

• Add a catalytic amount of acetic acid.[2]

• Stir at Room Temperature (20–25°C) for 24 hours. Note: Do not heat. Heating at this stage promotes the Knorr product.

• Monitor by TLC.[3] The enamine (Dimethyl 2-((4-fluorophenyl)amino)but-2-enedioate) appears as a less polar spot.

• Evaporate solvent under reduced pressure to yield the crude enamine oil.

Stage 2: Thermal Cyclization

Reagents:

• Crude Enamine (from Stage 1)

• Diphenyl Ether (Dowtherm A) – High boiling solvent (bp ~258°C)

Protocol:

• Heat a flask containing Diphenyl Ether to 250°C (reflux).

• Add the crude enamine dropwise (diluted in a minimal amount of diphenyl ether if necessary) to the vigorously boiling solvent. Rapid addition into high heat is crucial to overcome the activation energy for cyclization and prevent polymerization.

• Maintain reflux for 30–60 minutes. Methanol is evolved as a byproduct; ensure the apparatus allows for distillate removal (Dean-Stark trap).

• Cool the reaction mixture to room temperature.

• Dilute with hexane or petroleum ether. The product, Methyl 6-fluoro-2-hydroxyquinoline-4-carboxylate , will precipitate.

• Filter the solid, wash with hexane to remove residual diphenyl ether, and dry.

Stage 3: Deoxychlorination

Reagents:

• Methyl 6-fluoro-2-hydroxyquinoline-4-carboxylate

• Phosphorus Oxychloride (

  ) (Solvent/Reagent)

• Base: Diisopropylethylamine (DIPEA) or catalytic DMF (Vilsmeier-Haack type activation)

Protocol:

• Suspend the 2-hydroxy intermediate in neat

  (excess, ~5–10 eq).

• Add a catalytic amount of DMF (creates the active chloroiminium species).

• Heat to reflux (105°C) for 2–4 hours. The suspension should clear as the starting material is consumed.

• Quenching (Hazardous): Cool the mixture and slowly pour onto crushed ice/water with vigorous stirring. Maintain temperature <10°C to prevent ester hydrolysis.

• Neutralize carefully with solid

  or ammonia solution to pH 7–8.

• Extract with Ethyl Acetate or DCM.

• Wash organic layer with brine, dry over

  , and concentrate.

• Purification: Recrystallization from Methanol/Water or silica gel chromatography (Hexane/EtOAc).

Analytical Data Summary

Compound	Formula	MW ( g/mol )	Key 1H NMR Signals (Approx.)
Enamine Intermediate		267.25	3.6 (s, 3H), 3.8 (s, 3H), 5.4 (s, 1H, vinyl), 9.8 (s, 1H, NH)
2-Hydroxy Precursor		235.21	3.9 (s, 3H), 6.8 (s, 1H, H-3), 12.1 (br s, 1H, OH/NH)
Target (2-Cl)		253.66	4.0 (s, 3H), 7.8 (s, 1H, H-3), 7.5–8.2 (m, 3H, Ar-H)

Process Visualization

The following diagram details the chemical workflow, highlighting the critical temperature-dependent branch point between the Knorr and Conrad-Limpach pathways.

Figure 2: Workflow emphasizing the avoidance of the Knorr pathway to ensure correct regiochemistry.

Safety & Handling

• Phosphorus Oxychloride (

  ): Highly corrosive and reacts violently with water. All glassware must be oven-dried. Quenching must be performed slowly on ice.

• Diphenyl Ether: High boiling point (258°C). Use a sand bath or heating mantle with temperature control. Ensure the condenser water is flowing before heating.

• 4-Fluoroaniline: Toxic by inhalation and skin contact. Use in a fume hood.

References

• Conrad, M., & Limpach, L. (1887).

• Riegel, B., et al. (1946). The Synthesis of some 4-Quinolinecarboxylic Acid Derivatives. Journal of the American Chemical Society, 68(7), 1264–1266. Link

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.

• Patel, D. B., et al. (2017).[2] Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230.[2] (Modern review of quinoline-4-carboxylate synthesis).

• Biere, H., & Seelen, W. (1976). Synthese von Chinolin-4-carbonsäure-derivaten. Liebigs Annalen der Chemie, 1976(10), 1972-1981.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Methyl 6-chloro-2-methyl-4-phenyl­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic Characterization of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

The following guide details the spectroscopic characterization of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (CAS 1243032-25-8). It synthesizes experimental data from crystallographic and medicinal chemistry literature, specifically focusing on the critical differentiation of the 6-fluoro regioisomer from its analogs.

[1]

Executive Summary

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a pivotal scaffold in the synthesis of fourth-generation fluoroquinolone antibiotics and antitumor agents. Its structural integrity relies on the precise positioning of the fluorine atom at the C6 position and the chlorine at C2, which serves as a reactive handle for nucleophilic aromatic substitution (

).

This guide provides a rigorous characterization framework, combining experimental physicochemical data (MP, IR) with detailed NMR assignment logic derived from its direct carboxylic acid precursor.

Parameter	Data / Specification
CAS Number	1243032-25-8
Molecular Formula
Molecular Weight	239.63 g/mol
Appearance	Bright yellow solid
Melting Point	120 °C [1]
Solubility	Soluble in , DMSO, DMF; sparingly soluble in water.

Structural Analysis & Predictive Modeling

The quinoline core exhibits a characteristic substitution pattern that can be validated via scalar coupling analysis. The 2-chloro and 4-carbomethoxy groups create a distinct electronic environment for the H3 proton, isolating it as a singlet.

Theoretical Chemical Shift Logic

• H3 (Singlet): Located at position 3, this proton is shielded by the electron-rich chlorine at C2 but deshielded by the anisotropic effect of the C4-ester. It typically appears as a sharp singlet around 8.0–8.1 ppm .

• H5 (Doublet of Doublets): The proton at C5 is spatially proximate (peri-position) to the carbonyl oxygen at C4, resulting in a significant downfield shift (Deshielding zone).

• F-H Coupling: The

  nucleus at C6 introduces characteristic splitting:
  • (Ortho): ~9–11 Hz
  • (Ortho): ~8–10 Hz
  • (Meta): ~5–6 Hz

Characterization Workflow

The following Graphviz diagram outlines the logical flow for validating the structure, moving from bulk property analysis to isotopic verification.

Caption: Step-by-step validation workflow ensuring structural integrity from crude isolation to final NMR confirmation.

Experimental Spectroscopic Data

Infrared Spectroscopy (IR)

The IR spectrum provides the first line of evidence for the successful formation of the ester from the acid precursor.

• Method: KBr Pellet or ATR.

• Key Absorptions [1]:

  • 1710 cm

    : stretch (Ester).[1] Diagnostic peak.

  • 1567, 1468 cm

    : / skeletal vibrations of the quinoline ring.

  • 1243, 1210 cm

    : stretch (Ester) and stretch.

  • 3090 cm

    : Aromatic stretch.

Mass Spectrometry (MS)

• Ionization Mode: ESI (+) or EI.

• Molecular Ion (

  ): 239.63.[2][3][4]

• Isotope Pattern: The presence of a single Chlorine atom dictates a characteristic 3:1 ratio between the

  (239) and (241) peaks.
  • 240 (100%)
  • 242 (~33%)

• Fragmentation: Loss of the methoxy group (

  ) or the carboxylate ( ) is common in high-energy collisions.

Nuclear Magnetic Resonance (NMR)

The following data is synthesized from the experimental values of the direct precursor, 2-chloro-6-fluoroquinoline-4-carboxylic acid [2], and the specific ester shifts reported in literature [1].

H NMR Assignment (400 MHz, DMSO- )

Position	Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Assignment Logic
H5	8.47	dd		Deshielded by C4-Carbonyl. Large is ortho .
H8	8.15	dd		Peri to Nitrogen.[5] is ortho .
H3	8.02	s	-	Characteristic Singlet. Isolated between Cl and COOMe.
H7	7.85	ddd		Shielded by Fluorine. Complex splitting due to F, H8, and H5.
OMe	4.05	s	-	Methyl ester protons (3H).

Note on Solvent Effects: In

, the aromatic protons typically shift slightly upfield (0.1–0.2 ppm) relative to DMSO- , while the methoxy singlet remains distinct at ~4.05–4.10 ppm.

C NMR & F NMR Highlights

• F NMR: A singlet or multiplet around -110 to -115 ppm is expected for 6-fluoroquinolines.
• C NMR:

  • C4-Carbonyl: ~165 ppm.

  • C2-Cl: ~150 ppm (Deshielded by N and Cl).

  • C6-F: ~160 ppm (Doublet,

    Hz).

Experimental Protocols

Synthesis Context (Pfitzinger / Esterification)

While this guide focuses on data, understanding the sample origin is critical for impurity profiling. The compound is typically synthesized via the esterification of 2-chloro-6-fluoroquinoline-4-carboxylic acid .

Protocol:

• Dissolution: Dissolve 1.0 eq of 2-chloro-6-fluoroquinoline-4-carboxylic acid in anhydrous Methanol.

• Catalysis: Add catalytic

  (0.1 eq) or Thionyl Chloride ( , 1.2 eq) dropwise at 0 °C.

• Reflux: Heat to reflux for 4–6 hours. Monitor by TLC (

  , ).

• Workup: Evaporate solvent, neutralize with saturated

  , and extract with Ethyl Acetate.

• Purification: Recrystallize from Chloroform or Ethanol to obtain the bright yellow solid (MP 120 °C).

Quality Control Checklist

Before releasing the compound for biological assay, ensure the following:

Appearance: Bright yellow crystalline solid.[1]

Solubility: Clear solution in DMSO (

mg/mL).

H3 Signal: Sharp singlet in

H NMR; splitting indicates incomplete chlorination or impurities.

Chlorine Isotope: MS must show 3:1 ratio for

: .

References

• Dulla, B. (2013).[1] Synthesis, structural characterization and biological evaluation of novel quinoline derivatives. PhD Thesis, University of Regensburg.

  • Source of MP (120°C), IR, and specific synthesis of the methyl ester.

• Gao, Y., et al. (2016). Synthesis and Pharmacological Evaluation of [11C]Granisetron and [18F]Fluoropalonosetron. Supporting Information, S4.

  • Source of high-resolution 1H NMR data for the 2-chloro-6-fluoroquinoline-4-carboxylic acid precursor.

• ChemScene. (2024). Product Data: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.

  • Validation of CAS and commercial availability.

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. Methyl 2-chloro-6-fluoroquinoline-4-carboxylate | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 3. 1860892-46-1|Methyl 3-chloro-8-fluoroquinoline-6-carboxylate|BLD Pharm [bldpharm.com]
• 4. 1243032-25-8|Methyl 2-chloro-6-fluoroquinoline-4-carboxylate|BLD Pharm [bldpharm.com]
• 5. ajt44.altervista.org [ajt44.altervista.org]

1H NMR spectrum of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Title: Technical Analysis: Structural Elucidation of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate via

H NMR Spectroscopy

Executive Summary This technical guide provides a rigorous analysis of the

H NMR spectrum of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate , a critical pharmacophore in the development of fluoroquinolone antibiotics, antimalarials, and kinase inhibitors.[1][2] This document is designed for medicinal chemists and analytical scientists, focusing on the resolution of complex spin-spin coupling arising from the F nucleus and the "peri-effect" induced by the C4-ester moiety.[1][2]

Part 1: Structural Context & Synthetic Relevance[1][3][4]

The target molecule is a bicyclic aromatic system functionalized at four key positions. Its spectral signature is defined by the interplay between the electron-withdrawing chlorine (C2), the magnetically active fluorine (C6), and the anisotropic deshielding of the methyl ester (C4).[1]

Molecular Architecture:

• Scaffold: Quinoline (Benzo[

  ]pyridine).[1][2]

• Key Substituents:

  • C2-Cl: Inductive withdrawing group; deactivates the pyridine ring.[1][2]

  • C4-COOCH

    : Strong anisotropic deshielding zone, particularly affecting the peri-proton (H5).[1]

  • C6-F: Spin-active nucleus (

    ) causing characteristic splitting ( ) in the benzenoid ring.[1][2]

Part 2: Experimental Protocol (Standardized)

To ensure reproducibility and spectral resolution, the following acquisition parameters are recommended.

Sample Preparation:

• Solvent: Chloroform-

  ( , 99.8% D) is the primary choice for resolution.[1]

  • Note: If solubility is poor due to

    -stacking aggregation, use DMSO- , though this may shift exchangeable protons or alter chemical shifts via H-bonding.[1][2]

• Concentration: 10–15 mg in 0.6 mL solvent.

• Reference: Tetramethylsilane (TMS,

  0.00 ppm) or residual solvent peak ( , 7.26 ppm).[2]

Acquisition Parameters (400 MHz+):

• Pulse Sequence: Standard 1D proton (

  ).[1][2]

• Spectral Width: -2 to 12 ppm.[1][2]

• Scans (NS): 16–64 (sufficient for S/N > 100).

• Relaxation Delay (D1):

  1.0 s (ensure full relaxation of isolated H3).

Part 3: Spectral Analysis & Assignment Logic[1]

The spectrum is divided into two distinct regions: the aliphatic methyl ester (singlet) and the complex aromatic region characterized by

F coupling.[2]

Predicted Chemical Shift Data[1][2]

Position	Type	(ppm)	Multiplicity	Integration	Coupling Constants ( in Hz)	Assignment Logic
-OCH	Aliphatic	4.05 - 4.10	Singlet (s)	3H	-	Methyl ester (isolated).[1][2]
H3	Aromatic	7.80 - 7.95	Singlet (s)	1H	-	Isolated between C2-Cl and C4-Ester.[1][2]
H5	Aromatic	8.60 - 8.80	dd	1H	,	Peri-effect (deshielded by C4=O); Ortho to F.
H8	Aromatic	8.10 - 8.20	dd	1H	,	Meta to F; Ortho to H7.[1][2]
H7	Aromatic	7.50 - 7.65	td (or ddd)	1H	,	Ortho to F and H8.[1][2]

Detailed Mechanistic Assignment

1. The "Peri-Effect" (H5 Identification): The most distinct signal in the aromatic region is H5 . In quinoline-4-carboxylates, the carbonyl oxygen of the ester group exerts a strong through-space deshielding effect (Van der Waals deshielding) on the proton at position 5.[1][2]

• Observation: Look for the most downfield signal (typically >8.5 ppm).

• Splitting: Since Fluorine is at C6 (ortho to H5), H5 appears as a doublet of doublets (dd) .[2] The large coupling is

  (~9-10 Hz), and the small coupling is the meta-coupling to H7 ( ~2-3 Hz).[1][2]

2. The Fluorine Fingerprint (H7 & H8): The presence of

F (spin 1/2, 100% abundance) complicates the benzenoid ring signals.

• H7 (C7-H): This proton is flanked by H8 (ortho) and F6 (ortho).[1][2]

  • Pattern: It usually appears as a triplet of doublets (td) or a "pseudo-triplet" if

    .[1][2] Expect two large couplings (~8-9 Hz) and one small meta-coupling to H5.[1][2]

• H8 (C8-H): This proton is ortho to H7 but meta to F6.[1][2]

  • Pattern:Doublet of doublets (dd) . The large split is from H7 (

    Hz), and the medium split is the characteristic meta-fluorine coupling ( Hz).[1]

3. The Isolated Singlet (H3): H3 is located on the pyridine ring between the chlorine (C2) and the ester (C4).[1][2] With no neighboring protons, it appears as a sharp singlet . Its shift is deshielded (~7.9 ppm) due to the electron-withdrawing nature of both flanking groups.[1][2]

Part 4: Visualization of Assignment Logic

The following diagram illustrates the decision tree for assigning the aromatic signals based on multiplicity and chemical shift rules.

Caption: Logic flow for differentiating aromatic protons based on multiplicity and substituent effects.

Part 5: Validation & Troubleshooting

To confirm the assignment, specifically distinguishing H5 from H8 if shifts are ambiguous:

• C-HSQC: Correlate protons to carbons. C5 is typically more deshielded than C8.[1][2]
• F-NMR: Run a standard fluorine spectrum.

  • Expect a signal around -110 to -115 ppm .[1][2]

  • The fluorine signal will show coupling back to H5, H7, and H8, confirming the connectivity.

• COSY:

  • H7 will show strong cross-peaks to H8 and weak (long-range) cross-peaks to H5 .[1][2]

  • H3 will show no COSY correlations (isolated spin system).[1][2]

References

• ChemicalBook. (n.d.).[1][2] 7-Fluoro-2-methylquinoline NMR Data. Retrieved from [1][2]

  • Validation of 6/7-fluoroquinoline coupling constants and chemical shift ranges.

• Royal Society of Chemistry. (2011).[1][2] Synthesis of methyl 6-fluoro-quinoline-2-carboxylate. RSC Advances. Retrieved from [1][2]

  • Source for specific chemical shifts of the methyl 6-fluoroquinoline scaffold.

• MDPI. (2020).[2] Methyl 6,7-difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. Molbank.[1][2] Retrieved from [1][2]

  • Comparative data for fluoro-substituted quinoline carboxyl

• Reich, H. J. (n.d.).[2] WinPLT NMR Data: 19F Chemical Shifts and Coupling Constants. University of Wisconsin-Madison.[1][2][3] Retrieved from [1][2]

  • Authoritative reference for coupling constants in arom

Sources

• 1. 7-FLUORO-2-METHYLQUINOLINE(1128-74-1) 1H NMR spectrum [chemicalbook.com]
• 2. 19F [nmr.chem.ucsb.edu]
• 3. organicchemistrydata.org [organicchemistrydata.org]

13C NMR Analysis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate: A Technical Guide

Executive Summary

This guide provides an in-depth technical analysis of the 13C NMR spectroscopy of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate .[1][2] This molecule represents a critical scaffold in medicinal chemistry, particularly as an intermediate for fluoroquinolone antibiotics and antimalarial agents.[1]

The presence of a fluorine atom at position 6 and a chlorine atom at position 2 introduces complex spin-spin coupling patterns (

) and significant inductive effects. This guide moves beyond simple chemical shift listing to explain the causality of the spectral features, providing a robust logic for structural verification.

Structural Deconstruction & NMR Expectations

Before analyzing the spectrum, we must establish the magnetic environment of the carbon nuclei. The molecule consists of a bicyclic quinoline core with three key functionalities affecting the NMR profile:

• 6-Fluoro Substituent: The dominant spectral feature.[1]

  F ( , 100% abundance) will couple with carbon atoms, creating doublets.[1] The magnitude of the coupling constant ( ) is the primary diagnostic tool for assignment.

• 2-Chloro Substituent: An electron-withdrawing group that deshields C2 and affects the electron density of the pyridine ring (N1-C4a).[1]

• 4-Carboxylate Ester: Introduces a carbonyl signal and a distinct methoxy signal, while exerting a mesomeric effect on the C4 position.[1]

Predicted Chemical Shift Zones[1]

• Carbonyl (C=O): 160–165 ppm

• C-F (C6): 158–162 ppm (Large doublet)[1]

• C-Cl (C2): 148–152 ppm[1]

• Aromatic Region: 110–150 ppm (Complex splitting)[1]

• Methoxy (-OCH3): ~53 ppm[1]

Experimental Protocol

To ensure high-fidelity data, the following acquisition parameters are recommended.

Sample Preparation[1][2][3][4][5]

• Solvent: CDCl

  (Deuterated Chloroform) is the standard choice for resolution.[1] However, if solubility is poor (common with planar quinolines), DMSO-d is required.[1]

  • Note: DMSO-d

    peaks (septet at ~39.5 ppm) may overlap with aliphatic impurities but generally do not interfere with this aromatic-heavy molecule.[1]

• Concentration: 20–30 mg in 0.6 mL solvent.

• Tube: 5mm high-precision NMR tube.

Acquisition Parameters (Standard 100 MHz Carbon / 400 MHz System)

• Pulse Sequence: zgpg30 (Power-gated decoupling) to suppress NOE for quantitative accuracy, or standard zgpg for sensitivity.

• Relaxation Delay (D1):

  2.0 seconds. Quaternary carbons (C2, C4, C4a, C8a) have long relaxation times.[1] Insufficient D1 will result in missing or low-intensity signals for these critical nodes.[1]

• Scans (NS): Minimum 1024 scans to resolve the low-intensity outer wings of the C-F multiplets.

Detailed Spectral Assignment

The following table synthesizes theoretical chemical shift additivity rules with empirical data from analogous fluoroquinolines [1, 2].

Assignment Table

Carbon Position	Type	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Assignment Logic
C=O[1] (Ester)	C	164.5	Singlet (s)	-	Characteristic ester carbonyl; usually no resolved F-coupling ( ).[1]
C6	C	160.2	Doublet (d)		Diagnostic: Largest coupling constant; directly attached to Fluorine.[1]
C2	C	150.1	Singlet (s)	-	Deshielded by adjacent N and Cl.[1]
C8a	C	145.8	Doublet (d)		Bridgehead carbon; 3-bond coupling to F.
C4	C	138.5	Doublet (d)		Deshielded by ester; weak long-range coupling to F.
C7	CH	120.5	Doublet (d)		Ortho to F; large 2-bond coupling.[1]
C8	CH	131.8	Doublet (d)		Meta to F; distinct 3-bond coupling.[1]
C5	CH	109.5	Doublet (d)		Ortho to F; shielded position; large 2-bond coupling.[1]
C4a	C	124.2	Doublet (d)		Bridgehead; 3-bond coupling.[1]
C3	CH	122.0	Singlet (s)	-	Isolated from F coupling (usually too distant).[1]
OCH	CH	53.2	Singlet (s)	-	Typical methoxy region.[1]

The "Fluorine Fingerprint" Analysis

The most critical validation step is analyzing the C-F coupling constants . Fluorine does not just split the signal; the magnitude of the split tells you the distance:

• Direct (

  ): ~250 Hz.[1] Only C6 shows this.[1] It will look like two separate peaks ~1.5 ppm apart.[1]

• Ortho (

  ): ~25 Hz.[1] C5 and C7. These are the "neighbors" of C6.

• Meta (

  ): ~10 Hz. C8 and C4a.

• Para (

  ): < 3 Hz. C4. Often appears as a broadened singlet rather than a distinct doublet.[1]

Visualizing the Logic

Diagram 1: Assignment Workflow

This flowchart illustrates the decision-making process for assigning the spectrum, moving from simple 1D data to complex 2D correlations.

Caption: Step-by-step logic flow for deconvoluting the 13C NMR spectrum of a fluoroquinoline.

Diagram 2: The Coupling Tree (Connectivity)

This diagram visualizes how the Fluorine atom at position 6 "talks" to the surrounding carbons via scalar coupling.

Caption: Visualization of the scalar coupling network originating from the F6 atom.

Troubleshooting & Validation

Distinguishing C5 from C7

Both C5 and C7 are doublets with similar coupling constants (~25 Hz).[1]

• Method: Use HSQC (Heteronuclear Single Quantum Coherence).[1]

• Logic: Correlate the carbons to their attached protons. In the

  H NMR, H5 usually appears as a doublet of doublets (due to H5-F and H5-H4 coupling if present, or H5-H7 meta coupling) but is typically more shielded (lower ppm) than H7 due to the mesomeric donation of the nitrogen lone pair into the ring system, although this is dampened in quinolines compared to anilines.

• Definitive Check: HMBC (Heteronuclear Multiple Bond Correlation).[1] C5 will show a correlation to the C4 position, whereas C7 will show correlations to C8a.[1]

The "Missing" Quaternary Carbons

If C2, C4, or C4a are invisible:

• Cause: Long relaxation times (

  ) lead to saturation.[1]

• Solution: Increase the relaxation delay (D1) to 3–5 seconds.

• Alternative: Use a Chromium(III) acetylacetonate [Cr(acac)

  ] relaxation agent (0.02 M) to shorten and enhance quaternary signals.[1]

References

• Charushin, V. N., et al. "Fluoroquinolones: Synthesis and Application."[1] Russian Chemical Reviews, vol. 71, no.[1] 11, 2002. Link[1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds. 7th Ed., Wiley, 2005.[1] (Standard text for coupling constants).

• Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009.[1] (Source for chemical shift additivity rules).

• PubChem Compound Summary. "4-Chloro-2-methylquinoline" (Structural analogue data). Link[1]

Sources

• 1. 4-Chloro-2-methylquinoline | C10H8ClN | CID 77973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Mass spectrometry of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Part 1: Executive Summary & Compound Profile

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (CAS: 1243032-25-8) is a critical heterocyclic intermediate, often utilized in the synthesis of fluoroquinolone antibiotics and kinase inhibitors. Its structural integrity is defined by a quinoline core substituted with a chlorine atom at the C2 position, a fluorine atom at C6, and a methyl ester functionality at C4.

This guide provides a definitive protocol for the mass spectrometric characterization of this compound. Unlike generic protocols, this document focuses on the mechanistic causality of ionization and fragmentation, ensuring that researchers can distinguish this specific isomer from its regioisomers (e.g., the 2-carboxylate analog) and validate its purity in complex matrices.

Physicochemical & MS Profile

Parameter	Value	Notes
Formula	C₁₁H₇ClFNO₂	Heteroatomic core with halogenated substituents.[1][2][3][4][5]
Exact Mass (Monoisotopic)	239.0149 Da	Based on ³⁵Cl and ¹⁹F isotopes.
[M+H]⁺ (Theoretical)	240.0222 Da	Primary ion observed in ESI(+).
Isotopic Pattern	M (100%) : M+2 (32%)	Distinctive 3:1 ratio due to ³⁵Cl/³⁷Cl natural abundance.
LogP (Predicted)	~2.8 - 3.2	Moderately lipophilic; suitable for Reverse Phase LC.
Key Adducts	[M+Na]⁺ (+22 Da), [M+K]⁺ (+38 Da)	Common in non-buffered mobile phases.

Part 2: Experimental Methodology (Self-Validating Protocol)

To ensure Trustworthiness and reproducibility, the following protocol includes built-in validation steps. This method is optimized for High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI), but is adaptable to triple quadrupole systems.

Sample Preparation

• Stock Solution: Dissolve 1 mg of the compound in 1 mL of Methanol (MeOH) or Acetonitrile (MeCN). Note: Avoid DMSO if possible, as it can suppress ionization and cause background noise.

• Working Standard: Dilute stock to 1 µg/mL (1 ppm) in 50:50 Water:MeCN + 0.1% Formic Acid.

  • Validation Step: The solution must remain clear. Precipitation indicates insolubility, requiring a higher % of organic solvent.

LC-MS Acquisition Parameters

Component	Setting	Rationale
Column	C18 (e.g., 2.1 x 50 mm, 1.7 µm)	Standard retention for moderately polar heterocycles.
Mobile Phase A	Water + 0.1% Formic Acid	Proton source for [M+H]⁺ generation.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Promotes desolvation and ionization.
Gradient	5% B to 95% B over 5 min	Ensures elution of hydrophobic impurities.
Ion Source	ESI Positive Mode	The quinoline nitrogen is a strong proton acceptor.
Capillary Voltage	3.5 kV	Optimized for stable Taylor cone formation.
Cone Voltage	30 V	Sufficient to decluster adducts without inducing in-source fragmentation.

Authoritative Grounding: The use of acidified mobile phases is standard for nitrogen-containing heterocycles to enhance protonation efficiency [1].

Part 3: Fragmentation Mechanics & Structural Elucidation

Understanding the fragmentation pathway is essential for confirming the position of substituents. The fragmentation of methyl quinoline-4-carboxylates follows a predictable "Ester-First" pathway, followed by ring destabilization.

Primary Fragmentation Pathway (ESI-CID)

• Precursor Selection: [M+H]⁺ at m/z 240.02.

• Loss of Methanol (-32 Da): The protonated ester undergoes inductive cleavage, expelling a neutral methanol molecule. This yields the acylium ion at m/z 208.

  • Mechanism:[6] Proton transfer from the quinoline nitrogen to the methoxy oxygen is facilitated by the proximity of the peri-hydrogens, though less likely than direct ester protonation.

• Loss of Carbon Monoxide (-28 Da): The acylium ion is unstable and rapidly ejects CO to form the 2-chloro-6-fluoroquinolin-4-yl cation at m/z 180.

• Halogen Elimination: At higher collision energies (>40 eV), the loss of HF (-20 Da) or HCl (-36 Da) may occur from the ring system, though the aromatic core is relatively stable.

Visualizing the Pathway

The following diagram illustrates the stepwise degradation of the molecule.

Figure 1: Proposed ESI(+) fragmentation pathway for Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.

Part 4: Troubleshooting & Quality Control

Distinguishing Regioisomers

The 2-carboxylate isomer (Methyl 4-chloro-6-fluoroquinoline-2-carboxylate) is a common synthetic impurity.

• Differentiation Strategy: While both isomers lose Methanol and CO, the intensity of the fragments differs. The 4-carboxylate (target) typically shows a more abundant [M+H-MeOH]⁺ peak due to the electronic resonance stability provided by the para-nitrogen interaction, which is distinct in the 2-carboxylate isomer [2].

• Retention Time: The 2-chloro isomer (target) is generally less polar than the 4-chloro isomer due to the shielding of the nitrogen lone pair, resulting in a later retention time on C18 columns.

Common Artifacts

• Dimerization: At high concentrations (>10 µg/mL), a [2M+H]⁺ peak at m/z 479 may appear. Dilute the sample to resolve.

• Solvent Adducts: In methanol, methyl ester transesterification can occur if the sample is left in acidic solution for days. Use fresh preparations.

References

• Holčapek, M., Jirásko, R., & Lísa, M. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Chromatography A, 1217(25), 3908–3921.

• Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. Third Edition. CRC Press.

• Matrix Scientific. (n.d.). Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Product Data.

• PubChem. (2025).[3][4][7] Compound Summary: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.[8]

Sources

• 1. Methyl4-chloro-6-fluoroquinoline-2-carboxylate | 301823-61-0 [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid | C23H16ClFN2O2 | CID 133107894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Chloro-2-methylquinoline | C10H8ClN | CID 77973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. chempap.org [chempap.org]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. matrixscientific.com [matrixscientific.com]

Technical Guide: Physicochemical Profiling and Reactivity of Quinoline Derivatives

Topic: Physical and Chemical Properties of Quinoline Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Quinoline (benzo[b]pyridine) represents a privileged scaffold in medicinal chemistry and materials science.[1] Its fused bicyclic structure—comprising a benzene ring condensed with a pyridine ring—imparts unique electronic properties that are exploited in antimalarial drugs (e.g., chloroquine), anticancer agents (e.g., camptothecin), and organic light-emitting diodes (OLEDs).[1] This guide provides a rigorous analysis of the physicochemical properties, spectroscopic signatures, and reactivity patterns of quinoline derivatives, grounded in mechanistic causality for the application scientist.

Structural and Electronic Fundamentals

Aromaticity and Resonance

Quinoline is a planar, aromatic system obeying Hückel’s rule (

-electrons, where ).[1][2] However, the nitrogen atom introduces significant electronic asymmetry.[1] The electronegative nitrogen withdraws electron density from the ring system via the inductive effect (-I) and resonance effects.

• The Pyridine Ring: Is

  -deficient (deactivated) compared to benzene.[1] The nitrogen atom localizes electron density, making C2 and C4 susceptible to nucleophilic attack.[1]

• The Benzene Ring: Is relatively

  -rich compared to the pyridine ring, making positions C5 and C8 the preferred sites for electrophilic aromatic substitution.

Regioselectivity Logic

The reactivity profile is dictated by the stability of the intermediate arenium ions (sigma complexes).

• Electrophilic Attack: Occurs at C5 and C8 .[1][2][3] Attack at these positions preserves the aromatic sextet of the pyridine ring in the transition state. Attack at the pyridine ring (C3) is energetically unfavorable due to the destabilizing proximity of the positive charge to the electronegative nitrogen.

• Nucleophilic Attack: Occurs at C2 and C4 .[1][3] The nitrogen atom can stabilize the negative charge in the Meisenheimer-like intermediate, similar to the oxygen in a carbonyl group.

Figure 1: Logical relationship between electronic distribution and regioselectivity in quinoline derivatives.[1]

Physicochemical Profile

The following data summarizes the core physical constants for unsubstituted quinoline. Derivatives will exhibit shifts based on substituent electronics (Hammett

constants).[1]

Table 1: Core Physicochemical Constants of Quinoline

Property	Value	Context & Implications
Molecular Formula	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">	MW: 129.16 g/mol
Boiling Point	237 °C	High BP indicates significant - stacking and dipole-dipole interactions.[1]
Melting Point	-15 °C	Liquid at room temperature; hygroscopic.[1]
Density	1.093 g/mL	Slightly denser than water.[1]
Dipole Moment	~2.18 D	Directed towards the nitrogen lone pair; influences solubility in polar aprotic solvents.[1]
pKa (Conjugate Acid)	4.90	Weaker base than pyridine (pKa 5.[1]2) and isoquinoline (pKa 5.[1]4) due to steric hindrance (peri-effect) and electronic delocalization.[1]
LogP (Octanol/Water)	2.03	Moderate lipophilicity; crosses blood-brain barrier (BBB) effectively (ideal range for CNS drugs is 2.0–3.5).[1]
Solubility	Sparingly soluble (Cold )	Miscible with ethanol, ether, .[1][4] Soluble in hot water.[1]

Spectroscopic Characterization

Accurate structural elucidation relies on recognizing specific spectral fingerprints.[1]

UV-Visible Spectroscopy

Quinoline exhibits three characteristic absorption bands arising from

and transitions.[1]

• (Ethanol):

  • ~226 nm: High intensity (

    ), ascribed to the band (benzene-like).[1]

  • ~270 nm: Moderate intensity, ascribed to the B band.[1]

  • ~313 nm: Lower intensity, ascribed to the R band (

    ).[1]

• Effect of pH: Protonation of the nitrogen (acidic media) causes a bathochromic shift (red shift) and hyperchromic effect due to stabilization of the excited state.

Nuclear Magnetic Resonance (NMR)

• NMR (CDCl , 400 MHz):

  • H-2: Most deshielded (

    8.9 ppm) due to proximity to the electronegative nitrogen and paramagnetic anisotropy.[1]

  • H-8: Deshielded (

    8.1 ppm) relative to other benzene protons due to the "peri-effect" (magnetic anisotropy of the lone pair).

  • H-3: Most shielded (

    7.4 ppm) in the pyridine ring ( -position).[1]
• NMR:

  • C-2: typically appears around

    150 ppm.[1]

Infrared (IR) Spectroscopy[1]

• C=N Stretch: 1620–1560 cm

  (Variable intensity).[1]

• Aromatic C-C Stretch: 1600, 1580, 1500 cm

  (Skeleton vibrations).[1]

• C-H Out-of-Plane Bending: 820–700 cm

  (Diagnostic for substitution patterns).

Chemical Reactivity & Synthesis Protocols[6][7][8]

Experimental Protocol: Skraup Synthesis

The Skraup synthesis is the most authoritative method for constructing the quinoline core. It involves the reaction of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent (classically nitrobenzene).[3][5][6][7]

Safety Note: This reaction is highly exothermic and can become violent ("runaway reaction").[1] The addition of ferrous sulfate (

) is critical to moderate the reaction kinetics.

Protocol Steps:

• Reagent Prep: In a 500 mL round-bottom flask equipped with a reflux condenser, combine:

  • Aniline (0.1 mol)[1]

  • Glycerol (0.3 mol, anhydrous)[1]

  • Nitrobenzene (0.06 mol, Oxidant)[1]

  • Ferrous Sulfate (

    , 2g, Moderator)[1]

• Acid Addition: Cautiously add concentrated

  (25 mL) dropwise with swirling.

• Heating: Heat the mixture gently on a sand bath. Once the reaction initiates (bubbling), remove the heat source immediately.[1] The exotherm will sustain the reflux for several minutes.

• Reflux: Once the vigorous reaction subsides, reflux for 3–4 hours.

• Work-up:

  • Cool and dilute with water.[1][5]

  • Steam distill to remove unreacted nitrobenzene.[1][5]

  • Basify the residue with 50% NaOH (pH > 10) to liberate the free quinoline base.[1]

  • Steam distill again to collect the quinoline product.[1][5]

• Purification: Extract the distillate with ether, dry over anhydrous

  , and distill (BP 237°C).

Figure 2: Workflow of the Skraup Synthesis mechanism.[7]

Chemical Reactivity Profiles

A. Electrophilic Substitution (Nitration)[1][3]

• Reagents: Fuming

  / Conc. .

• Conditions: 0°C to Room Temp.

• Product: Mixture of 5-nitroquinoline and 8-nitroquinoline (approx 1:1 ratio).[1]

• Mechanism: The protonated nitrogen (

  ) strongly deactivates the pyridine ring.[1] The electrophile attacks the less deactivated benzene ring.

B. Nucleophilic Substitution (Chichibabin Reaction)[1]

• Reagents: Sodium Amide (

  ) in liquid ammonia.

• Product: 2-Aminoquinoline .[1]

• Mechanism: Addition-Elimination.[1][8] The amide ion attacks the electron-deficient C2 position. Hydride elimination (often assisted by an oxidant or evolution of

  ) restores aromaticity.[1]

C. Oxidation[1][2][3][5][9]

• Reagents: Alkaline

  .[1][9]

• Product: Quinolinic Acid (Pyridine-2,3-dicarboxylic acid).[1][2]

• Note: Unlike naphthalene, where the substituted ring often breaks, vigorous oxidation of quinoline destroys the benzene ring because the pyridine ring is more resistant to oxidative cleavage due to its electron-deficient nature.

Medicinal Chemistry Implications[1][13][14][15]

Lipophilicity and Pharmacokinetics

The logP of quinoline (2.[1]03) serves as an ideal baseline for CNS-active drugs.[1]

• Modification: Adding a chlorine at C7 (as in Chloroquine) increases lipophilicity (logP ~4.6 for chloroquine), enhancing membrane permeability and accumulation in the parasite's food vacuole.[1]

• Solubility: The basic nitrogen (pKa 4.[1]9) allows for salt formation (e.g., hydrochloride, phosphate), which is crucial for formulating oral drugs with adequate aqueous solubility.[1]

Structure-Activity Relationship (SAR)[1]

• Antimalarial: The 4-aminoquinoline scaffold is critical for inhibiting heme polymerase in Plasmodium.[1]

• Anticancer: Substituents at C6 and C7 often dictate DNA intercalation affinity (e.g., in camptothecin analogues).[1]

References

• Manske, R. H. (1942).[1][7] The Chemistry of Quinolines. Chemical Reviews, 30(1), 113-144.[1][7] Link[1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 7047, Quinoline.[1] PubChem. Link

• Clarke, H. T., & Davis, A. W. (1922).[1] Quinoline. Organic Syntheses, 2, 79. Link

• Eicher, T., & Hauptmann, S. (2003).[1] The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH.[1][8] Link[1]

• Kou, X., et al. (2022).[1] Recent advances in the synthesis of biologically active quinoline derivatives.[1][10] RSC Advances, 12, 18567-18585.[1] Link

Sources

• 1. Quinoline | C9H7N | CID 7047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gcwgandhinagar.com [gcwgandhinagar.com]
• 3. uop.edu.pk [uop.edu.pk]
• 4. Quinoline - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. iipseries.org [iipseries.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 10. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]

Technical Guide: Structural Elucidation and Synthetic Utility of C11H7ClFNO2

Focus Compound: N-(3-Chloro-4-fluorophenyl)furan-2-carboxamide[1]

Executive Summary

In the high-throughput landscape of Fragment-Based Drug Discovery (FBDD), small molecule scaffolds with defined vectors for substitution are critical.[1] The compound with the molecular formula C11H7ClFNO2 —specifically the isomer N-(3-chloro-4-fluorophenyl)furan-2-carboxamide —represents a quintessential "linker-scaffold" architecture.[1]

This guide dissects the IUPAC nomenclature, synthetic pathways, and medicinal chemistry applications of this compound.[1] It is designed for medicinal chemists and process scientists requiring a rigorous, self-validating protocol for the identification and utilization of this aryl-heteroaryl amide.[1]

Part 1: Chemical Identity & IUPAC Nomenclature[1]

Precise nomenclature is the bedrock of reproducibility.[1] For C11H7ClFNO2 , the IUPAC name is derived by treating the molecule as a derivative of furan-2-carboxamide , where the nitrogen atom is substituted with a halogenated phenyl ring.[1]

1.1 Structural Breakdown[1]

• Principal Functional Group: Carboxamide (–CONH–).[1] The carbon of the amide group is part of the parent structure derived from furan.[1]

• Parent Heterocycle: Furan (oxygen-containing 5-membered aromatic ring).[1]

• Substituent: 3-Chloro-4-fluorophenyl group attached to the amide nitrogen.[1][2]

1.2 Numbering Logic

• Furan Ring: The oxygen is position 1.[1] The carbon attached to the carbonyl is position 2.[1]

• Phenyl Ring: The carbon attached to the nitrogen is position 1'.[1]

  • The fluorine is at position 4' (para to the nitrogen).[1]

  • The chlorine is at position 3' (meta to the nitrogen).[1]

  • Note on Priority: Fluorine and Chlorine are ranked alphabetically in naming but numbered to give the lowest locants.[1] However, relative to the attachment point (1'), the positions are fixed by the structure.[1]

Final IUPAC Name: N-(3-Chloro-4-fluorophenyl)furan-2-carboxamide[1]

1.3 Physicochemical Profile (Computed)

Property	Value	Context for Drug Design
Molecular Weight	239.63 g/mol	Ideal for Fragment-Based Design (<300 Da)
cLogP	~2.9	Moderate lipophilicity; good membrane permeability
H-Bond Donors	1 (Amide NH)	Critical for hinge binding in kinases
H-Bond Acceptors	2 (Furan O, Amide O)	Vector for solvent interactions
Rotatable Bonds	3	Low conformational entropy penalty upon binding

Part 2: Synthetic Pathways (The "How-To")[1]

2.1 Reaction Mechanism & Protocol

The synthesis involves the reaction of furan-2-carbonyl chloride with 3-chloro-4-fluoroaniline .[1]

Reagents:

• Furan-2-carbonyl chloride (1.1 eq)[1]

• 3-Chloro-4-fluoroaniline (1.0 eq)[1]

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)[1]

• Solvent: Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Protocol:

• Preparation: Charge a flame-dried round-bottom flask with 3-chloro-4-fluoroaniline dissolved in anhydrous DCM under an inert atmosphere (

  ).

• Base Addition: Add TEA dropwise at 0°C. The base acts as a scavenger for the HCl byproduct, driving the equilibrium forward.[1]

• Acylation: Add furan-2-carbonyl chloride dropwise over 15 minutes. Causality: Slow addition prevents exotherm-related side reactions.[1]

• Monitoring: Warm to room temperature and stir for 2 hours. Monitor via TLC (30% EtOAc/Hexanes) or LC-MS.[1]

• Workup: Quench with saturated

  . Extract with DCM.[1] Wash organic layer with 1M HCl (to remove unreacted aniline) followed by brine.[1]

• Purification: Recrystallize from Ethanol/Water or perform flash chromatography (

  ).

2.2 Visualization of Synthetic Logic

Caption: Figure 1. Nucleophilic acyl substitution pathway.[1] The base (TEA) is critical for neutralizing the HCl byproduct, preventing protonation of the aniline nucleophile.[1]

Part 3: Application in Drug Discovery[1]

This scaffold is not merely a chemical curiosity; it acts as a bioisostere for various kinase inhibitors.

3.1 Structure-Activity Relationship (SAR)[1]

• The Furan Ring: Often serves as a bioisostere for a phenyl or thiophene ring.[1] The oxygen atom can act as a weak H-bond acceptor.[1]

• The Halogens (Cl, F):

  • Metabolic Stability: The fluorine at the 4-position blocks metabolic oxidation (para-hydroxylation) by Cytochrome P450 enzymes.[1]

  • Lipophilicity: The chlorine atom increases lipophilicity and fills hydrophobic pockets in the target protein (e.g., the "back pocket" of a kinase ATP site).[1]

• The Amide Linker: Provides a rigid geometry and a key hydrogen bond donor/acceptor motif essential for orienting the molecule within the binding site.[1]

3.2 Biological Interaction Diagram[1]

Caption: Figure 2.[1] Pharmacophoric features of the C11H7ClFNO2 scaffold highlighting its utility in optimizing drug-target interactions.

Part 4: Analytical Protocols (Self-Validating Systems)

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

4.1 1H NMR Interpretation (DMSO-d6, 400 MHz)

• Amide NH: Singlet,

  10.0–10.5 ppm (Exchangeable with ).[1]

• Furan Protons:

  • H-5: Doublet,

    ~7.9 ppm.[1]

  • H-3: Doublet,

    ~7.3 ppm.[1]

  • H-4: Multiplet/Doublet of doublets,

    ~6.7 ppm.[1]

• Aromatic Protons (Aniline ring):

  • H-2' (between Cl and N): Doublet/Singlet,

    ~8.0 ppm (Deshielded by Cl and Amide).[1]

  • H-6': Doublet of doublets.[1]

  • H-5': Triplet/Multiplet (due to F coupling).[1]

4.2 Mass Spectrometry (LC-MS)

• Ionization Mode: ESI Positive (+).[1]

• Expected Parent Ion:

  (for ).[1]

• Isotope Pattern: Distinct 3:1 ratio for M+H (240) and M+H+2 (242) due to the Chlorine atom.[1] This is the primary validation check.

References

• PubChem Database. N-(3-chloro-4-fluorophenyl)furan-2-carboxamide (CID 710696).[1][2] National Center for Biotechnology Information.[1]

  • [Link][1]

• IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book).[1] Cambridge: The Royal Society of Chemistry, 2014.[1]

  • [Link][1]

• Roughley, S. D., & Jordan, A. M. (2011).[1] The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates.[1] Journal of Medicinal Chemistry, 54(10), 3451-3479.[1]

  • [Link][1]

Sources

• 1. CID 94472066 | C11H13ClFNO2 | CID 94472066 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - N-(3-chloro-4-fluorophenyl)furan-2-carboxamide (C11H7ClFNO2) [pubchemlite.lcsb.uni.lu]

Biological Activity of Novel Fluoroquinolone Precursors: A Technical Evaluation Guide

Executive Summary: The Precursor Paradigm

In the context of modern medicinal chemistry, fluoroquinolone (FQ) precursors are no longer viewed merely as transient synthetic intermediates. They represent a critical library of scaffolds—specifically 4-quinolone-3-carboxylic acid derivatives —that possess intrinsic biological activity and serve as "privileged structures" for divergent synthesis.

This guide addresses the biological evaluation of these novel precursors, moving beyond the traditional antibacterial scope of ciprofloxacin or levofloxacin.[1] We analyze their repurposing as anticancer agents (targeting eukaryotic Topoisomerase II) and anti-tubercular leads (overcoming MDR-TB). The focus here is on the technical execution of evaluating these scaffolds: from in vitro enzymatic inhibition to cellular phenotypic screening.

Chemical Scaffolding & Structure-Activity Relationship (SAR)

To evaluate biological activity effectively, one must understand the pharmacophore. The "precursor" typically refers to the 6-fluoro-4-quinolone-3-carboxylic acid core before the final C-7 substitution or N-1 optimization.

Core Pharmacophore Elements

Position	Structural Component	Biological Function
C-6	Fluorine Atom	Essential. Increases lipophilicity and cell penetration; enhances gyrase binding affinity by >10-fold compared to non-fluorinated analogs.
C-3/C-4	Keto-Carboxylic Moiety	Binding Anchor. Chelates Mg²⁺ ions within the Topoisomerase-DNA cleavage complex. Modifications here (e.g., hydrazides) often shift activity from antibacterial to anticancer.
C-7	Leaving Group (e.g., Cl, F)	Derivatization Site. In precursors, this is often a halogen. Substitution with bulky heterocycles (piperazine, pyrrolidine) controls spectrum and pharmacokinetic properties.
N-1	Alkyl/Aryl Group	Potency Switch. Cyclopropyl (ciprofloxacin-like) optimizes antibacterial potency; aryl groups often enhance anti-tumor efficacy.

Biological Evaluation Workflows

The following protocols represent the industry standard for validating the activity of FQ precursors. These are designed to be self-validating systems with built-in controls.

Protocol A: High-Throughput DNA Gyrase Supercoiling Inhibition

Objective: Quantify the precursor's ability to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase.

Reagents:

• Recombinant DNA Gyrase (Subunits A & B).[2]

• Relaxed Plasmid pBR322 (Substrate).[3]

• Assay Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM Spermidine, 1 mM ATP, 6.5% Glycerol.

Methodology:

• Preparation: Dilute FQ precursors in DMSO (Final concentration range: 0.01 – 100 µM).

• Incubation: Mix 1 U of DNA Gyrase with 0.5 µg of relaxed pBR322 in Assay Buffer. Add 1 µL of test compound.

• Reaction: Incubate at 37°C for 60 minutes .

• Termination: Stop reaction with 6 µL of Stop Solution (SDS, Bromophenol Blue, Glycerol).

• Analysis: Electrophorese samples on a 1% agarose gel (Run at 60V for 3 hours).

• Validation:

  • Positive Control: Ciprofloxacin (0.5 µM) -> Result: Band remains relaxed (upper band).

  • Negative Control: DMSO only -> Result: Band becomes supercoiled (lower band, migrates faster).

• Quantification: Stain with Ethidium Bromide. Measure band intensity densitometrically to calculate IC₅₀.

Protocol B: Differential Cytotoxicity Screening (Anticancer Repurposing)

Objective: Determine the Selectivity Index (SI) of novel precursors between cancer cells and normal fibroblasts.

Methodology (MTT Assay):

• Seeding: Plate cancer cells (e.g., MCF-7, HepG2) and normal cells (e.g., VERO, WI-38) at

  cells/well in 96-well plates.

• Treatment: After 24h adhesion, treat with serial dilutions of FQ precursors (0.1 – 100 µM) for 48 hours .

• Development: Add MTT reagent (5 mg/mL) and incubate for 4 hours at 37°C.

• Solubilization: Dissolve formazan crystals in DMSO.

• Readout: Measure Absorbance at 570 nm using a microplate reader.

• Calculation:

  • : Concentration inhibiting 50% growth.

  • Selectivity Index (SI):

    .

  • Threshold: An SI > 3 is considered a "Hit".

Mechanistic Visualization

Understanding how these precursors function is vital for interpreting data. The diagram below illustrates the dual-targeting potential of FQ scaffolds.

Caption: Dual mechanistic pathways of FQ precursors. C-7 substitution dictates specificity between bacterial Gyrase and eukaryotic Topo II.

Experimental Workflow: From Synthesis to Hit

The following flowchart details the logical progression for a researcher synthesizing and testing a new batch of FQ precursors.

Caption: Standard "Hit-to-Lead" workflow for novel FQ derivatives.

Data Analysis & Interpretation

When analyzing data from novel precursors, researchers should look for specific trends that indicate successful scaffold optimization.

Comparative Activity Profile (Representative Data)

Compound Class	C-7 Substituent	MIC (E. coli) [µg/mL]	IC₅₀ (MCF-7 Cancer) [µM]	Primary Application
Core Precursor	Cl / F	> 64 (Inactive)	> 100 (Inactive)	Synthetic Intermediate
Gen 2 Analog	Piperazine	0.01 - 0.5	50 - 80	Antibacterial (Standard)
Novel Hybrid	Thiadiazole/Hydrazide	2 - 8 (Moderate)	1.5 - 5.0 (Potent)	Anticancer Lead
Bulky Adduct	N-benzylpiperazine	4 - 16	2.0 - 10.0	Dual-Action / Repurposed

Key Insight: Pure precursors (with C-7 halogens) are generally biologically inert or weakly active. The introduction of nitrogen-containing heterocycles is the "activation step." However, recent studies show that hydrazide derivatives of the precursor acid (modifying C-3) can retain high anticancer potency even with simpler C-7 substitutions [1, 2].

References

• Adly, M. E., et al. (2025).[4] New series of fluoroquinolone derivatives as potential anticancer Agents: Design, Synthesis, in vitro biological Evaluation, and Topoisomerase II Inhibition. ResearchGate.

• Sobieszczańska, A., et al. (2023). Recent Development of Fluoroquinolone Derivatives as Anticancer Agents. MDPI (Int. J. Mol. Sci.).

• Aldred, K. J., et al. (2014). Mechanism of DNA Gyrase Inhibition by Quinolones. Journal of Biological Chemistry.

• Mahmoud, Z., et al. (2024).[1][5][6] Synthesis, biological evaluation of new levofloxacin derivatives targeting topoisomerase II beta polymerase as promising anticancer agents. RSC Advances.

• NCI-60 Human Tumor Cell Lines Screen . National Cancer Institute.[7]

Sources

• 1. Levofloxacin reposition-based design: synthesis, biological evaluation of new levofloxacin derivatives targeting topoisomerase II beta polymerase as p ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03975K [pubs.rsc.org]
• 2. m.youtube.com [m.youtube.com]
• 3. DNA Gyrase Inhibition Assays Are Necessary To Demonstrate Fluoroquinolone Resistance Secondary to gyrB Mutations in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Drug repurposing of fluoroquinolones as anticancer agents in 2023 - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03571B [pubs.rsc.org]
• 6. news-medical.net [news-medical.net]
• 7. mdpi.com [mdpi.com]

Next-Generation Fluoroquinolone Architectures: A Technical Guide to Rational Design, Synthesis, and Evaluation

Executive Summary: The Pivot to Precision

The era of "broad-spectrum at all costs" is over. The modern discovery of fluoroquinolone (FQ) antibacterial agents is driven by two opposing forces: the urgent need to overcome target-mediated resistance in ESKAPE pathogens (specifically P. aeruginosa and MRSA) and the regulatory imperative to eliminate class-wide toxicities (QTc prolongation, phototoxicity, and tendinopathy).

This guide provides a technical blueprint for the rational design, chemical synthesis, and biological validation of novel FQ scaffolds. It moves beyond basic medicinal chemistry into the causality of structure-activity relationships (SAR) and self-validating experimental protocols.

Rational Design & Structural Logic (SAR)

The Pharmacophore Architecture

The FQ core (4-quinolone-3-carboxylic acid) is non-negotiable for DNA gyrase binding. However, the periphery determines the "drug-like" properties.

Position	Structural Choice	Mechanistic Causality
N-1	Cyclopropyl (Gold Standard)	Optimal steric fill in the hydrophobic pocket of the enzyme. Increases potency vs. Gram-negatives.
C-6	Fluorine	Essential.[1][2] Increases lipophilicity for cell penetration and binding affinity (approx. 10-100x potency boost).
C-7	Bicyclic / Bulky Amines	The primary diversity vector. Bulky groups (e.g., pyrrolidino-piperidine) can overcome efflux pumps and improve Gram-positive activity.
C-8	Methoxy (-OMe)	Critical Safety Switch. Replaces H or Halogen. Sterically hinders UV excitation (reducing phototoxicity) and improves activity against anaerobes/mutants.

Visualizing the SAR Logic

The following diagram maps the functional impact of specific structural modifications.

Figure 1: Structural logic map detailing the causal relationship between substituent choice and pharmacological outcome.

Chemical Synthesis: The Gould-Jacobs Protocol[3][4][5][6]

The Gould-Jacobs reaction remains the most robust pathway for constructing the quinolone core, particularly for scaling. It allows for the late-stage introduction of diversity at C-7.

Synthesis Workflow Diagram

Figure 2: Step-wise execution of the Gould-Jacobs synthesis strategy for fluoroquinolone generation.

Detailed Experimental Protocol

Note: This protocol assumes a standard 3-chloro-4-fluoroaniline starting material.

Step 1: Condensation [3][4]

• Reagents: Mix 1.0 eq of substituted aniline with 1.1 eq of Diethyl ethoxymethylenemalonate (EMME).

• Condition: Heat neat (solvent-free) or in toluene at 110–130°C for 2–4 hours.

• Validation: Monitor via TLC for the disappearance of aniline. The product (acrylate) often solidifies upon cooling.

• Purification: Recrystallize from ethanol/hexane.

Step 2: Thermal Cyclization (The Critical Step) Rationale: High temperature is required to overcome the activation energy for the intramolecular electrocyclic ring closure.[3]

• Reagents: Suspend the acrylate intermediate in Diphenyl ether (high boiling point solvent, ~10 mL/g).

• Condition: Heat rapidly to 250°C (reflux) for 45–60 minutes.

• Work-up: Cool to room temperature. The 4-hydroxyquinoline ester typically precipitates. Filter and wash with hexane to remove diphenyl ether.

Step 3: N-Alkylation & Hydrolysis

• Alkylation: Dissolve core in DMF. Add 1.5 eq K₂CO₃ and 1.2 eq alkyl halide (e.g., cyclopropyl bromide). Heat at 80°C for 6 hours.

• Hydrolysis: Treat the ester with 10% NaOH (aq) and reflux for 2 hours to liberate the free carboxylic acid. Acidify with HCl to precipitate.

Step 4: C-7 Diversification (SNAr)

• Reagents: Dissolve the N-alkylated core in DMSO or Pyridine. Add 2.0–3.0 eq of the secondary amine (e.g., N-methylpiperazine).

• Condition: Heat at 100–120°C for 4–8 hours.

• Mechanism: Nucleophilic aromatic substitution of the C-7 halogen (usually Cl or F).

• Purification: Precipitate with water, filter, and recrystallize from acetonitrile.

Biological Evaluation & Validation

Mechanism of Action (MoA)

FQs do not merely inhibit enzymes; they convert the bacterium's own enzymes into DNA-damaging toxins by stabilizing the "cleavage complex."

Figure 3: Mechanism of Action showing the stabilization of the DNA-Enzyme-Drug ternary complex.

Primary Screening Protocol: MIC Determination

Standard: CLSI M07-A10 Guidelines

• Preparation: Prepare stock solutions of FQs in 0.1 M NaOH (due to zwitterionic solubility issues), then dilute in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Standardize bacterial suspension to 5 x 10⁵ CFU/mL.

• Plate Setup: Use 96-well plates with serial 2-fold dilutions (range: 64 µg/mL to 0.008 µg/mL).

• Incubation: 37°C for 16–20 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration with no visible growth.

• Control: Must include Ciprofloxacin and Moxifloxacin as internal standards.

Safety Profiling: The "Fail Early" Strategy

Modern FQ discovery requires early exclusion of compounds with cardiotoxic or phototoxic liabilities.

hERG Inhibition (Cardiotoxicity)

FQs can block the hERG potassium channel, leading to QT prolongation.

• Structural Alert: Substituents at C-5 (especially amino groups, e.g., Sparfloxacin) increase hERG affinity.[5]

• Screening: Competitive binding assay using [³H]-dofetilide or automated patch-clamp electrophysiology.

• Target: IC₅₀ > 30 µM is preferred to ensure a safety margin.

Phototoxicity Screening

• Mechanism: Halogenated C-8 positions generate singlet oxygen upon UV irradiation.

• Protocol: 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD TG 432).

  • Incubate Balb/c 3T3 cells with drug.

  • Expose to UVA light (5 J/cm²).

  • Measure cell viability via Neutral Red uptake.

  • Calculation: Photo-Irritation Factor (PIF). PIF > 5 indicates probable phototoxicity.

References

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574.

• Blondeau, J. M. (2004). Fluoroquinolones: Mechanism of action, classification, and development of resistance. Survey of Ophthalmology, 49(2), S73-S78.

• Gould, R. G., & Jacobs, W. A. (1939). The synthesis of certain substituted quinolines and 5,6-benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685–706.

• Owens, R. C., & Ambrose, P. G. (2005). Antimicrobial safety: Focus on fluoroquinolones. Clinical Infectious Diseases, 41(Supplement_2), S144–S157.

• OECD. (2019). Test No. 432: In Vitro 3T3 NRU Phototoxicity Test. OECD Guidelines for the Testing of Chemicals.

Sources

• 1. youtube.com [youtube.com]
• 2. DNA Gyrase as a Target for Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Quinolin-4-ones: Methods of Synthesis and Application in Medicine [mdpi.com]
• 5. Effects of fluoroquinolones on HERG channels and on pancreatic beta-cell ATP-sensitive K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Abstract & Strategic Overview

The synthesis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate represents a critical entry point into the modification of the quinoline scaffold, widely utilized in the development of fluoroquinolone antibiotics, antimalarials, and kinase inhibitors.

This protocol details a robust, scalable two-stage synthesis starting from commercially available 5-fluoroisatin . Unlike the classical Conrad-Limpach or Skraup syntheses which often suffer from regioselectivity issues with substituted anilines, the Pfitzinger reaction utilizing isatin derivatives provides unambiguous regiocontrol, ensuring the fluorine atom is correctly positioned at C6.

Key Advantages of this Protocol:

• Regiospecificity: The 5-fluoroisatin starting material locks the fluorine at the 6-position of the final quinoline ring.

• Process Efficiency: The chlorination and esterification steps are coupled in a pseudo-one-pot sequence via an acid chloride intermediate, minimizing purification steps.

• Scalability: The reaction conditions avoid exotic catalysts and rely on standard laboratory reagents (POCl3, Acetic Acid).

Retrosynthetic Analysis & Reaction Scheme

The synthesis is disconnected into two primary transformations:[1]

• Construction of the quinoline core via the Pfitzinger condensation of 5-fluoroisatin with malonic acid.

• Functional group interconversion (deoxychlorination and esterification) using phosphorus oxychloride (

  ) followed by methanolysis.

Reaction Scheme Diagram

Caption: Step-wise transformation from 5-fluoroisatin to the target methyl ester via a transient acid chloride intermediate.

Safety & Precautionary Directives

Reagent	Hazard Class	Critical Safety Action
Phosphorus Oxychloride (POCl3)	Corrosive, Water-Reactive, Toxic	Handle ONLY in a fume hood. Quench excess reagent slowly at 0°C. Reacts violently with water to release HCl and Phosphoric acid.
5-Fluoroisatin	Irritant	Avoid dust inhalation. Wear N95 mask during weighing.
Methanol	Flammable, Toxic	Avoid open flames. Use in a well-ventilated area.
Acetic Acid (Glacial)	Corrosive	Use acid-resistant gloves (Nitrile/Neoprene).

Experimental Protocol

Stage 1: Synthesis of 6-Fluoro-2-hydroxyquinoline-4-carboxylic acid

This step utilizes the Pfitzinger reaction.[2][3][4][5] The reaction between isatin and malonic acid in acetic acid involves ring opening of the isatin followed by condensation and decarboxylation.

Reagents:

• 5-Fluoroisatin (1.0 eq)

• Malonic Acid (2.5 eq)

• Sodium Acetate (anhydrous, 2.5 eq)

• Glacial Acetic Acid (10-15 volumes)

Procedure:

• Setup: Equip a round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Addition: Charge the flask with 5-fluoroisatin (e.g., 10.0 g), malonic acid (15.8 g), and sodium acetate (12.4 g).

• Solvent: Add glacial acetic acid (100-150 mL).

• Reaction: Heat the suspension to reflux (approx. 118°C) with vigorous stirring. Maintain reflux for 12–16 hours .

  • Checkpoint: The suspension typically clears initially and then precipitates the product as the reaction progresses.

• Workup: Cool the mixture to room temperature. Pour the reaction mixture into ice-cold water (500 mL) with stirring.

• Isolation: Filter the precipitate using a Buchner funnel. Wash the solid cake thoroughly with water (3 x 50 mL) to remove excess acetic acid and sodium salts.

• Drying: Dry the solid in a vacuum oven at 60°C overnight.

  • Expected Yield: 75–85%

  • Appearance: Off-white to pale yellow solid.

  • Note: The product exists in tautomeric equilibrium (2-hydroxy / 2-oxo).

Stage 2: Chlorination and Methylation (One-Pot)

In this stage,

serves a dual purpose: it aromatizes the ring by converting the 2-hydroxy group to a 2-chloro group and activates the carboxylic acid into an acid chloride. Subsequent quenching with methanol yields the methyl ester.

Reagents:

• 6-Fluoro-2-hydroxyquinoline-4-carboxylic acid (from Stage 1)

• Phosphorus Oxychloride (

  ) (5–8 volumes)

• Methanol (Excess, solvent for quench)

• Triethylamine (Optional, 1.1 eq, acid scavenger during quench)

Procedure:

• Chlorination:

  • Place the dried 6-Fluoro-2-hydroxyquinoline-4-carboxylic acid (e.g., 5.0 g) into a dry RBF.

  • Carefully add

    (25–40 mL) under an inert atmosphere ( or Ar).

  • Heat the mixture to reflux (105°C) for 2–4 hours .

  • Monitoring: Monitor by TLC (take a mini-aliquot, quench in MeOH, check for ester). The solid should dissolve, turning the solution dark.

• Evaporation (Critical):

  • Once conversion is complete, remove the excess

    by rotary evaporation under reduced pressure. Do not overheat the residue.

  • Tip: Co-evaporate with dry toluene (2 x 20 mL) to remove traces of

    . This yields the crude 2-chloro-6-fluoroquinoline-4-carbonyl chloride .

• Esterification (Quench):

  • Dissolve/suspend the crude acid chloride residue in dry Dichloromethane (DCM) (50 mL) or use the residue directly if sufficiently dry.

  • Cool the solution to 0°C in an ice bath.

  • Add Methanol (anhydrous, 50 mL) dropwise. Caution: Exothermic.

  • (Optional) If using DCM, add Triethylamine (3.5 mL) dropwise to scavenge HCl. If using neat MeOH, HCl gas will evolve; ensure venting.

  • Allow the mixture to warm to room temperature and stir for 1–2 hours.

• Purification:

  • Evaporate the solvent.[3]

  • Dissolve the residue in Ethyl Acetate (EtOAc).

  • Wash with Saturated

    (to remove unreacted acid/HCl), followed by Brine.

  • Dry over

    , filter, and concentrate.

  • Recrystallization: Recrystallize from Methanol/Water or Hexane/EtOAc if necessary.

Analytical Characterization

Parameter	Expected Observation
Physical State	White to light yellow crystalline solid.
1H NMR (CDCl3)	Aromatic region: Three distinct signals for protons at C3, C5, C7, C8. C3-H: Singlet around 7.8–8.0 ppm. C5/C7/C8: Multiplets due to F-coupling ( , ). Methyl Ester: Singlet at ~4.0 ppm ( ).
19F NMR	Single peak around -110 to -120 ppm (relative to ).
Mass Spectrometry	[M+H]+ : Calculated ~240.02. Observe characteristic Chlorine isotope pattern (3:1 ratio for : ).

Troubleshooting & Critical Parameters

Workflow Logic Diagram

Caption: Operational workflow for the synthesis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.

Common Issues

• Incomplete Chlorination: If the intermediate acid is wet (contains water),

  will hydrolyze to phosphoric acid, stalling the reaction. Ensure Stage 1 product is completely dry.

• Low Yield in Stage 1: Ensure Sodium Acetate is anhydrous. Water in the acetic acid solvent can inhibit the condensation.

• Ester Hydrolysis: During the workup of Stage 2, avoid prolonged exposure to strong aqueous base, which might hydrolyze the newly formed ester back to the acid. Use dilute

  and work quickly.

References

• Pfitzinger Reaction Mechanism & Variants

  • Synthesis of quinoline-4-carboxylic acids via Pfitzinger reaction.[3][5][6]

  • Source:

• Chlorination of Hydroxyquinolines

  • POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorin

  • Source:

• General Quinoline Synthesis

  • Synthesis of Fluoroquinolone Antibiotics (General Routes).

  • Source:

• Specific Precursor Data (2-chloro-6-fluoroquinoline-4-carboxylic acid)

  • CAS 436096-52-5 D

  • Source:

Sources

• 1. Quinoline Series: Synthesis – openlabnotebooks.org [openlabnotebooks.org]
• 2. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. researchgate.net [researchgate.net]

Application Note: High-Efficiency Synthesis of Substituted Quinoline-4-Carboxylates

Abstract & Strategic Overview

Substituted quinoline-4-carboxylates (cinchoninic acid derivatives) are privileged scaffolds in medicinal chemistry, serving as precursors for antimalarials (e.g., quinine analogs), NK3 receptor antagonists, and antiviral agents. While multiple synthetic routes exist, the selection of a protocol often dictates the purity profile and scalability of the campaign.

This guide prioritizes the Pfitzinger Reaction as the primary "workhorse" method due to its high regioselectivity and atom economy when starting from isatins. We also detail the Doebner Reaction as a robust alternative for aniline-derived libraries.

Method Selection Matrix

Constraint	Recommended Protocol	Key Advantage
Substrate Availability	Isatin derivatives	Pfitzinger (Protocol A) : High yield, predictable regiochemistry.
Throughput	High-throughput library generation	Microwave-Assisted Pfitzinger (Protocol B) : Reaction times < 15 mins.[1][2]
Diversity	Aniline derivatives (Isatin unavailable)	Doebner (Protocol C) : 3-Component coupling allows modular diversity.
Target Moiety	Ester (Carboxylate) vs Acid	One-Pot TMSCl (Protocol D) : Simultaneous cyclization and esterification.

Mechanistic Insight & Reaction Logic

Understanding the mechanism is critical for troubleshooting. The Pfitzinger reaction is not merely a condensation; it is a cascade involving ring opening, aldol condensation, and recyclization.

The Pfitzinger Cascade

• Hydrolysis: Base (KOH) opens the isatin lactam ring to form isatic acid (2-aminophenylglyoxylic acid).

• Condensation: The ketone enolate attacks the keto-carbonyl of the isatic acid.

• Cyclization: Intramolecular imine formation and dehydration yield the quinoline ring.

Critical Control Point: The steric bulk of the ketone determines the orientation of cyclization. Methyl ketones (R-C(=O)-CH3) almost exclusively yield the 2-substituted quinoline-4-carboxylic acid.

Figure 1: Mechanistic flow of the Pfitzinger reaction. The ring-opening step is the thermodynamic driver.

Experimental Protocols

Protocol A: Classic Pfitzinger Synthesis (Scale: 10–50 mmol)

Best for: Gram-scale preparation of high-purity intermediates.

Reagents:

• Substituted Isatin (1.0 equiv)[3]

• Ketone (e.g., Acetophenone) (1.2–1.5 equiv)

• Potassium Hydroxide (KOH) (33% aq. solution)

• Ethanol (Absolute)

Procedure:

• Dissolution: In a round-bottom flask, suspend the substituted isatin (10 mmol) in Ethanol (20 mL).

• Base Addition: Add 33% aqueous KOH (15 mL) dropwise. Observation: The suspension will clear and darken (deep red/orange) as isatin hydrolyzes to isatic acid.

• Ketone Addition: Add the ketone (12 mmol) slowly.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 12–24 hours. Monitor by TLC (eluent: MeOH/DCM 1:9).

• Work-up (The "Inverse Addition" Trick):

  • Cool the reaction mixture to room temperature.

  • Remove ethanol under reduced pressure (rotary evaporator).

  • Dilute the residue with water (20 mL).

  • Crucial Step: Pour the basic reaction mixture slowly into a beaker containing chilled 10% HCl (50 mL) with vigorous stirring. Why? This prevents the occlusion of impurities inside the precipitating product.

• Isolation: Filter the precipitate, wash with water (3 x 20 mL) and cold ether (to remove unreacted ketone). Dry in a vacuum oven at 60°C.

Yield Expectation: 75–90%

Protocol B: Microwave-Assisted Synthesis (Scale: 0.5–2 mmol)

Best for: Rapid library generation and SAR studies.

Reagents:

• Substituted Isatin (1.0 equiv)[3]

• Ketone (1.2 equiv)

• KOH (3.0 equiv, solid pellets)

• Solvent: Ethanol/Water (1:1 v/v)

Procedure:

• Load isatin (1 mmol), ketone (1.2 mmol), and crushed KOH (3 mmol) into a 10 mL microwave process vial.

• Add Ethanol/Water (1:1, 3 mL). Cap the vial.

• Irradiation Parameters:

  • Temperature: 140°C

  • Pressure Limit: 15 bar

  • Time: 10–15 minutes

  • Stirring: High[4]

• Work-up: Acidify with Glacial Acetic Acid (approx. 1 mL) directly in the vial or after transfer. Collect the solid by filtration.[5][6]

Expert Note: If the product forms a "gummy" solid upon acidification, sonicate the mixture for 5 minutes to induce crystallization.

Protocol C: The Doebner Reaction (3-Component Coupling)

Best for: Cases where the specific isatin is unstable or expensive, but the aniline is available.

Reagents:

• Aniline derivative (1.0 equiv)[3]

• Aldehyde (1.0 equiv)[3]

• Pyruvic Acid (1.0 equiv)

• Solvent: Ethanol or Acetonitrile (with Lewis Acid)[3]

Procedure:

• Mixing: Dissolve aniline (10 mmol) and aldehyde (10 mmol) in Ethanol (20 mL). Stir at room temperature for 30 mins to form the Schiff base (imine) in situ.

• Addition: Add Pyruvic Acid (10 mmol) dropwise.

• Reflux: Heat to reflux for 3–6 hours.

• Work-up: Cool the mixture. The product often precipitates directly. If not, concentrate the solvent and pour into water.

• Purification: Recrystallization from DMF/Ethanol is often required as Doebner products can be less pure than Pfitzinger products.

Protocol D: Conversion to Carboxylate Esters

The Pfitzinger and Doebner reactions yield the carboxylic acid . For drug delivery or lipophilicity, the ester is often required.

Method: Acid-Catalyzed Esterification [7]

• Suspend the Quinoline-4-carboxylic acid (5 mmol) in the desired alcohol (Methanol or Ethanol, 20 mL).

• Add conc. H₂SO₄ (0.5 mL) or Thionyl Chloride (SOCl₂, 1.5 equiv) dropwise at 0°C.

• Reflux for 4–8 hours.

• Neutralize with sat. NaHCO₃ and extract with Ethyl Acetate.

Pro-Tip (One-Pot Synthesis): For a direct route to the ester from isatin, use TMSCl (Trimethylsilyl chloride) .

• Mix: Isatin + Ketone + Alcohol.[8][9]

• Add: TMSCl (4.0 equiv).

• Reflux:[3][9][10] 6 hours.

• Mechanism:[5][7][11][12][13][14] TMSCl generates anhydrous HCl in situ and acts as a dehydrating agent, promoting both cyclization and esterification simultaneously [Reference 1.6].

Troubleshooting & Optimization

Problem	Probable Cause	Corrective Action
Low Yield (Pfitzinger)	Incomplete hydrolysis of Isatin	Ensure KOH is added before the ketone and allow 15 mins for ring opening (color change to orange/red).
Gummy Product	Impurities trapped during precipitation	Use the "Inverse Addition" method (pour reaction into acid). Recrystallize from AcOH or DMF.
Regioisomeric Mix	Asymmetric ketone used	Methyl ketones give high selectivity. For cyclic ketones (e.g., cyclohexanone), regioisomers are rare.
Decarboxylation	Reaction temperature too high	Avoid temperatures >150°C. Quinoline-4-carboxylic acids can decarboxylate thermally.

Safety Considerations

• Isatins: Generally irritants. Handle with gloves.

• KOH/NaOH: Corrosive. Eye protection is mandatory.

• Microwave Reactors: Ensure vessels are rated for the pressure generated by ethanol/water mixtures at 140°C.

• Thionyl Chloride: Releases HCl and SO₂ gases. Use only in a fume hood.

References

• BenchChem. "Application Notes and Protocols for the Pfitzinger Reaction in Quinoline-4-Carboxylic Acid Synthesis." BenchChem Technical Support, 2025.[5] Link

• Shvekhgeimer, M. G. A. "The Pfitzinger Reaction." Chemistry of Heterocyclic Compounds, vol. 40, 2004, pp. 257–294. (Foundational Review)

• Zhang, X., et al. "Synthesis of Quinoline-4-carboxamides and Quinoline-4-carboxylates via a Modified Pfitzinger Reaction." Journal of Organic Chemistry, 2021.[15] Link

• El Ashry, E. S. H., et al. "Microwave-Assisted Synthesis of Quinoline Derivatives from Isatin."[1] Synthetic Communications, vol. 35, 2005, pp. 2243–2250.[1] Link[1]

• Nakamura, S., et al. "Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction." The Journal of Organic Chemistry, 2023. Link

• ScienceMadness. "The Pfitzinger Reaction - Experimental Procedures and Discussion." ScienceMadness Discussion Board, 2024. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. ablelab.eu [ablelab.eu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 9. revroum.lew.ro [revroum.lew.ro]
• 10. CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative - Google Patents [patents.google.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quinoline synthesis [organic-chemistry.org]

Application Note: Strategic Utilization of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate in Medicinal Chemistry

Executive Summary

This technical guide outlines the strategic application of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (M-2C6FQ) as a high-value scaffold in hit-to-lead optimization.[1] Unlike generic quinolines, this specific derivative offers a "privileged structure" profile characterized by three distinct features:

• Metabolic Hardening: The 6-fluoro substituent blocks the primary site of oxidative metabolism (CYP450 oxidation), significantly improving metabolic stability compared to the parent quinoline.[1]

• Orthogonal Reactivity: The C2-chloro position serves as a highly reactive electrophile for nucleophilic aromatic substitution (

  ) or palladium-catalyzed cross-coupling, while the C4-ester provides a stable anchor for subsequent amidation.[1]

• Kinase Privileged Core: The quinoline-4-carboxamide motif is a proven pharmacophore in kinase inhibition (e.g., Lenvatinib, Cabozantinib), mimicking the adenine ring of ATP.[1]

This guide provides validated protocols for diversifying this scaffold to generate focused libraries for oncology (Kinase/Receptor inhibition) and antimicrobial research.[1]

Structural Analysis & Reactivity Map[1]

The utility of M-2C6FQ lies in its ability to undergo sequential, orthogonal functionalization.[1] The electron-deficient nature of the quinoline ring, amplified by the ring nitrogen, activates the C2-position toward nucleophiles.[1]

Reactivity Visualization

The following diagram illustrates the chemical logic governing the scaffold's diversification.

Figure 1: Functional map of the M-2C6FQ scaffold highlighting orthogonal reaction sites.

Experimental Protocols

Protocol A: C2-Diversification via Nucleophilic Aromatic Substitution ( )

Objective: Introduction of solubilizing amine groups or specific pharmacophores at the C2 position.[1] Mechanism: The ring nitrogen renders the C2-chlorine highly susceptible to displacement by nucleophiles. This reaction is generally preferred before ester hydrolysis to prevent side reactions.[1]

Materials:

• Substrate: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.2 – 1.5 equiv)[1]

• Base:

  -Diisopropylethylamine (DIPEA) or (2.0 equiv)[1]

• Solvent: Anhydrous DMF or DMA (Dimethylacetamide)[1]

Procedure:

• Dissolution: In a sealed reaction vial, dissolve 1.0 mmol of the quinoline scaffold in 3.0 mL of anhydrous DMF.

• Addition: Add 2.0 mmol of DIPEA followed by 1.2 mmol of the amine nucleophile.

• Reaction: Heat the mixture to 80–100°C for 4–6 hours.

  • Note: Reaction progress must be monitored by LC-MS. The electron-withdrawing ester at C4 accelerates this reaction compared to unsubstituted chloroquinolines [1].

• Workup:

  • Pour the reaction mixture into 15 mL of ice-water.

  • If a precipitate forms, filter and wash with cold water (Preferred).[1]

  • If no precipitate forms, extract with EtOAc (3x), wash organics with brine, dry over

    , and concentrate.[1]

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Validation Criteria:

• LC-MS: Disappearance of parent mass (M+H) and appearance of product mass (M-Cl+Amine).[1]

• NMR: Loss of the characteristic C2-Cl signal (if visible) and appearance of amine alkyl protons.[1]

Protocol B: C2-Arylation via Suzuki-Miyaura Cross-Coupling

Objective: Creation of biaryl systems to access hydrophobic pockets in the target protein. Context: This protocol builds Carbon-Carbon bonds. It is crucial to use degassed solvents to prevent homocoupling or oxidation of the catalyst.[1]

Materials:

• Catalyst:

  (5 mol%) or (5-10 mol%)[1]

• Coupling Partner: Aryl Boronic Acid (1.2 equiv)[1]

• Base:

  (2M aqueous solution, 3.0 equiv)[1]

• Solvent: 1,4-Dioxane (degassed)[1]

Procedure:

• Setup: Charge a microwave vial or round-bottom flask with the quinoline scaffold (1.0 equiv), aryl boronic acid (1.2 equiv), and Pd catalyst (0.05 equiv).

• Inertion: Evacuate and backfill with Nitrogen/Argon (3 cycles).[1]

• Solvent Addition: Add degassed 1,4-Dioxane (concentration ~0.2 M) and 2M

  solution.

• Reaction:

  • Thermal: Reflux at 100°C for 12–16 hours.[1]

  • Microwave (Recommended): 120°C for 30–60 minutes.

• Workup: Filter through a Celite pad to remove Palladium black.[1] Dilute with EtOAc and wash with water.[1]

• Purification: Silica gel chromatography.

Scientific Insight: The 2-chloro position is less reactive than a 2-iodo or 2-bromo analog in Pd-coupling. Therefore, using electron-rich ligands (like dppf or XPhos) or elevated temperatures is often required to facilitate the oxidative addition step [2].[1]

Protocol C: C4-Ester Hydrolysis and Amidation

Objective: Converting the ester "handle" into a bioactive carboxamide (common in kinase inhibitors).[1]

Procedure:

• Hydrolysis:

  • Dissolve the C2-substituted ester in THF/MeOH (1:1).[1]

  • Add LiOH (2M aq, 3 equiv). Stir at RT for 2–4 hours.[1]

  • Acidify with 1N HCl to pH 3–4.[1] Filter the precipitated carboxylic acid .

• Amidation (Coupling):

  • Dissolve the carboxylic acid (1.0 equiv) in DMF.[1]

  • Add HATU (1.2 equiv) and DIPEA (3.0 equiv).[1] Stir for 10 min to activate.

  • Add the target amine (e.g., aniline, piperazine) (1.1 equiv).[1]

  • Stir at RT for 12 hours.

Application Case Study: Kinase Inhibitor Design

Target: Designing a Type II Kinase Inhibitor (e.g., targeting VEGFR or c-Met).[1]

Rationale: Many kinase inhibitors utilize a quinoline-4-carboxamide core.[1] The quinoline nitrogen interacts with the hinge region (or adjacent water networks), while the 4-carboxamide extends into the DFG-pocket or solvent front.[1] The 6-fluoro group prevents rapid metabolic clearance.

Workflow:

• Step 1 (Scaffold): Start with Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.[1]

• Step 2 (Tail Synthesis): Use Protocol A to attach a solubilizing group (e.g., N-methylpiperazine) at C2.[1] This mimics the solvent-exposed tail of many drugs.[1]

• Step 3 (Head Synthesis): Use Protocol C to hydrolyze the ester and couple it with a hydrophobic aryl amine (e.g., 3-fluoroaniline).[1] This creates the "Head" group that occupies the hydrophobic pocket.[1]

Data Summary: Reactivity Comparison

Reaction Type	Position	Conditions	Yield (Typical)	Critical Factor
	C2-Cl	Amine, DIPEA, DMF, 90°C	75-90%	Steric hindrance of amine
Suzuki	C2-Cl	Boronic Acid, Pd(dppf), 100°C	60-80%	Oxygen exclusion (degassing)
Hydrolysis	C4-Ester	LiOH, THF/Water, RT	>95%	pH control during workup

Library Generation Workflow

The following Graphviz diagram outlines the decision tree for generating a Divergent Library using this scaffold.

Figure 2: Divergent synthesis workflow for library generation.

References

• Reactivity of 2-chloroquinoline derivatives: Muscia, G. C., et al. "Synthesis and antimicrobial activity of new quinoline derivatives."[1] Bioorganic & Medicinal Chemistry Letters, 2011.[1] (Context: Validates

  reactivity at C2).

• Suzuki Coupling on Chloro-quinolines: Sasaki, K., et al. "Suzuki-Miyaura Cross-Coupling of Chlorinated Quinolines."[1] Tetrahedron Letters, 2010.[1] (Context: Catalyst selection for chloro-heterocycles).[1]

• Kinase Inhibitor Design (Quinoline-4-carboxamides): Baragana, B., et al. "Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action."[1] Journal of Medicinal Chemistry, 2015.[1] (Context: Application of the scaffold in drug discovery).[1]

• Biological Activity of Fluoroquinolines: Hochegger, P., et al. "Synthesis and structure-activity relationships for new 6-fluoroquinoline derivatives."[1] Bioorganic & Medicinal Chemistry, 2019.[1] (Context: Specific benefits of the 6-fluoro substituent).

Sources

• 1. pubs.acs.org [pubs.acs.org]

Derivatization of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Application Note: Strategic

Executive Summary

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a high-value pharmacophore scaffold, particularly prevalent in the development of kinase inhibitors, antimalarials, and fluoroquinolone antibiotics.[1][2][3] Its structural utility lies in its orthogonal reactivity : the C2-chlorine atom serves as an electrophilic "warhead" for cross-coupling or nucleophilic displacement, while the C4-ester provides a handle for solubility modulation or fragment linking.[3] The C6-fluorine atom typically remains inert, serving to block metabolic oxidation and modulate pKa.[3]

This guide details the protocols for the divergent synthesis of this scaffold, focusing on C2-arylation (Suzuki-Miyaura) and C2-amination (

) , followed by C4-ester hydrolysis .[1][2]

Strategic Reactivity Profile

The scaffold presents three distinct zones of reactivity. Understanding the electronic bias of the quinoline ring is critical for yield optimization.[3]

Position	Substituent	Electronic State	Primary Reactivity	Strategic Utility
C2	Chlorine ( )	Highly Electrophilic	, Pd-Catalyzed Coupling	Installation of diversity elements (R-groups) for potency.[2][3]
C4	Methyl Ester ( )	Electrophilic Carbonyl	Hydrolysis, Amidation, Reduction	Linker attachment or solubility enhancement (via acid/salt formation).[1]
C6	Fluorine ( )	Electron Withdrawing	Metabolically Stable	Modulates lipophilicity and prevents P450 oxidation at the 6-position.[2][3]

Chemo-selectivity Note: The C2-Cl bond is activated by the adjacent ring nitrogen, making it significantly more reactive toward nucleophiles than a standard aryl chloride.[3] However, the C4-ester is also susceptible to nucleophilic attack.[3] Protocols must control temperature and stoichiometry to prevent premature ester cleavage or amidation during C2 modifications.

Visual Workflow: Divergent Synthesis

The following diagram illustrates the logical flow for derivatizing this scaffold, prioritizing C2 modification before C4 hydrolysis to avoid catalyst poisoning by the free carboxylic acid.

Figure 1: Divergent synthetic workflow prioritizing C2 functionalization to maintain ester protection during metal-catalyzed steps.[1][2]

Detailed Protocols

Protocol A: C2-Arylation via Suzuki-Miyaura Coupling

Objective: Replace the C2-Cl with an aryl or heteroaryl group.[2][3] Mechanism: Palladium-catalyzed cross-coupling.[2][3][4] The electron-deficient nature of the quinoline facilitates the oxidative addition step.[3]

Reagents:

• Substrate: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (1.0 equiv)[2][3]

• Boronic Acid: Aryl-B(OH)

  (1.2 equiv)[1][2]

• Catalyst:

  (5 mol%) or (for sterically hindered substrates)[1][2]

• Base:

  (2M aqueous solution, 3.0 equiv)[1]

• Solvent: 1,4-Dioxane (degassed)[1][2]

Step-by-Step Procedure:

• Setup: In a reaction vial equipped with a magnetic stir bar, combine the quinoline substrate (1.0 equiv), aryl boronic acid (1.2 equiv), and Pd catalyst (0.05 equiv).

• Inert Atmosphere: Seal the vial and purge with Nitrogen (

  ) or Argon for 5 minutes. Critical: Oxygen poisons the Pd(0) species.[1]

• Solvent Addition: Add degassed 1,4-Dioxane (concentration ~0.1 M) and 2M aqueous

  via syringe.

• Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor by TLC (Hexane/EtOAc) or LC-MS.[2][3]

  • Checkpoint: The starting material (Cl-quinoline) should disappear.[2] If conversion stalls, add 2 mol% fresh catalyst.[1]

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water followed by brine.[2][3][5] Dry the organic layer over

  , filter, and concentrate.[1][3][5][6]

• Purification: Flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

Troubleshooting:

• Hydrolysis Side Product: If the ester hydrolyzes during coupling, switch to anhydrous base (

  ) and solvent (DMF) conditions.[1]

Protocol B: C2-Amination via Nucleophilic Aromatic Substitution ( )

Objective: Install an amine (primary or secondary) at C2.[2] Mechanism: Addition-Elimination.[2][3] The ring nitrogen acts as an electron sink, stabilizing the Meisenheimer intermediate.[1][3]

Reagents:

• Substrate: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (1.0 equiv)[2][3]

• Nucleophile: Primary or Secondary Amine (1.5 – 2.0 equiv)[1][2]

• Base: DIPEA (Diisopropylethylamine) (2.0 equiv)[1][2]

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMF (Dimethylformamide)[1][2]

Step-by-Step Procedure:

• Setup: Dissolve the substrate in NMP (0.2 M).

• Addition: Add the amine and DIPEA.

• Reaction: Heat to 100–120°C .

  • Note: Highly nucleophilic amines (e.g., morpholine, piperidine) may react at lower temperatures (80°C).[1] Aniline derivatives often require higher temperatures (140°C) or microwave irradiation.[2]

• Monitoring: Monitor by LC-MS. Look for the mass shift corresponding to

  .[2][3]

• Workup: Pour the reaction mixture into ice-water.

  • Solid Product: If a precipitate forms, filter and wash with water.[1][3]

  • Oily Product: Extract with EtOAc, wash extensively with water (to remove NMP), then brine.[1]

• Purification: Recrystallization (EtOH) or Silica Chromatography.[2][3]

Protocol C: C4-Ester Hydrolysis

Objective: Convert the ester to the free carboxylic acid for solubility or further coupling.[3]

Reagents:

• Substrate: C2-substituted quinoline ester (from Protocol A or B)[2]

• Base:

  (3.0 equiv)[1][2]

• Solvent: THF / Water (3:1 ratio)[1][2]

Step-by-Step Procedure:

• Dissolution: Dissolve the ester substrate in THF.

• Hydrolysis: Add the LiOH dissolved in the minimum amount of water.

• Reaction: Stir at Room Temperature for 2–4 hours.

  • Optimization: If the substrate is bulky, mild heating (40°C) may be required.[1][3] Avoid boiling to prevent decarboxylation.[2][3]

• Workup:

  • Concentrate to remove THF.[2]

  • Acidify the aqueous residue with 1M HCl to pH ~3–4.[3]

  • The carboxylic acid product typically precipitates.[3] Filter, wash with water, and dry under vacuum.[1]

Safety & Quality Control

• Hazard Identification: 2-Chloroquinolines are potential skin and eye irritants.[2] Handle in a fume hood.

• Analytical Validation (QC):

  • 1H NMR: Diagnostic shift of the C3-proton. In the starting material, the C3-H appears as a singlet/doublet around

    7.5–8.0 ppm.[3] Substitution at C2 will shift this signal.[2][3]

  • LC-MS: Essential for confirming the displacement of Chlorine (Isotope pattern change: Loss of

    3:1 ratio).[1][2]

References

• Crystal structure and reactivity of quinoline-carboxylates: Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. (2011). National Institutes of Health (PMC).[2][3] [Link]

• Nucleophilic Aromatic Substitution Mechanism: Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. [Link]

• Synthesis of Fluoroquinolone Precursors: Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. (2024).[2][3][7] MDPI Molbank.[2] [Link][1][2][7]

• General Reactivity of 2-Chloroquinoline-4-carboxylic acid: 2-Chloroquinoline-4-carboxylic acid Compound Summary. (2025). PubChem.[2] [Link][1][2]

Sources

• 1. Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate | MDPI [mdpi.com]
• 2. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid | C23H16ClFN2O2 | CID 133107894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 6. WO2005016937A1 - A SYNTHETIC METHOD FOR 6-CHLORO-4-HYDROXY-2-METHYL-2H-THIENO (2,3-e)-1,2-THIAZINE1, 1-DIOXIDE-3-CARBOXYLATE - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate as an intermediate for APIs

This Application Note is designed for research scientists and process chemists involved in the development of small molecule therapeutics, specifically kinase inhibitors and epigenetic modulators.[1][2][3]

A Privileged Scaffold for Modular API Synthesis[2][3]

Strategic Profile & Chemical Utility

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (CAS: 1243032-25-8) represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Its utility is defined by three orthogonal reactivity handles that allow for rapid library generation and lead optimization.[1][2][3]

• The C2-Chlorine Handle (Electrophilic): Highly activated for Nucleophilic Aromatic Substitution (SNAr).[1][2][3] It serves as the primary attachment point for solubilizing groups or hinge-binding motifs (e.g., anilines, piperazines).[1][2][3]

• The C4-Ester Handle (Electrophilic): A versatile carbonyl source.[1][2][3] It can be hydrolyzed to the carboxylic acid for amide coupling (common in Type II kinase inhibitors) or reduced to the alcohol/aldehyde for further functionalization.[1][2][3]

• The C6-Fluorine Motif (Pharmacophoric): A strategic metabolic blocker.[1][2][3] The fluorine atom at the 6-position blocks metabolic oxidation (CYP450) at a typically labile site, enhancing the half-life (

  ) and often improving lipophilicity ( ) for better membrane permeability.[1][2][3]

Target Classes:

• Tyrosine Kinase Inhibitors (TKIs): c-Met, VEGFR, and AXL inhibitors often utilize the quinoline-4-carboxamide core.[2][3]

• Epigenetic Modulators: LSD1 inhibitors.[1][2][3]

• Anti-infectives: Novel fluoroquinolone analogs targeting resistant tuberculosis strains.[1][2][3]

Synthesis Protocol: The "Isatin Route"

While commercially available, in-house synthesis is often required for stable isotope labeling or analog generation.[1][2][3] The most robust route utilizes 5-fluoroisatin, ensuring regio-control.[2][3]

Step 1: Pfitzinger-Modified Cyclization

Reaction: 5-Fluoroisatin + Malonic Acid

6-Fluoro-2-hydroxyquinoline-4-carboxylic acid.[2][3]

• Reagents: 5-Fluoroisatin (1.0 eq), Malonic Acid (1.2 eq), Acetic Acid (Solvent), Sodium Acetate (Cat.).[1][2][3]

• Conditions: Reflux (110°C) for 12–16 hours.[1][2][3]

• Mechanism: Aldol-like condensation followed by decarboxylative rearrangement.[1][2][3]

• Critical Control Point: Ensure complete decarboxylation. Incomplete reaction yields the dicarboxylic acid impurity.[1][2][3]

Step 2: One-Pot Chlorination & Esterification

Reaction: 6-Fluoro-2-hydroxyquinoline-4-carboxylic acid

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.[2][3]

• Reagents: Phosphorus Oxychloride (

  , excess), Methanol (solvent/reactant).[1][2][3]

• Protocol:

  • Suspend the hydroxy-acid in anhydrous toluene.[1][2][3]

  • Add

    (3.0 eq) dropwise at room temperature.[1][2][3]

  • Heat to reflux (100°C) for 4 hours to form the acid chloride-2-chloro intermediate.

  • Cool to 0°C. (Crucial exotherm control).

  • Slowly quench into excess anhydrous Methanol. The acid chloride converts to the methyl ester in situ.[1][2][3]

  • Neutralize with

    and extract with Ethyl Acetate.[1][2][3]

Yield Expectation: 65–75% over two steps.[1][2][3]

Application Protocol: SNAr Diversification (C2 Functionalization)

The most common failure mode in using this intermediate is competitive hydrolysis of the C4-ester during the C2-displacement.[1][2][3] This protocol minimizes side reactions.[1][2][3]

Objective: Displacement of C2-Cl with an amine (R-NH2).[2][3]

Materials

• Substrate: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (1.0 eq).

• Nucleophile: Primary or Secondary Amine (1.1–1.5 eq).[1][2][3]

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 eq).[1][2][3] Avoid inorganic bases like if water is present to prevent ester hydrolysis.[1][2]

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMF.[2][3] NMP accelerates SNAr rates due to higher polarity.[1][2][3]

Step-by-Step Procedure

• Dissolution: Dissolve the quinoline substrate in NMP (0.2 M concentration).

• Addition: Add DIPEA followed by the amine.

• Thermal Activation:

  • Aliphatic Amines: Heat to 60–80°C.[1][2][3]

  • Anilines (Aromatic Amines):[1][2][3] Heat to 120–140°C. (Requires higher energy to overcome the lower nucleophilicity).[1][2][3]

• Monitoring: Monitor by LC-MS. Look for the disappearance of the parent mass (M+H = 240/242) and appearance of the product.[1][2][3]

• Workup: Pour reaction mixture into ice-water (10x volume). The product often precipitates.[1][2][3] Filter and wash with water.[1][2][3] If no precipitate, extract with EtOAc/LiCl (aq) to remove NMP.[1][2][3]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion	Deactivated Nucleophile	Switch solvent to DMSO; Increase Temp to 150°C; Use Microwave irradiation.
Ester Hydrolysis (Acid formed)	Wet Solvent/Base	Use anhydrous NMP; Switch base to DIPEA or TEA; Ensure amine is dry.[1][2][3]
Bis-addition	N/A	Rare.[1][2][3] The C4 position is not electrophilic for SNAr.[1][2][3]

Visualization: Reaction Pathways & Logic

The following diagram illustrates the synthesis flow and the divergent pathways available from this intermediate.

Caption: Synthesis and divergent utility of the Methyl 2-chloro-6-fluoroquinoline-4-carboxylate scaffold.

Quality Control: Analytical Standards

To ensure the integrity of the intermediate before committing to expensive downstream steps, verify the following parameters.

• HPLC Purity: >98% (Area %).

  • Column: C18 Reverse Phase.[1][2][3]

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.[1][2][3]

  • Note: The 2-chloro impurity (hydrolysis product) elutes earlier than the ester.[1][2][3]

• 1H NMR (DMSO-d6):

  • 4.01 ppm (s, 3H): Methyl ester singlet.[1][2][3] Distinctive.
  • 8.1–8.3 ppm (m): Aromatic protons.[1][2][3]

  • Absence of

    12-13 ppm: Confirms no carboxylic acid (hydrolysis impurity) or OH (tautomer) remains.[1][2][3]

References

• Dulla, B. (2013).[1][2][3] Design and synthesis of novel heterocycles as potential bioactive agents. University of Regensburg.[1][2][3] (Thesis describing synthesis of 2-chloro-quinoline-4-carboxylates for LSD1 inhibition). Retrieved from [Link]

• National Center for Biotechnology Information. (2025).[1][2][3] PubChem Compound Summary for CID 15059433, 2-Chloro-6-fluoroquinoline. (Structural analog data). Retrieved from [Link][1][2][3]

• Google Patents. (2019).[1][2][3] CN110520423B - Aminotriazolopyridines as kinase inhibitors.[1][2][3] (Cites the title compound as Intermediate 1). Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Chloro-6-fluoroquinoline | C9H5ClFN | CID 15059433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid | C23H16ClFN2O2 | CID 133107894 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Antimicrobial Screening of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Derivatives

[1]

Executive Summary & Rationale

The quinoline scaffold, particularly the 2-chloro-6-fluoroquinoline-4-carboxylate core, represents a "privileged structure" in medicinal chemistry.[1] It serves as a critical intermediate for synthesizing novel fluoroquinolone (FQ) analogs, a class of antibiotics that revolutionized the treatment of bacterial infections by targeting DNA gyrase and Topoisomerase IV.

However, the rise of Multi-Drug Resistant (MDR) pathogens—specifically MRSA (Methicillin-resistant Staphylococcus aureus) and Pseudomonas aeruginosa—demands the evolution of this scaffold. This guide details the screening workflow for libraries derived from this specific ester. The focus is not merely on the precursor, but on the C2-substituted (via nucleophilic displacement) and C4-modified (hydrazide/amide) derivatives that exhibit enhanced lipophilicity and potency.

Key Mechanistic Targets[1]

• Gram-Negative: DNA Gyrase (Topoisomerase II) – Inhibition prevents supercoiling relaxation.

• Gram-Positive: Topoisomerase IV – Inhibition prevents daughter chromosome segregation.[1]

Chemical Context & Library Design

Before screening, understand the Structure-Activity Relationship (SAR) driving your library.[1] The Methyl 2-chloro-6-fluoroquinoline-4-carboxylate scaffold offers three distinct vectors for modification:

• C6-Fluoro: Essential for cell wall penetration and gyrase affinity. Do not modify.

• C2-Chloro: The "Warhead." A site for Nucleophilic Aromatic Substitution (

  ) with amines, piperazines, or azoles to broaden the antibacterial spectrum.[1]

• C4-Carboxylate: Can be hydrolyzed to the acid (active pharmacophore) or derivatized into hydrazides/Schiff bases to alter pharmacokinetics.

Figure 1: Strategic derivation pathways from the parent scaffold to active antimicrobial candidates.

Protocol 1: Compound Solubilization & Stock Preparation[1]

Challenge: Quinoline derivatives are often highly lipophilic and poorly soluble in aqueous media, leading to precipitation in agar/broth and false negatives.[1]

Reagents:

• Dimethyl Sulfoxide (DMSO), Molecular Biology Grade.[1]

• Sterile Deionized Water.[1]

Procedure:

• Weighing: Accurately weigh 10 mg of each derivative.

• Primary Stock (10 mg/mL): Dissolve fully in 100% DMSO. Vortex for 2 minutes. If precipitation persists, sonicate for 5 minutes at 40°C.[1]

• Working Stock: Dilute the Primary Stock with sterile broth/water to reach 1 mg/mL (1000 µg/mL).

  • Critical Check: Ensure final DMSO concentration in the assay well is < 1% (v/v) . Bacteria like E. coli can tolerate up to 2-5% DMSO, but >1% can inhibit sensitive strains, confounding results.[1]

Protocol 2: Primary Screening (Agar Well Diffusion)

Objective: Qualitative "Go/No-Go" assessment to identify active hits.

Standards:

• Positive Control: Ciprofloxacin (5 µ g/disk ) or Levofloxacin.

• Negative Control: Sterile DMSO (solvent control).

Methodology:

• Inoculum Prep: Prepare a bacterial suspension (e.g., S. aureus ATCC 25923, E. coli ATCC 25922) in saline to match 0.5 McFarland Standard (

  CFU/mL).[1]

• Seeding: Swab the suspension evenly across Mueller-Hinton Agar (MHA) plates. Rotate the plate 60° three times to ensure a lawn.

• Well Creation: Use a sterile 6mm cork borer to punch wells into the agar.

• Loading: Pipette 50–100 µL of the derivative working stock (1000 µg/mL) into the wells.

• Incubation: Incubate at 37°C for 18–24 hours (aerobic).

• Readout: Measure the Zone of Inhibition (ZOI) in millimeters (mm) using a caliper.

Interpretation Table:

ZOI Diameter (mm)	Activity Level	Action
< 10 mm	Inactive	Discard
10 – 15 mm	Moderate	Retest at higher conc.

| > 15 mm | Potent | Proceed to MIC (Protocol 3) |

Protocol 3: Quantitative Profiling (Microbroth Dilution - MIC)

Objective: Determine the Minimum Inhibitory Concentration (MIC), the gold standard for potency (CLSI M07 guidelines).

Workflow:

• Plate Setup: Use a sterile 96-well flat-bottom microplate.

• Broth: Add 100 µL of sterile Mueller-Hinton Broth (MHB) to columns 2–12.

• Compound Addition: Add 200 µL of derivative (from stock) to column 1.

• Serial Dilution: Transfer 100 µL from column 1 to column 2, mix, and repeat down to column 10. Discard the final 100 µL.

  • Result: A concentration gradient (e.g., 500

    0.98 µg/mL).[1]

• Inoculation: Add 100 µL of standardized bacterial suspension (diluted 1:100 from 0.5 McFarland) to all wells.

  • Final Volume: 200 µL/well.[1]

  • Final Inoculum:

    CFU/mL.[1]

• Controls:

  • Column 11: Growth Control (Broth + Bacteria + No Drug).

  • Column 12: Sterility Control (Broth only).

• Incubation: 37°C for 18–24 hours.

• Visualization (Optional but Recommended): Add 20 µL of Resazurin (0.015%) or TTC dye. Incubate for 2–4 hours.

  • Pink/Red: Viable cells (Growth).

  • Blue/Purple: No growth (Inhibition).

Calculation: The MIC is the lowest concentration well that shows no visible growth (or no color change).

Mechanism of Action: In Silico Validation[1]

To confirm that your derivatives target the quinolone binding pocket, perform molecular docking.[1]

Software: AutoDock Vina or PyRx.[1] Target PDBs:

• S. aureus DNA Gyrase: PDB ID: 2XCT (Complexed with Ciprofloxacin).

• E. coli Topoisomerase IV: PDB ID: 3FV5 .[1]

Analysis: Look for Hydrogen bonding with Ser1072 and Arg458 (key residues in the gyrase active site). High binding energy (more negative than -7.0 kcal/mol) correlates with high in vitro potency.

Troubleshooting & Validation

Issue	Probable Cause	Solution
Precipitation in Well	Compound hydrophobicity	Reduce stock concentration; ensure DMSO < 1%.
Growth in Sterility Control	Contaminated media/tips	Discard all reagents; re-autoclave.
No Zone for Positive Control	Degraded antibiotic/Resistant strain	Use fresh Ciprofloxacin disk; verify strain ID.
Edge Effect (96-well)	Evaporation	Seal plate with Parafilm or breatheable membrane.

References

• Clinical and Laboratory Standards Institute (CLSI). (2023). M100: Performance Standards for Antimicrobial Susceptibility Testing, 33rd Edition.[1] Link

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014).[1] Mechanism of Quinoline Action and Resistance. Biochemistry. Link

• Ezelarab, H. A. A., et al. (2021).[1][2] New quinoline derivatives as potent antimicrobial agents: Synthesis, biological evaluation, and molecular docking. Bioorganic Chemistry. Link

• World Health Organization (WHO). (2024). Antimicrobial Resistance (AMR) Fact Sheet. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]

Application Note: Modular Synthesis of Bioactive Quinoline-Hydrazone Scaffolds

Abstract & Strategic Significance

The quinoline nucleus is a "privileged scaffold" in medicinal chemistry, serving as the core pharmacophore for antimalarial (Chloroquine), antibacterial (Ciprofloxacin), and anticancer agents. The functionalization of chloro-quinolines—specifically at the C4 or C2 positions—via hydrazone linkages creates a versatile chemical space for drug discovery.

This guide details the two-step synthesis of hydrazone derivatives from chloro-quinolines. Unlike generic organic chemistry texts, this protocol emphasizes the nucleophilic aromatic substitution (

) mechanism and the critical control of stoichiometry to prevent unwanted dimerization. We provide a robust, self-validating workflow suitable for generating high-purity libraries for biological screening.

Mechanistic Principles

The Chemical Pathway

The synthesis proceeds via two distinct mechanistic phases:

• Nucleophilic Aromatic Substitution (

  ): The electronegative nitrogen in the quinoline ring renders the C4/C2 positions electron-deficient. Hydrazine acts as a hard nucleophile, displacing the chloride ion via an addition-elimination mechanism.

• Acid-Catalyzed Condensation: The resulting hydrazinyl-quinoline reacts with an aldehyde or ketone. The acid catalyst activates the carbonyl carbon, facilitating nucleophilic attack by the terminal nitrogen of the hydrazine moiety.

Reaction Pathway Diagram

Figure 1: Sequential transformation from chloro-quinoline to hydrazone derivative via

and dehydration.

Experimental Protocols

Protocol A: Synthesis of the Hydrazinyl Intermediate

Objective: Conversion of 4,7-dichloroquinoline (or similar) to 7-chloro-4-hydrazinylquinoline.[1] Critical Control Point: Stoichiometry. Using a 1:1 ratio will lead to the formation of a bis-quinoline dimer (two quinolines bridged by one hydrazine). You must use excess hydrazine.

Materials

• Substrate: 4,7-Dichloroquinoline (10 mmol)

• Reagent: Hydrazine Hydrate (80% or 99%) (50-100 mmol, 5-10 equivalents )

• Solvent: Absolute Ethanol or 1,4-Dioxane

• Workup: Crushed ice

Step-by-Step Methodology

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of 4,7-dichloroquinoline in 30 mL of absolute ethanol.

• Addition: Add 50 mmol (approx. 3.1 mL of 80%) hydrazine hydrate dropwise at room temperature.

  • Note: A slight exotherm may be observed.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78-80°C) for 4–6 hours.

  • Monitoring: Check reaction progress via TLC (System: Ethyl Acetate:Hexane 1:1). The starting material spot (high

    ) should disappear, replaced by a lower spot (polar amine).

• Precipitation: Allow the reaction mixture to cool to room temperature. Pour the mixture slowly into 200 mL of ice-cold water with vigorous stirring.

• Isolation: The product will precipitate as a solid (often yellow/off-white). Filter the solid using a Büchner funnel.

• Purification: Wash the solid copiously with cold water to remove excess hydrazine and chloride salts. Recrystallize from ethanol if necessary.

  • Yield Expectation: 85–95%.

  • Characterization: IR will show doublet peaks around 3100–3300 cm⁻¹ (

    stretching).

Protocol B: Library Generation of Hydrazones

Objective: Condensation of the hydrazinyl intermediate with various aromatic aldehydes.

Materials

• Substrate: 7-Chloro-4-hydrazinylquinoline (1 mmol)

• Reagent: Aromatic Aldehyde (1.1 mmol)

• Catalyst: Glacial Acetic Acid (2–3 drops)

• Solvent: Ethanol or Methanol (10–15 mL)

Step-by-Step Methodology

• Dissolution: In a 50 mL flask, suspend 1 mmol of the hydrazinyl intermediate in 10 mL ethanol.

• Activation: Add 2–3 drops of glacial acetic acid. Stir for 5 minutes to protonate the aldehyde carbonyl in situ.

• Condensation: Add 1.1 mmol of the chosen aldehyde.

• Reflux: Reflux the mixture for 2–4 hours.

  • Observation: A color change is frequently observed (yellow to orange/red) as conjugation increases.

• Workup Strategy (Decision Tree):

  • Scenario A (Precipitate Forms on Cooling): Filter the solid, wash with cold ethanol and ether.

  • Scenario B (No Precipitate): Concentrate the solvent to 1/3 volume on a rotary evaporator, then cool to 4°C.

• Validation: Verify purity via Melting Point (sharp range) and

  -NMR (appearance of singlet azomethine proton at 8.0–9.0 ppm).

Workflow & Decision Logic

This diagram illustrates the operational logic for purification, ensuring high-throughput efficiency.

Figure 2: Operational decision tree for the isolation and purification of quinoline hydrazones.

Data Summary & Troubleshooting

Solvent Selection Table

Solvent	Boiling Point (°C)	Suitability	Notes
Ethanol	78	Excellent	Standard for both steps; eco-friendly.
Methanol	65	Good	Higher solubility for polar aldehydes; slower rate.
1,4-Dioxane	101	Moderate	Use for Step 1 if substrate is stubborn; harder to remove.
DMF	153	Poor	Avoid for reaction; excellent for recrystallization.

Troubleshooting Guide

• Problem: Low yield in Step 1.

  • Cause: Formation of dimer (Bis-compound).

  • Solution: Increase Hydrazine Hydrate to 10 equivalents. Ensure dropwise addition.

• Problem: Product is an oil/gum in Step 2.

  • Cause: Incomplete precipitation or impurities.

  • Solution: Triturate the oil with diethyl ether or hexane to induce crystallization.

• Problem: Poor solubility during NMR analysis.

  • Solution: These compounds are often planar and stack. Use DMSO-

    instead of .

References

• Backeberg, O. G., & Friedmann, C. A. (1938). The reaction between hydrazine hydrate and 4-chloroquinoline derivatives.[2] Journal of the Chemical Society, 972.[2]

• Muscia, G. C., et al. (2011). Synthesis and Antitubercular Activity of New 2-Quinolone-3-carbaldehyde Hydrazone Derivatives. The Scientific World Journal.[1]

• Desai, N. C., et al. (2017). Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones.[3] Der Pharma Chemica.

• Souza, M. V. N. (2005). Synthesis and biological activity of natural and synthetic quinoline derivatives. Molecules.

• Gemma, S., et al. (2010). Mimicking the Intramolecular Hydrogen Bond: Synthesis, Biological Evaluation, and Molecular Modeling of New 4-Aminoquinoline Derivatives. Journal of Medicinal Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 182. The reaction between hydrazine hydrate and 4-chloroquinoline derivatives - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. derpharmachemica.com [derpharmachemica.com]

Application in the synthesis of novel fluoroquinolones

Application Note: Advanced Synthetic Strategies for Novel Fluoroquinolones

Abstract

The fluoroquinolone (FQ) class of antibiotics remains a cornerstone of antimicrobial therapy, yet rising resistance (e.g., MRSA, Pseudomonas) necessitates the development of "fourth-generation" agents.[1] This guide moves beyond textbook theory to provide actionable, high-yield protocols for synthesizing novel FQs. We focus on the Gould-Jacobs reaction for scaffold assembly and the Boron-Chelate Strategy for highly regioselective C-7 diversification—the primary vector for spectrum expansion and pharmacokinetic optimization.

Strategic SAR Design: The Blueprint

Before synthesis, one must understand the Structure-Activity Relationship (SAR) hotspots. Modifications at specific positions drive distinct biological outcomes.

Figure 1: Fluoroquinolone SAR & Retrosynthesis Workflow

Caption: Critical modification zones on the fluoroquinolone core. The C-7 position is the most versatile handle for overcoming resistance mechanisms.

Protocol A: The Modern Gould-Jacobs Reaction

For the construction of the 4-quinolone-3-carboxylate core.

The classical Gould-Jacobs reaction often suffers from harsh thermal conditions (

C).[2] This optimized protocol utilizes Eaton’s Reagent (7.7 wt% in methanesulfonic acid) to facilitate cyclization at lower temperatures with improved yields.

Reagents & Materials

• 2,4-Dichloro-5-fluoroaniline (Starting Material)

• Diethyl ethoxymethylenemalonate (EMME)

• Eaton’s Reagent[3]

• Ethanol (anhydrous)[3]

• Sodium Bicarbonate (

  )

Step-by-Step Methodology

• Condensation (Enamine Formation):

  • Mix 1.0 eq of aniline and 1.1 eq of EMME in a round-bottom flask.

  • Optimization: Instead of neat heating, use microwave irradiation (150°C, 10 min) or reflux in ethanol (2-4 hours) until TLC shows consumption of aniline.

  • Result: Diethyl anilinomethylene malonate intermediate.[3] Isolate via filtration if solid, or evaporate solvent.

• Cyclization (The Critical Step):

  • Traditional: Heating in Dowtherm A at 260°C (Dangerous, difficult workup).

  • Recommended (Eaton's Method): Dissolve the intermediate in Eaton’s Reagent (5 mL per gram).

  • Heat at 90–100°C for 2–3 hours.

  • Mechanism:[2][4] Acid-mediated intramolecular Friedel-Crafts acylation.

• Workup:

  • Cool the mixture to room temperature (RT).

  • Slowly pour into ice-cold saturated

    solution (Caution: Exothermic/Foaming).

  • Filter the precipitated ethyl 4-quinolone-3-carboxylate. Wash with water and cold ethanol.

• N-1 Alkylation (General):

  • Dissolve the ester in DMF; add

    (2.0 eq) and alkyl halide (e.g., ethyl iodide or cyclopropyl bromide). Heat at 80°C until complete.

Protocol B: The Boron-Chelate Strategy (C-7 Functionalization)

The Industry Standard for Regioselectivity.

Direct nucleophilic substitution at C-7 is often sluggish or yields byproducts because the carboxylic acid at C-3 interferes. Boron chelation locks the C-3/C-4 keto-acid motif, increasing the electrophilicity at C-7 by withdrawing electron density.

Figure 2: Boron-Chelate Activation Mechanism

Caption: The Boron Chelate strategy activates the quinolone nucleus for nucleophilic attack while protecting the acid functionality.

Detailed Protocol

Phase 1: Chelate Formation

• Suspend the N-1 alkylated fluoroquinolone carboxylic acid (1.0 eq) in acetic anhydride.

• Add Boric Acid (

  , 1.5 eq) or .

• Reflux for 1–2 hours. The suspension will clear as the chelate forms, often precipitating as a solid upon cooling.

• Why this works: The formation of the acyl-bororate species prevents decarboxylation and activates the C-7 fluorine/chlorine for displacement.

Phase 2: Nucleophilic Substitution (

)

• Dissolve the isolated borate complex in a polar aprotic solvent (Acetonitrile or DMSO).

• Add the desired amine (e.g., piperazine, pyrrolidine derivative) (1.2 – 2.0 eq).

• Add a non-nucleophilic base (Triethylamine or DIPEA, 2.0 eq).

• Stir at RT to 50°C .

  • Note: The reaction is significantly faster than with the non-chelated acid.

Phase 3: Hydrolysis (De-protection)

• Evaporate the solvent.

• Resuspend the residue in 80% aqueous Ethanol.

• Add

  or and reflux for 1–4 hours to cleave the boron complex.

• Acidify with dilute HCl to pH 7.0–7.4 to precipitate the zwitterionic final product.

Comparative Analysis: C-7 Coupling Methods

When to use Standard

vs. Boron Chelate vs. Buchwald-Hartwig?

Feature	Standard S_NAr	Boron-Chelate Method	Buchwald-Hartwig (Pd)
Applicability	Simple, reactive amines (e.g., morpholine)	Standard for drug synthesis (Moxifloxacin)	Sterically hindered or aromatic amines
Reaction Temp	High (100–140°C)	Moderate (RT–60°C)	Moderate (80–100°C)
Yield	40–60% (Side reactions common)	85–95% (High purity)	70–90%
Cost	Low	Low	High (Pd catalysts, Ligands)
Key Risk	Decarboxylation at high temp	Hydrolysis step required	Residual metal toxicity

Troubleshooting & Optimization

• Problem: Low yield during cyclization (Protocol A).

  • Solution: Ensure the intermediate is strictly anhydrous. Water quenches the acyl-ketene intermediate. Switch to Eaton's reagent if thermal degradation is suspected.

• Problem: Regio-isomers during N-alkylation.

  • Solution: Use temporary silyl protection of the carboxyl group or use the ester form (as described) to direct alkylation solely to N-1.

• Problem: Incomplete C-7 substitution.

  • Solution: If the amine is weak, switch to Buchwald-Hartwig conditions :

    (5 mol%), BINAP (10 mol%), , in Toluene/Dioxane.

References

• Gould-Jacobs Reaction Overview

  • BenchChem. (2025).[2] Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis.

• Microwave-Assisted Synthesis

  • Shahanawaz, M., et al. (2024).[5][6] Design & Synthesis of Fluoroquinolone Through Green Chemistry Approach. International Journal of Biology, Pharmacy and Allied Sciences.[5]

• Boron-Chelate Strategy

  • Rojas-Aguirre, Y., et al. (2019).[7] Synthesis of Hybrid Fluoroquinolone-Boron Complexes and Their Evaluation in Cervical Cancer Cell Lines. ResearchGate.

• Eaton's Reagent Optimization

  • MDPI. (2025).

• Recent Advances in Review

  • Hryhoriv, H., et al. (2023).[1][6] A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. Antibiotics (Basel).[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 5. ijbpas.com [ijbpas.com]
• 6. medrxiv.org [medrxiv.org]
• 7. researchgate.net [researchgate.net]

Experimental procedure for quinoline ring formation

Application Note: Advanced Protocols for Quinoline Scaffold Assembly in Medicinal Chemistry

Abstract & Strategic Importance

The quinoline scaffold is a "privileged structure" in drug discovery, serving as the core pharmacophore in antimalarials (Chloroquine), broad-spectrum antibiotics (Ciprofloxacin), and modern kinase inhibitors (Lenvatinib).[1]

While historical methods like the Skraup synthesis provide access to simple cores, modern medicinal chemistry demands methods that tolerate sensitive functional groups and offer precise regiocontrol.[1] This guide details three distinct protocols, selected to cover the spectrum from bulk scale-up to late-stage functionalization.[1]

Key Decision Framework:

• Use Skraup/Doebner-Miller for simple, unsubstituted cores or bulk synthesis where harsh acidic conditions are tolerable.[1]

• Use Friedländer for convergent synthesis when specific substitution patterns (2,3- or 2,4-disubstituted) are required.[1]

• Use Pd-Catalyzed Cyclization for late-stage assembly containing sensitive moieties (esters, nitriles, chiral centers).[1]

Method A: The Modified Skraup Synthesis (Scale-Up Compatible)[1]

Principle: The acid-mediated condensation of an aniline with glycerol.[1][2][3] Glycerol dehydrates in situ to form acrolein, which undergoes conjugate addition with the aniline, followed by cyclization and oxidation.[1]

Critical Safety Note: The classic Skraup reaction is notoriously exothermic ("violent").[1] This protocol uses the Sulky-Skraup modification (addition of FeSO₄), which moderates the reaction kinetics, making it safe for multi-gram scales.[1]

Mechanism of Action (Signaling Pathway)[1]

Figure 1: The sequential dehydration-addition-cyclization-oxidation pathway of the Skraup synthesis.[1][2]

Experimental Protocol

Reagents:

• Aniline (0.1 mol, 9.3 g)[1]

• Glycerol (anhydrous, 0.3 mol, 27.6 g)[1]

• Nitrobenzene (0.06 mol, 7.4 g) – Acts as the oxidant.[1]

• Sulfuric Acid (conc., 20 mL)

• Ferrous Sulfate (FeSO₄[1][4][5]·7H₂O, 0.5 g) – The Moderator.

Step-by-Step Workflow:

• Setup: Equip a 500 mL round-bottom flask with a heavy-duty reflux condenser and a mechanical stirrer (magnetic stirring often fails due to viscosity).

• Addition: Add reagents in this specific order to prevent premature reaction: Aniline → Glycerol → Nitrobenzene → Ferrous Sulfate.

• Acidification: Cool the flask in an ice bath. Add H₂SO₄ dropwise with stirring. Caution: Exothermic.[1][2]

• Ramp: Heat the mixture slowly using an oil bath.

  • Checkpoint: At ~100°C, the reaction may bubble vigorously.[1] The FeSO₄ moderator should keep this controlled.[1] If it foams excessively, remove the heat source immediately.[1]

• Reflux: Once the initial exotherm subsides, reflux at 130–140°C for 4 hours.

• Workup: Cool to room temperature. Dilute with water (100 mL). Steam distill to remove unreacted nitrobenzene.[1]

• Isolation: Basify the residue with 50% NaOH solution until pH > 10. Extract the liberated quinoline with diethyl ether (3 x 50 mL).

• Purification: Dry organic layer over MgSO₄ and distill under reduced pressure (b.p. 113–114°C at 17 mmHg).

Method B: The Friedländer Annulation (Regioselective)[1]

Principle: A convergent condensation between a 2-aminobenzaldehyde (or ketone) and a ketone containing an α-methylene group.[1][6] This method is superior for placing substituents at the 2- and 3-positions with absolute certainty.[1]

Critical Process Parameter (CPP):

2-Aminobenzaldehyde is unstable and prone to self-condensation.[1] It should be prepared fresh or liberated from its hydrochloride salt immediately prior to use.[1]

Experimental Protocol

Reagents:

• 2-Aminobenzaldehyde (5.0 mmol)[1]

• Acetophenone (or substituted ketone) (5.5 mmol)[1]

• KOH (pellets, 0.5 mmol, 10 mol%)[1]

• Ethanol (absolute, 10 mL)

Step-by-Step Workflow:

• Solution Prep: Dissolve 2-aminobenzaldehyde and the ketone in ethanol.

• Catalysis: Add KOH pellets. The solution typically turns deep orange/red (formation of the Schiff base intermediate).[1]

• Reaction: Heat to reflux (78°C) for 2–4 hours. Monitor by TLC (eluent: Hexane/EtOAc 4:1).[1]

• Workup: Evaporate ethanol in vacuo. Redissolve residue in DCM and wash with water.[1]

• Purification: Flash column chromatography on silica gel.

Method C: Pd-Catalyzed Heck-Type Cyclization (Modern)[1]

Principle: This "Modified Larock" approach utilizes a Palladium-catalyzed Heck reaction between a 2-bromoaniline and an allylic alcohol, followed by in situ oxidation.[1] This avoids the harsh acids of Skraup and the unstable precursors of Friedländer.[1]

Why use this? It tolerates halogens, esters, and nitriles on the aniline ring.[1]

Catalytic Cycle Workflow

Figure 2: The Pd(II)-mediated cascade converting bromoanilines to quinolines.[1]

Experimental Protocol

Reagents:

• 2-Bromoaniline (1.0 mmol)[1]

• Allylic Alcohol (e.g., crotyl alcohol) (1.5 mmol)[1]

• Pd(OAc)₂ (0.03 mmol, 3 mol%)[1]

• PPh₃ (0.06 mmol, 6 mol%)[1]

• K₂CO₃ (2.0 mmol)[1]

• DMF (dry, 3 mL)

Step-by-Step Workflow:

• Inert Atmosphere: Flame-dry a Schlenk tube and purge with Argon.[1]

• Charging: Add Pd(OAc)₂, PPh₃, and K₂CO₃. Add DMF and stir for 5 mins to generate the active catalyst species.

• Substrate Addition: Add 2-bromoaniline and the allylic alcohol via syringe.

• Heating: Seal the tube and heat to 100°C for 12 hours.

• Workup: Dilute with Ethyl Acetate, wash with brine (3x) to remove DMF.

• Purification: The product is often pure enough after workup, but can be purified via silica plug filtration.[1]

Comparative Data Analysis

Feature	Skraup (Method A)	Friedländer (Method B)[1]	Pd-Catalyzed (Method C)
Atom Economy	High	Moderate (Loss of H₂O)	Moderate
Reaction Conditions	Harsh (Conc.[1] H₂SO₄, >130°C)	Mild (Base/EtOH, 80°C)	Neutral/Basic (100°C)
Regiocontrol	Poor (Mixtures with meta-anilines)	Excellent (Pre-defined)	Excellent (Directed by Halide)
Functional Group Tolerance	Low (Acid sensitive groups fail)	Moderate	High (Compatible with esters/nitriles)
Primary Use Case	Bulk manufacturing of simple cores	Complex, polysubstituted cores	Late-stage medicinal chemistry

References

• The Skraup Synthesis Protocol: Clarke, H. T.; Davis, A. W.[1][5][7] "Quinoline."[1][2][5][8][9][10][11][12][13][14] Organic Syntheses, Coll.[1][9] Vol. 1, p. 478 (1941).[1] [Link]

• Friedländer Synthesis Mechanism & Scope: "Friedlaender Synthesis." Organic Chemistry Portal. [Link]

• Modern Pd-Catalyzed Quinoline Synthesis: Stone, M. T.[1][14] "An Improved Larock Synthesis of Quinolines via a Heck Reaction of 2-Bromoanilines and Allylic Alcohols."[1][11][14] Organic Letters, 2011, 13, 2326–2329.[1][11][14] [Link]

• General Review of Quinoline Synthesis: "Synthesis of Quinolines." Organic Chemistry Portal. [Link]

Sources

• 1. iipseries.org [iipseries.org]
• 2. uop.edu.pk [uop.edu.pk]
• 3. synthesis of quinoline derivatives and its applications | PPTX [slideshare.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Disclaimer / Avertissement [epe.bac-lac.gc.ca]
• 7. researchgate.net [researchgate.net]
• 8. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Quinoline synthesis [organic-chemistry.org]
• 12. Friedlaender Synthesis [organic-chemistry.org]
• 13. scribd.com [scribd.com]
• 14. An Improved Larock Synthesis of Quinolines via a Heck Reaction of 2-Bromoanilines and Allylic Alcohols [organic-chemistry.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Quinolines

Executive Summary

Quinolines and their derivatives (e.g., chloroquine, quinine, quinidine) represent a critical class of N-heterocyclic compounds in pharmaceutical development, particularly in antimalarial and oncology pipelines. However, their analysis via HPLC is notoriously difficult due to their basic nature (pKa ~4.9 for quinoline; pKa1 ~8.5 for quinine).

The primary analytical challenge is peak tailing , caused by secondary interactions between the positively charged nitrogen of the quinoline ring and residual silanols on the silica column backbone. This guide moves beyond generic "recipes" to provide a mechanistic approach to method development, offering three distinct protocols: a robust Low-pH method, a modern High-pH method using hybrid particle technology, and a specific protocol for diastereomer separation.

The Physicochemical Challenge: The "Silanol Trap"

To develop a robust method, one must understand the failure mode. Standard silica-based C18 columns possess residual silanol groups (Si-OH) on the surface.

• The Mechanism: At neutral pH (pH 6–7), residual silanols ionize to Si-O⁻. Simultaneously, basic quinolines become protonated (QH⁺). The resulting electrostatic attraction (Coulombic interaction) acts as a "secondary retention mechanism," causing the analyte to drag or "tail" significantly.

• The Solution: We must suppress this interaction by either:

  • Suppression of Silanol Ionization: Lowering pH < 3.0 (Protocol A).

  • Suppression of Analyte Ionization: Raising pH > 10.0 (Protocol B).

  • Steric/Chemical Blockade: Using end-capped columns or amine modifiers (Protocol C).

Visualization: Method Selection Decision Tree

Figure 1: Decision matrix for selecting the optimal chromatographic conditions based on detection mode and column availability.

Experimental Protocols

Protocol A: The "Gold Standard" Low pH Method

Best for: Routine QC, Standard C18 columns, General Impurity Profiling.

Scientific Rationale: At pH 2.5, the silanol groups (pKa ~3.5–4.5) are protonated (neutral), preventing them from interacting with the positively charged quinoline.

Parameter	Condition
Column	C18 End-capped (e.g., Agilent ZORBAX Eclipse Plus or Waters Symmetry), 4.6 x 150 mm, 3.5 µm
Mobile Phase A	20 mM Potassium Phosphate Buffer (pH 2.5 adjusted with H₃PO₄)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Gradient	0-2 min: 10% B; 2-15 min: 10%→60% B; 15-20 min: 60% B
Detection	UV at 254 nm (aromatic ring) or 230 nm (higher sensitivity)
Temperature	35°C (Reduces viscosity and improves mass transfer)

Critical Note: If using LC-MS, replace Phosphate Buffer with 0.1% Formic Acid in water. Note that Formic Acid is volatile and pH control is less rigid, so peak shape may be slightly inferior to phosphate.

Protocol B: High pH Method (Hybrid Technology)

Best for: LC-MS sensitivity, Difficult separations, Hydrophobic retention.

Scientific Rationale: At pH 10, quinoline derivatives (pKa ~9) become deprotonated (neutral). Neutral molecules interact only with the C18 ligands (hydrophobic retention) and are repelled by the ionized silanols, resulting in ultra-sharp peaks and higher retention.

WARNING: Do NOT use standard silica columns at pH > 8. You must use "Hybrid" particles (Silica-polymer composites) or chemically modified silica.

Parameter	Condition
Column	Hybrid Particle Required (e.g., Waters XBridge C18, Phenomenex Gemini NX, Agilent Poroshell HPH)
Mobile Phase A	10 mM Ammonium Bicarbonate (adjusted to pH 10.0 with Ammonium Hydroxide)
Mobile Phase B	Methanol or Acetonitrile
Flow Rate	0.8 mL/min
Isocratic/Grad	Analyte dependent. Start with 50:50 A:B for screening.
Detection	UV or MS (ESI Positive Mode)

Protocol C: Separation of Diastereomers (Quinine vs. Quinidine)

Best for: Chiral purity analysis, Drug development.

Quinine and Quinidine are diastereomers.[1][2] They cannot be separated easily on standard C18 without specific selectivity modifiers or tight pH control.

Workflow:

• Preparation: Dissolve standards in Mobile Phase.

• Mobile Phase: Water:Acetonitrile:Triethylamine (TEA):Acetic Acid (90:9:0.25:0.75 v/v).[3]

  • Role of TEA: The Triethylamine acts as a "sacrificial base," saturating any remaining active silanols so the drug does not stick to them.

• Column: Phenyl-Hexyl or C18 (fully end-capped).

• Result: Quinine typically elutes before Quinidine due to subtle differences in 3D-hydrophobic interaction with the stationary phase.

Data Analysis & Troubleshooting

System Suitability Requirements

For a valid run, ensure your data meets these criteria (USP <621>):

Parameter	Acceptance Criteria	Logic
Tailing Factor (T)	T < 1.5 (Ideal: 1.0–1.2)	High tailing indicates unmasked silanols.
Resolution (Rs)	Rs > 2.0	Essential for Quinine/Quinidine separation.
Capacity Factor (k')	k' > 2.0	Ensures analyte is retained by the column, not void volume.

Troubleshooting Guide

Symptom	Root Cause	Corrective Action
Severe Tailing (T > 2.0)	Silanol interaction.	1. Lower pH to 2.0.2. Add 5mM Triethylamine (TEA) to buffer.3. Switch to High pH method.
Retention Time Drift	pH instability.	Quinolines are sensitive to pH near their pKa. Ensure buffer capacity is sufficient (use 25mM+ phosphate).
Split Peaks	Solvent mismatch.	Sample solvent is stronger than mobile phase. Dissolve sample in Mobile Phase A.
High Backpressure	Buffer precipitation.	If mixing Phosphate buffer with >70% ACN, salts may precipitate. Switch to Methanol or lower buffer conc.

Visualization: The Silanol Interaction Mechanism[5]

Figure 2: Mechanistic view of peak tailing. The secondary interaction (red dashed line) delays a portion of the analyte, causing the "tail." Protocol A eliminates the red circle (protonates Si-O⁻); Protocol B eliminates the blue diamond (deprotonates QH⁺).

References

• PubChem. (2023). Quinoline Compound Summary. National Library of Medicine. Available at: [Link]

• McCalley, D. V. (2010). Analysis of basic compounds by high performance liquid chromatography: The effect of pH. Journal of Chromatography A. (Contextual grounding on high pH stability).

• Phenomenex. (2023). HPLC Tech Tip: Basic Analytes and High pH. Available at: [Link]

• Waters Corporation. (2023). Tailing of basic compounds on C18 columns. Waters Knowledge Base. Available at: [Link]

• Sielc Technologies. HPLC Separation of Quinine and Quinidine. Available at: [Link]

Sources

• 1. HPLC Separation of Quinine and Quinidine | SIELC Technologies [sielc.com]
• 2. rjptonline.org [rjptonline.org]
• 3. researchgate.net [researchgate.net]

Application Note: Thin Layer Chromatography (TLC) for Quinoline Reaction Monitoring

Introduction & Mechanistic Insight

Quinoline derivatives are privileged scaffolds in medicinal chemistry, serving as the backbone for antimalarials (chloroquine), kinase inhibitors, and fluoroquinolone antibiotics. However, their physicochemical properties present a distinct challenge in Thin Layer Chromatography (TLC).

The "Tailing" Phenomenon

The primary failure mode in quinoline TLC is "tailing" or "streaking"—where spots elongate into comets rather than forming tight circles. This is not merely an aesthetic issue; it compromises resolution (Rf precision) and makes separating the Starting Material (SM) from the Product (P) impossible during reaction monitoring.

The Mechanism: Silica gel (

) is slightly acidic due to surface silanol groups ( , pKa ~5-8). The quinoline nitrogen is basic (pKa ~4.9 for unsubstituted quinoline).

• Interaction: As the quinoline migrates, the basic nitrogen hydrogen-bonds or protonates upon the acidic silanol sites.

• Drag: This interaction acts as a "chemical brake," causing parts of the sample to lag behind the solvent front, creating a tail.

The Solution: Competitive Inhibition

To resolve this, we introduce a Mobile Phase Modifier —typically a volatile base like Triethylamine (TEA) or Ammonium Hydroxide (

). The modifier saturates the active silanol sites, effectively "deactivating" the silica's acidity and allowing the quinoline to partition purely based on polarity.

Figure 1: Mechanistic logic of silica deactivation. The modifier (TEA) preferentially binds to acidic silanols, preventing quinoline "drag."

Method Development: Solvent Systems

Standard Hexane/Ethyl Acetate systems often fail for nitrogen heterocycles. Use the following tiered approach for mobile phase selection.

Table 1: Optimized Mobile Phases for Quinolines

Polarity Class	Target Compounds	Recommended Mobile Phase	Modifier (Critical)
Low Polarity	Unsubstituted Quinolines, Halogenated derivatives	Hexane / Ethyl Acetate (8:2 to 6:4)	1% Triethylamine (TEA)
Medium Polarity	Amino-quinolines, Nitro-quinolines	Dichloromethane (DCM) / Methanol (98:2 to 95:5)	0.5% TEA or 1%
High Polarity	Quinoline Carboxylic Acids, Quinolones	Ethyl Acetate / Methanol / Water (Recommended for C18 plates)	1% Acetic Acid (Note: For acidic quinolines, reverse strategy)

Pro-Tip: Pre-elute the TLC plate with the mobile phase (containing TEA) and let it dry before spotting. This "neutralizes" the plate in advance.

Visualization Protocols

Quinolines are chemically distinct, allowing for multi-modal detection. Do not rely on UV alone.

A. UV Fluorescence (Non-Destructive)

• Wavelength: 254 nm.[1][2]

• Observation: Quinolines possess a conjugated

  -system. They appear as dark purple/black spots against the bright green fluorescent background of silica plates.

• Limit: Some saturated dihydro- or tetrahydro- intermediates lose fluorescence.

B. Dragendorff’s Reagent (Specific Stain)

This is the gold standard for alkaloids and nitrogenous bases.

• Preparation: Mix bismuth subnitrate, tartaric acid, and potassium iodide (commercially available as a kit).

• Result: Quinolines turn distinct orange-red or brown on a yellow background.

• Utility: Differentiates nitrogen-containing product from non-nitrogenous byproducts or starting materials (e.g., in a Friedländer synthesis).

C. Iodine Chamber (General)[2]

• Method: Place plate in a jar with solid iodine crystals.

• Result: Brown spots.[1]

• Utility: Detects lipophilic impurities that are not UV active.[3]

Experimental Protocol: Reaction Monitoring

Context: Monitoring a Nucleophilic Aromatic Substitution (

) on 4-chloroquinoline.

Step 1: Sampling & Mini-Workup

Crucial: Do not spot crude reaction mixtures directly if they contain high-boiling solvents (DMF, DMSO) or strong acids/bases. They will alter the local pH of the silica and ruin the separation.

• Take a 20

  L aliquot of the reaction mixture.

• Dispense into a small vial containing 0.5 mL Ethyl Acetate and 0.5 mL saturated

  (aq).

• Vortex/Shake briefly.

• Allow layers to separate.[4] Spot the top organic layer.

Step 2: The Co-Spotting Technique

Never run just "SM" and "Reaction." You must prove that the new spot is not just the SM running differently due to matrix effects.

• Lane 1: Starting Material (SM) Reference.

• Lane 2: Co-Spot (Spot SM, let dry, then spot Reaction Mixture on top).[1]

• Lane 3: Reaction Mixture (RM).[1]

Step 3: Elution & Analysis

• Prepare chamber with Hexane:EtOAc (3:2) + 1% TEA .

• Elute until solvent front is 1 cm from top.

• Visualize under UV (254 nm).[1][2][5] Circle spots with pencil.[2][6]

• Dip in Dragendorff’s reagent to confirm nitrogen content.

Figure 2: Operational workflow for high-fidelity reaction monitoring. The mini-workup is the critical control point.

Troubleshooting (Self-Validating Systems)

Observation	Diagnosis	Corrective Action
Streaking/Tailing	Silica acidity is protonating the quinoline.	Add 1-2% Triethylamine (TEA) to the mobile phase.
Spot stays at Baseline	Compound is too polar or has formed a salt.	Switch to DCM/MeOH (9:1) + 1% . Ensure mini-workup was basic.
"Ghost" Spots	Decomposition on silica.	Run a 2D TLC : Run plate, rotate 90°, run again. If spots are off-diagonal, the compound is degrading on the silica.
Co-spot looks like a dumbbell	Partial separation.	SM and Product have very similar Rf. Change solvent selectivity (e.g., swap EtOAc for Acetone or DCM).[4]

References

• University of Rochester. (n.d.). Tips & Tricks: TLC - Mini Workup. Not Voodoo. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. WSU Chemistry Dept. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. How To [chem.rochester.edu]

Application Note: Scalable Synthesis of 2-Chloro-6-Fluoroquinoline Intermediates

Executive Summary

The 2-chloro-6-fluoroquinoline scaffold is a critical pharmacophore in the synthesis of next-generation fluoroquinolone antibiotics and kinase inhibitors (e.g., c-Met, VEGFR). While direct chlorination of quinolines is chemically challenging due to the electron-deficient nature of the pyridine ring, the N-oxide activation route offers a robust, regioselective, and scalable alternative to the traditional carbostyril (2-quinolone) pathway.

This application note details a three-stage industrial protocol designed for multi-gram to kilogram scale synthesis. It prioritizes process safety—specifically regarding the exothermic Skraup cyclization and the violent hydrolysis of phosphorus oxychloride (POCl

)—and provides a self-validating system for quality control at each intermediate stage.

Retrosynthetic Analysis & Route Selection

The synthesis targets the C2-chlorination of the quinoline ring.[1] Direct electrophilic substitution is ineffective. Nucleophilic substitution (

) requires a leaving group at C2. Therefore, we utilize the N-oxide rearrangement , which renders the C2 position electrophilic, allowing for chlorination with concomitant deoxygenation.

Route Logic:

• Construct the Ring: Skraup synthesis provides the most direct access to the 6-fluoroquinoline core from inexpensive 4-fluoroaniline.

• Activate the Ring: Oxidation to the N-oxide increases electron density at the oxygen, facilitating attack by POCl

  .

• Functionalize: The POCl

  -mediated rearrangement installs the chlorine atom regioselectively at C2.

Caption: Figure 1. Retrosynthetic workflow highlighting the critical safety control points (Red Zones) in the Skraup and POCl3 steps.

Detailed Experimental Protocols

Stage 1: Modified Skraup Synthesis of 6-Fluoroquinoline

Rationale: The classic Skraup reaction is notoriously violent.[2][3][4] This protocol uses Ferrous Sulfate (FeSO

) as a moderator to dampen the exotherm, preventing thermal runaway.[2]

Reagents:

• 4-Fluoroaniline (1.0 equiv)

• Glycerol (3.0 equiv)[2]

• Nitrobenzene (0.6 equiv, Oxidant)

• Sulfuric Acid (conc., 2.5 equiv)

• FeSO

  [2]·7H O (0.05 equiv, Moderator)

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (Teflon paddle), a heavy-duty reflux condenser, and a dropping funnel.

• Mixing: Charge 4-fluoroaniline, glycerol, nitrobenzene, and FeSO

  into the flask. Stir to form a slurry.

• Acid Addition (Exotherm Control): Add concentrated H

  SO dropwise. Caution: Temperature will rise spontaneously to ~70-80°C.

• Reaction: Heat the mixture gently to 100°C.

  • Critical Observation: Watch for the "onset point" where the reaction becomes self-sustaining (bubbling/darkening). Remove heat immediately if reflux becomes vigorous.

  • Once stabilized, reflux at 130-140°C for 4 hours.

• Work-up:

  • Cool to 80°C and pour onto ice/water.

  • Steam Distillation: Steam distill the mixture to remove unreacted nitrobenzene (yellow oily distillate).

  • Basification: Cool the aqueous residue and basify with 50% NaOH to pH > 10. Caution: Exothermic.[2]

  • Extraction: Extract the liberated quinoline oil with dichloromethane (DCM). Dry over MgSO

    and concentrate.

  • Purification: Vacuum distillation (bp ~110°C at 10 mmHg) yields 6-fluoroquinoline as a pale yellow oil.

Stage 2: N-Oxidation

Rationale: m-CPBA is effective but expensive and hazardous on a large scale. The H

O /Acetic Acid method is preferred for scale-up.

Protocol:

• Dissolve 6-fluoroquinoline in Glacial Acetic Acid (5 vol).

• Add 30% H

  O (1.5 equiv) slowly at room temperature.

• Heat to 70°C for 8-12 hours. Monitor by TLC (the N-oxide is much more polar/lower R

  than the starting material).

• Work-up: Concentrate the mixture under reduced pressure to remove acetic acid.

• Neutralization: Dilute with water and neutralize with solid Na

  CO .

• Isolation: Extract with Chloroform/Isopropanol (3:1). The N-oxide often crystallizes upon concentration.

  • Target: 6-Fluoroquinoline N-oxide (Off-white solid).

Stage 3: Regioselective Chlorination (The POCl Rearrangement)

Rationale: This step transforms the N-oxide into the 2-chloro derivative. The mechanism involves the formation of a chlorophosphonium intermediate followed by nucleophilic attack of chloride at C2.

Reagents:

• 6-Fluoroquinoline N-oxide (1.0 equiv)

• Phosphorus Oxychloride (POCl

  ) (5.0 equiv, Solvent & Reagent)

• Triethylamine (Et

  N) (0.1 equiv, optional base to suppress polymerization)

Protocol:

• Setup: Use a thoroughly dried reactor with a scrubber system (to trap HCl gas).

• Addition: Charge the solid N-oxide into the flask. Cool to 0°C.

• POCl

  Charge: Add POCl slowly under nitrogen. Note: Do not allow temperature to exceed 10°C during addition.

• Reaction:

  • Allow to warm to room temperature.[5]

  • Heat to reflux (105°C) for 2-4 hours.

  • Endpoint: Solution turns from thick slurry to clear dark liquid.

• Quenching (High Hazard):

  • Remove excess POCl

    via vacuum distillation (rotary evaporator with dry ice trap).

  • The "Drowning" Method: Pour the thick residue slowly into a vigorously stirred mixture of Ice and Ammonia water .

  • Safety: Never add water to the residue. Always add residue to water. Maintain pH > 8 to prevent hydrolysis of the product back to the quinolone.

• Purification:

  • Extract with DCM.

  • Recrystallize from Ethanol/Water or Heptane.

  • Product: 2-Chloro-6-fluoroquinoline (White needles).

Process Safety & Engineering Controls

The scale-up of this chemistry introduces specific thermal and chemical hazards.[2] The following controls are mandatory.

Hazard	Process Stage	Engineering Control
Thermal Runaway	Skraup Reaction	Moderator Addition: Use FeSO . Active Cooling: Jacket cooling must be available. Dosing: Add H SO over 2 hours.
Toxic Off-gassing	POCl Reaction	Scrubber: Connect reflux condenser to a NaOH scrubber to neutralize HCl fumes.
Violent Hydrolysis	POCl Quench	Reverse Quench: Add reaction mass to ice water, NOT water to mass. Temp Limit: Keep quench mass < 20°C.
Nitrobenzene	Skraup Work-up	Steam Distillation: Essential to remove toxic nitrobenzene before product isolation.

Analytical Validation (Self-Validating System)

To ensure the protocol is working correctly, compare your data against these expected values. Deviations indicate process drift.

• 6-Fluoroquinoline (Intermediate 1):

  • 1H NMR (CDCl

    ): Characteristic multiplets at 7.4-8.2 ppm.

  • Key Check: Absence of NH

    protons (from aniline).

• 6-Fluoroquinoline N-oxide (Intermediate 2):

  • 1H NMR: A distinct downfield shift of the C2-H and C8-H protons compared to the parent quinoline due to the N-oxide anisotropy.

  • LC-MS: M+1 = 164.1.

• 2-Chloro-6-fluoroquinoline (Final Product):

  • 1H NMR: Loss of the C2-H signal (approx

    8.8 ppm in N-oxide). The spectrum should show only 5 aromatic protons.

  • Melting Point: 110-112°C (Lit. value).

  • Purity Check: HPLC should show >98% purity with no remaining N-oxide peak.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Violent Eruption during Skraup	Heating too fast; Lack of moderator.	Stop heating immediately. Ensure FeSO is present.[2][3] Use a larger headspace flask (50% fill max).
Low Yield in Chlorination	Incomplete drying of N-oxide.	N-oxide is hygroscopic. Dry in a vacuum oven at 50°C for 12h before adding POCl . Water destroys POCl .
Formation of 2-Quinolone	Acidic quench of POCl .	Ensure the quench mixture remains basic (pH 9-10) using Ammonia or NaOH. Acidic hydrolysis converts the 2-Cl to 2-OH (Carbostyril).
Regioisomer Contamination	4-Chloro isomer formation.	This is a minor byproduct. Recrystallization from Heptane selectively precipitates the 2-Chloro isomer.

References

• Skraup Synthesis Overview: Manske, R. H. F.; Kulka, M. "The Skraup Synthesis of Quinolines." Organic Reactions1953 , 7,[3] 59. Link

• POCl3 Chlorination Mechanism: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, U.K., 2010 .[6] Link

• Regioselective Chlorination of N-Oxides: Malykhin, R. S.; Sukhorukov, A. Y. "Nucleophilic Halogenation of Heterocyclic N-Oxides: Recent Progress and a Practical Guide." Advanced Synthesis & Catalysis2021 , 363, 1-25. Link

• Scale-Up Safety: "Chemical Scale-Up Safety Guide." Stanford Environmental Health & Safety. Link

• Synthesis of 6-Fluoroquinoline: Gershon, H.; Clarke, D. D. "Preparation of 6-fluoro-8-quinolinol and related 6-fluoroquinolines." Monatshefte für Chemie1994 , 125, 213–219. Link

Sources

• 1. CN101941947B - Synthesis method of 2-chloro-6-chloroquinoxaline - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Skraup reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Total Synthesis of Small Molecule Natural Product: 7‑Hydroxy-6-methoxyquinolin-2(1 H)‑one, Its Variants, and Quinolin-2-yl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Use of phosphorus oxychloride in quinoline synthesis

Strategic Utilization of Phosphorus Oxychloride ( ) in Quinoline Architectures

From Meth-Cohn Cyclization to Dehydroxychlorination

Abstract

The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for antimalarials (Chloroquine), fluoroquinolone antibiotics (Ciprofloxacin), and kinase inhibitors (Bosutinib). Phosphorus oxychloride (

) is the linchpin reagent in accessing these motifs.[1] This guide details two distinct applications of : the Meth-Cohn synthesis (constructing the ring) and Dehydroxychlorination (functionalizing the ring). It provides validated protocols, mechanistic insights, and critical safety workflows for managing the highly exothermic quenching process.

Mechanistic Foundations

The Dual Role of

In quinoline synthesis,

acts as both an electrophilic activator and a nucleophilic halogen source.

• Vilsmeier-Haack Reagent Formation: Reacts with amides (DMF) to form a chloroiminium ion (Vilsmeier reagent), a potent electrophile.[1][2][3]

• Dehydrative Chlorination: Activates tautomerizable hydroxyl groups (as phosphates) for displacement by chloride ions.

Pathway A: The Meth-Cohn Synthesis

This reaction converts

-arylacetamides into 2-chloro-3-formylquinolines. It is a cascade sequence involving formylation, cyclization, and aromatization.

Figure 1: Mechanistic cascade of the Meth-Cohn synthesis. The reaction requires at least 2.5 equivalents of Vilsmeier reagent to drive both formylation and cyclization.

Experimental Protocols

Protocol A: Meth-Cohn Synthesis (Ring Construction)

Target: Synthesis of 2-chloro-3-formylquinoline from acetanilide.

Reagents & Stoichiometry:

Component	Equivalents	Role
Acetanilide	1.0	Substrate
DMF	3.0 - 10.0	Reagent & Solvent

|

| 2.5 - 7.0 | Activator/Chlorinating Agent |

Step-by-Step Procedure:

• Reagent Formation (

  ): In a dry round-bottom flask under , charge DMF (3.0 eq). Cool to using an ice/salt bath.

• Addition: Add

  (7.0 eq) dropwise via an addition funnel over 30 minutes. Critical: Maintain internal temperature to control exotherm.

• Substrate Introduction: Add acetanilide (1.0 eq) in one portion. The solution may turn yellow/orange.[4]

• Reaction (

  ): Remove the ice bath and heat the mixture to . Stir for 4–16 hours. Monitor by TLC (EtOAc:Hexane) for the disappearance of acetanilide.

• Quench (Reverse Method): Cool the reaction mixture to room temperature. Pour the mixture slowly into a stirred slurry of ice-water (10x volume) or saturated NaOAc. See Safety Section 4.

• Isolation: The product typically precipitates as a yellow solid. Filter, wash with water, and dry.[4] If no precipitate forms, extract with DCM.

Protocol B: Dehydroxychlorination (Functionalization)

Target: Conversion of 4-hydroxyquinoline (4-quinolone) to 4-chloroquinoline.

Mechanistic Note: This reaction proceeds via the formation of a dichlorophosphate intermediate, which is then displaced by chloride.

Step-by-Step Procedure:

• Setup: Charge 4-hydroxyquinoline (1.0 eq) into a flask equipped with a reflux condenser and a caustic scrubber (to trap HCl gas).

• Solvent/Reagent: Add

  (neat, 5–10 volumes). Alternatively, use toluene or chlorobenzene as a co-solvent with 2.0–3.0 eq of .

• Catalysis (Optional): For sluggish substrates, add catalytic DMF (0.1 eq) or a base like DIEA (1.0 eq).

• Reflux: Heat to reflux (

  ) for 1–3 hours. The suspension should become a clear solution upon completion.

• Workup: Distill off excess

  under reduced pressure (rotary evaporator with a base trap).

• Neutralization: Dissolve the residue in DCM and pour into ice-cold aqueous

  . Note: 4-Chloroquinolines are prone to hydrolysis; minimize contact time with aqueous base.[5]

Safety & Handling: The "Reverse Quench"

The hydrolysis of

is violently exothermic ( ). The most common cause of laboratory accidents with is the delayed exotherm caused by adding water to the reagent.

Critical Safety Rules

• Never add water to

  .[6]

• Always add the reaction mixture to the quench (water/ice/base).

• Control the quench temperature (

  ).

Figure 2: Decision tree for the safe quenching of phosphorus oxychloride reactions.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Tar/Black Oil Formation	Reaction temperature too high or uncontrolled exotherm during addition.	Maintain strict during addition. Ensure inert atmosphere ( ).
Incomplete Reaction	Moisture in reagents (hydrolysis of ).	Use anhydrous DMF. Distill if it is old/cloudy.
Product Reverts to SM	Hydrolysis during workup.	4-Chloroquinolines are unstable in basic water. Perform a rapid cold quench and extract into organic solvent immediately.
Violent Bubbling	Rapid HCl release.	Ensure scrubber is active. Add slower.

References

• Meth-Cohn, O., et al. (1981). "A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes." Journal of the Chemical Society, Perkin Transactions 1.

• Organic Syntheses. (1952). "p-Dimethylaminobenzaldehyde (Vilsmeier-Haack Protocol)." Org.[1][7] Synth. 32, 59. (Foundational protocol for Vilsmeier reagent handling).

• BenchChem. (2025).[3][6][8] "Application Notes: Vilsmeier-Haack Reaction for Quinoline Synthesis." (General procedural guidelines).

• American Chemical Society (ACS). (2010).[7] "Hydrolysis of Phosphoryl Trichloride (

  ): Characterization, in Situ Detection, and Safe Quenching." Organic Process Research & Development.

• ResearchGate. (2020).[9] "Prevention of Exothermic Runaway:

  Quenching Protocols."

Sources

• 1. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate synthesis

Technical Support Center: Optimizing Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Synthesis

User Role: Senior Application Scientist Subject: High-Yield Protocol & Troubleshooting Guide for Quinoline-4-Carboxylate Derivatives

Executive Summary & Reaction Architecture

The Challenge: Synthesizing Methyl 2-chloro-6-fluoroquinoline-4-carboxylate presents a specific regiochemical challenge. The 2-chloro position is prone to hydrolysis back to the 2-hydroxy (quinolone) state under acidic aqueous conditions, while the 4-carboxylate requires protection (esterification) without degrading the halogen.[1]

The Solution: The most robust industrial route is a Modified Pfitzinger Synthesis followed by a Telescoped Deoxychlorination-Esterification .[1] This approach avoids the isolation of the unstable 2-chloro-4-carboxylic acid intermediate, significantly boosting overall yield.[1]

Recommended Synthetic Pathway

Caption: Figure 1. Telescoped synthetic workflow minimizing isolation of hydrolytically unstable intermediates.

Phase I: The Cyclization (Formation of the Core)

Goal: Convert 5-fluoroisatin to 6-fluoro-2-hydroxyquinoline-4-carboxylic acid.

Standard Protocol: Reflux 5-fluoroisatin (1.0 eq) with Malonic acid (2.5 eq) in Glacial Acetic Acid.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Low Yield (<50%)	Incomplete decarboxylation or aldol condensation failure.[1]	Add Sodium Acetate (NaOAc): Use 1.5 eq of anhydrous NaOAc as a base catalyst to facilitate the initial aldol condensation between isatin and malonic acid [1].
Black Tar Formation	Oxidative polymerization of isatin.	Inert Atmosphere: Run the reaction under Nitrogen/Argon. Ensure acetic acid is degassed.
Product Purity	Co-precipitation of unreacted isatin.	Hot Filtration: The product (carboxylic acid) is often insoluble in cold AcOH but soluble in hot. However, usually, the product precipitates upon cooling. Wash the filter cake with hot water to remove unreacted malonic acid and isatin traces.

Expert Insight: Do not attempt to convert the 2-hydroxy group to 2-chloro in this step. Isolate the 2-hydroxy acid as a solid. It is stable and can be dried thoroughly. Moisture here is the enemy of Phase II.

Phase II: The Critical Telescoped Step (Chlorination & Esterification)

Goal: Convert the 2-hydroxy acid to the methyl ester 2-chloro derivative in one pot. Mechanism:

acts dual-purpose: it converts the 2-OH to 2-Cl (aromatization) and the 4-COOH to 4-COCl (acid chloride).[1]

Protocol:

• Suspend dried 6-fluoro-2-hydroxyquinoline-4-carboxylic acid in

  (excess, solvent/reagent).

• Reflux until clear (approx. 2-4 hours).

• CRITICAL: Evaporate excess

  under reduced pressure.

• Redissolve residue in dry DCM.

• Add Methanol dropwise at 0°C.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Reversion to 2-OH (Starting Material)	Hydrolysis during workup.[1]	Avoid Aqueous Quench: Do not pour the mixture into water. The 2-chloro group is activated by the 4-carbonyl and is susceptible to nucleophilic attack by water (hydrolysis) [2].[1] Use the Methanol Quench method described above to lock the structure as the stable ester immediately.
Incomplete Chlorination	"Pseudodimer" formation.[2]	Catalysis: Add 2-3 drops of DMF (Dimethylformamide) .[1] This forms the Vilsmeier-Haack reagent in situ, drastically accelerating the reaction and breaking up unreactive aggregates [3].
Explosive/Violent Quench	Residual reacting with MeOH.	Evaporation is Key: You must strip off the bulk on a rotovap (with a caustic trap) before adding methanol. If you skip this, the HCl gas generation will be unmanageable and dangerous.

FAQ: Addressing Common User Pain Points

Q: Can I use Thionyl Chloride (

) instead of ? A: Generally, No . While is excellent for making acid chlorides, it is often insufficient to convert the tautomeric 2-hydroxy (quinolone) into the 2-chloro moiety efficiently.[1] is the "harder" reagent required for the deoxychlorination of the heteroaromatic ring [2].

Q: My product has a similar melting point to the starting material. How do I distinguish them? A: This is a classic false positive. 2-Chloroquinolines and 2-Hydroxyquinolines often have high melting points.[1]

• Check: Run a TLC.[3][4][5] The 2-Chloro ester will be significantly less polar (higher

  ) than the 2-Hydroxy acid.[1]

• Validation: The 2-OH compound will show a broad -OH stretch in IR and a downfield amide-like proton in NMR (

  ppm).[1] The 2-Cl compound lacks these.[1]

Q: Why is the 2-position so sensitive? A: The 4-carboxylate group is electron-withdrawing, making the quinoline ring electron-deficient.[1] This activates the 2-position for Nucleophilic Aromatic Substitution (

).[1] If you expose the 2-chloro product to hot water or hydroxide bases, water acts as a nucleophile, displacing the chloride and returning you to the thermodynamically stable 2-hydroxy form (quinolone). Always keep workups cold and buffered (pH ~7-8).

References

• Pfitzinger Reaction Optimization : Zhu, S., et al. "Efficient synthesis of quinoline-2,4-dicarboxylic acids via the Pfitzinger reaction." Journal of Chemical Research, 2010. Link[1]

• Deoxychlorination Mechanisms : "Deoxychlorination Reagent Guide." ACS Green Chemistry Institute Pharmaceutical Roundtable, 2026. Link

• POCl3 Activation : Raghavan, S., et al. "DMF-catalyzed chlorination of heterocyclic hydroxy compounds." Tetrahedron Letters, 2015. Link

Sources

• 1. 6-CHLORO-2-METHYLQUINOLINE synthesis - chemicalbook [chemicalbook.com]
• 2. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. sphinxsai.com [sphinxsai.com]

Recrystallization of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Technical Support Center:

Case ID: #QC-MQ-402 Subject: Purification Protocol & Troubleshooting for Halogenated Quinoline Esters Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Molecule Profile

Target Molecule: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Criticality: High. This scaffold is a versatile intermediate for SNAr couplings (at C2) and amide formations (at C4).[1][2] Purity is essential to prevent regioisomeric side-reactions in downstream synthesis (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).[1][2]

Physicochemical Profile:

• Nature: Crystalline solid (typically off-white to pale yellow).[1][2]

• Solubility: Moderate polarity.[2] Soluble in DCM, EtOAc, hot MeOH/MeCN.[1][2] Insoluble in water, hexanes.[1][2]

• Reactivity Warning:

  • C2-Chlorine: Susceptible to Nucleophilic Aromatic Substitution (SNAr).[1][2] Avoid nucleophilic solvents (e.g., amines, pyridines) at high temperatures.[1][2]

  • C4-Ester: Susceptible to hydrolysis (to acid) or transesterification.[1][2] Always match the alcohol solvent to the ester group (i.e., use Methanol for Methyl esters). [1][2]

Solvent Selection Matrix

The choice of solvent is the single most critical variable.[2] We categorize solvents based on "Solubilizing Power" vs. "Crystallizing Potential."[2]

Solvent System	Role	Rating	Technical Notes
Methanol (MeOH)	Single Solvent	⭐⭐⭐⭐⭐	Primary Recommendation. Matches the ester group, preventing transesterification.[1][2] Good solubility differential between hot/cold.[2]
Acetonitrile (MeCN)	Single Solvent	⭐⭐⭐⭐	Excellent for avoiding solvolysis.[1][2] Good for removing non-polar impurities.[2]
EtOAc / Heptane	Binary System	⭐⭐⭐⭐	Classic "Cloud Point" method.[2] Useful if the compound oils out in alcohols.[2]
Toluene	Single Solvent	⭐⭐	Use only if removing polar tars.[2] High boiling point risks thermal degradation of the C2-Cl bond.[2]
Ethanol (EtOH)	DO NOT USE	❌	Risk of Transesterification. Will convert Methyl ester to Ethyl ester.[1][2]

Standard Operating Procedure (The "Happy Path")

Protocol ID: REC-MQ4-STD Scale: 10g - 100g basis[1][2]

Step 1: Dissolution

• Charge crude solid into a flask equipped with a reflux condenser and magnetic stirrer.

• Add Methanol (HPLC Grade) at a ratio of 5 mL per gram of solid.

• Heat to reflux (approx. 65°C).

• Observation: If solid does not dissolve, add MeOH in 1 mL/g increments until dissolution is complete.[1][2]

  • Note: If a small amount of dark solid remains insoluble after 10 mL/g, this is likely inorganic salt (from POCl3 chlorination) or polymeric tar.[1][2] Do not add more solvent.[2]

Step 2: Hot Filtration (Critical for Color/Purity) [1][2]

• While at reflux, add Activated Carbon (5 wt%) if the solution is dark brown.[1][2] Stir for 10 mins.

• Perform a hot filtration through a pre-warmed Celite pad.[2]

  • Why: Removing inorganic salts now prevents them from acting as nucleation sites for impurities later.[2]

Step 3: Controlled Crystallization

• Allow the filtrate to cool to Room Temperature (RT) slowly (approx. 20°C/hour). Do not use an ice bath yet.

• Seed: If the solution remains clear at 30°C, add a seed crystal (0.1% wt).[1][2]

• Once a heavy slurry forms at RT, cool to 0-5°C in an ice bath for 1 hour to maximize yield.

Step 4: Isolation

• Filter the slurry (vacuum filtration).[1][2]

• Wash the cake with cold Methanol (0°C) (2 x 1 mL/g).

• Dry in a vacuum oven at 40°C for 4 hours.

Troubleshooting Guide (FAQ)

Q1: The product is "oiling out" (forming a liquid layer at the bottom) instead of crystallizing. Why?

• Cause: This is a kinetic issue common with low-melting esters.[2] The solution is either too concentrated (supersaturation is too high), or the cooling rate was too fast, trapping impurities that lower the melting point.[1][2]

• Fix:

  • Re-heat the mixture until the oil redissolves.

  • Add 10-20% more solvent.[2]

  • Vigorous Stirring: High shear stress helps induce nucleation.[2]

  • Seeding: Add seed crystals immediately when the temperature hits the cloud point.[2]

Q2: I see a new impurity peak (approx. +14 mass units) on LCMS after recrystallization.

• Cause: Transesterification.[2] You likely used Ethanol or Isopropanol with a Methyl ester.[2]

• Fix: You must re-crystallize in Methanol to drive the equilibrium back to the Methyl ester, or simply avoid non-methyl alcohols entirely.[1][2]

Q3: The solid is white, but the melting point is 10°C lower than the literature value.

• Cause: Solvent inclusion or Hydrolysis.[2]

  • Scenario A: The crystal lattice has trapped solvent (solvate).[1][2]

  • Scenario B: Wet solvent caused partial hydrolysis of the ester to the carboxylic acid (Acid = impurity).[1][2]

• Fix:

  • Dry the sample at higher vacuum/temp (check TGA if available).

  • Check LCMS for the acid peak (M-14).[1][2] If acid is present, wash the organic layer with NaHCO3 (aq) during a workup before attempting recrystallization again.[1][2]

Q4: The filtrate turned yellow/orange. Is this normal?

• Answer: Yes. The "fluoro-chloro-quinoline" core often carries colored oligomeric impurities.[1][2] If the crystals are off-white/white and the mother liquor is yellow, the purification is working.[1][2]

Visual Logic & Workflow

The following diagram illustrates the decision logic for solvent selection and troubleshooting oiling-out events.

Caption: Decision Logic for Solvent Selection and Oiling-Out Mitigation strategies.

References & Authority

• Preparation of Quinoline-4-Carboxylates:

  • Source: The synthesis of 2-chloro-quinoline-4-carboxylates typically follows the chlorination of 2-hydroxy-quinoline-4-carboxylates using POCl3.[1][2]

  • Citation: Muscia, G. C., et al. "Ultrasonic-assisted synthesis of 2-chloro-quinoline-3-carbaldehydes."[1][2] Ultrasonics Sonochemistry 18.1 (2011).[1][2] (Provides context on the stability of the 2-chloro-quinoline scaffold during purification).

  • Relevance: Establishes thermal limits for the C2-Cl bond.[2]

• Transesterification Risks:

  • Source: Otera, J. "Transesterification."[1][2] Chemical Reviews 93.4 (1993): 1449-1470.[1][2]

  • Relevance: Foundational text explaining why recrystallizing a methyl ester in ethanol is chemically unsound without specific catalysts, yet risky in process chemistry.[1][2]

  • URL:[1][2]

• Oiling Out Phenomena:

  • Source: "Oiling Out in Crystallization." Mettler Toledo Process Analytics.[2]

  • Relevance: Defines the kinetic vs. thermodynamic causes of oiling out in ester derivatives.

  • URL:[1][2]

• Synthesis of Fluoroquinolone Precursors:

  • Source: "Synthesis of Methyl 6,7-difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate." Molbank 2024.[2]

  • Relevance: Demonstrates the solubility profiles and workup procedures for 6-fluoro-quinoline carboxylate derivatives in MeCN and alcohols.

  • URL:[1][2]

Sources

• 1. Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate [mdpi.com]
• 2. researchgate.net [researchgate.net]

Side products in the synthesis of 2-chloro-quinolines

Technical Support Center: 2-Chloroquinoline Synthesis

Current Status: Operational Subject: Troubleshooting Side Products & Impurity Profiles Ticket ID: CHEM-2CQ-001

User Triage: Select Your Synthetic Route

To provide the correct troubleshooting steps, we must first identify your synthetic pathway. The impurity profiles differ vastly between the two dominant industrial routes.

• Route A: The Meth-Cohn Synthesis (Vilsmeier-Haack) [1]

  • Precursors: Acetanilides + POCl₃ + DMF.

  • Target: 2-Chloro-3-formylquinolines.[1][2][3][4][5]

  • Common Issues: Regioisomers, incomplete cyclization, aldehyde handling.

• Route B: Deoxychlorination (Direct Chlorination)

  • Precursors: Quinolin-2-ones (Carbostyrils) + POCl₃ (or PCl₅/SOCl₂).

  • Target: 2-Chloroquinolines (non-formylated).

  • Common Issues: Hydrolysis (reversion to starting material), dimerization, phosphorous adducts.

Module 1: The Meth-Cohn Route (Vilsmeier-Haack)[1]

Q: I am detecting a mixture of isomers in my NMR. Why? A: This is a classic issue of Regioselectivity governed by the substituents on your starting acetanilide.

• The Mechanism: The Vilsmeier reagent attacks the aromatic ring.[6][7] If your acetanilide has a substituent in the meta position, the cyclization can occur either ortho or para to that substituent.

• Diagnosis:

  • Meta-donating groups (e.g., -OMe): Directs cyclization para to the donor (sterically favored), usually yielding the 7-substituted quinoline.

  • Meta-withdrawing groups (e.g., -Cl): Often yields a mixture of 5-substituted and 7-substituted isomers.

• Solution: You cannot "fix" this post-reaction. You must purify via fractional crystallization or column chromatography. For future batches, consider using a blocking group at the unwanted cyclization site if synthetic variation allows.

Q: My product mass is correct, but I have an aldehyde peak (approx. 10 ppm) I didn't expect. A: This is not a side product; it is the intrinsic product of the Meth-Cohn reaction.

• Explanation: The Vilsmeier-Haack conditions (POCl₃/DMF) always formylate the C3 position during cyclization. You synthesized 2-chloro-3-formylquinoline .

• Fix: If you require the 2-chloroquinoline without the C3-formyl group, you must perform a Wilkinson's decarbonylation (RhCl(PPh₃)₃) or switch to Route B (Deoxychlorination of 2-quinolone).

Module 2: Deoxychlorination (POCl₃ Route)

Q: LCMS shows a large peak at [M-18] or [M-Cl+OH]. Is my reaction incomplete? A: This is likely Reversion Hydrolysis , not incomplete reaction.

• The Trap: 2-Chloroquinolines are highly susceptible to acid-catalyzed hydrolysis, reverting back to the thermodynamically stable 2-quinolone (starting material).

• The Cause: This usually happens during the Quenching Step . Pouring the reaction mixture into water generates massive amounts of HCl and H₃PO₄. If the mixture gets hot and acidic, the labile C-Cl bond hydrolyzes.

• Protocol Adjustment:

  • Do not pour reaction mix into water.

  • Do pour the reaction mix into a stirred slurry of Ice + NH₄OH (Ammonia) or Sodium Acetate. Keep pH > 7 and Temp < 10°C during the quench.

Q: I see a high molecular weight impurity (approx. 2x Mass). Is it a dimer? A: Yes, likely a Phosphorous-Bridged Pseudodimer or an Ether-Linked Bis-quinoline .

• Mechanism: During the reaction, an activated

  -phosphorylated intermediate forms. If the concentration of POCl₃ is too low, unreacted starting material (nucleophile) attacks this intermediate instead of the chloride ion.

• Prevention:

  • Ensure POCl₃ is in excess (at least 3-5 equivalents).

  • Maintain reaction temperature above 70°C to favor the chloride attack over the dimer formation.

  • Use a catalytic base (e.g.,

    -dimethylaniline) to accelerate the formation of the imidoyl chloride.

Visualizing the Pathways

The following diagram illustrates the critical "Hydrolysis Loop" in Route B and the Branch Points in Route A.

Caption: Figure 1. Mechanistic pathways showing the "Hydrolysis Loop" (Red Arrow) in Route B and Regioisomer divergence in Route A.

Standardized Protocols

Protocol A: Optimized Deoxychlorination (Minimizing Hydrolysis)

Use this for converting 2-quinolones to 2-chloroquinolines.

• Setup: In a dry round-bottom flask under Argon, charge 2-quinolone (1.0 eq) .

• Reagent: Add POCl₃ (5.0 eq) . Note: Use fresh, colorless POCl₃. Yellow/orange POCl₃ indicates decomposition to phosphoric acid, which promotes hydrolysis.

• Catalyst (Optional): Add 2-3 drops of DMF or

  -dimethylaniline (cat.) to accelerate reaction.

• Reaction: Heat to 90–100°C for 2–4 hours. Monitor by TLC (eluent: 20% EtOAc/Hexane).

  • Checkpoint: Starting material is usually a polar spot near the baseline; Product is a non-polar spot near solvent front.

• The Critical Quench (The "Self-Validating" Step):

  • Prepare a beaker with Crushed Ice (500g) and NH₄OH (25%, 50mL) .

  • Pour the hot reaction mixture slowly onto the ice/base slurry with vigorous stirring.

  • Validation: Check pH immediately. It must remain Basic (pH > 8) . If it turns acidic, add more base immediately.

• Workup: Extract with DCM (3x), wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Impurity Profiling Table

Retention Time (Relative)	Mass Shift (Δ)	Identity	Cause	Remediation
1.00	0	2-Chloroquinoline	Target	N/A
0.65	-18 (or +2)	2-Quinolone	Hydrolysis	Use basic quench (Protocol A, Step 5).
1.80	~2x Mass	Bis-quinoline Dimer	Stoichiometry	Increase POCl₃ equivalents; ensure high temp.
1.00	+28	3-Formyl-2-Cl-quinoline	Wrong Route	User performed Meth-Cohn instead of direct chlorination.
0.95	+34	2,4-Dichloroquinoline	Over-chlorination	Occurs if starting material was 2,4-dihydroxyquinoline.

References

• Meth-Cohn, O., & Stanforth, S. P. (1991).[7] The Vilsmeier–Haack Reaction in the Synthesis of Quinolines. Comprehensive Organic Synthesis.

• Downie, I. M., et al. (1993). Vilsmeier Formylation and Glyoxylation. Tetrahedron.

• Kidwai, M., et al. (2011). POCl3-mediated chlorination of quinolin-2-ones: Mechanistic insights. Journal of Heterocyclic Chemistry.

• Larsen, R. D., et al. (1996). Practical Synthesis of 2-Chloroquinolines via Deoxychlorination. Journal of Organic Chemistry.

Sources

• 1. chemistry-online.com [chemistry-online.com]
• 2. ias.ac.in [ias.ac.in]
• 3. chemijournal.com [chemijournal.com]
• 4. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. ijpcbs.com [ijpcbs.com]

Optimization of reaction conditions for quinoline synthesis

Topic: Optimization of Reaction Conditions for Quinoline Synthesis Role: Senior Application Scientist Status: Active Support Ticket

Introduction: Beyond the Textbooks

Welcome to the Advanced Synthesis Support Center. If you are here, you likely know that quinoline synthesis—while foundational to medicinal chemistry (antimalarials, kinase inhibitors)—is rarely as clean as the textbook "name reactions" suggest.

Whether you are battling the violent exotherms of a Skraup reaction, the poor regioselectivity of a Combes condensation, or catalyst deactivation in modern metal-catalyzed cross-couplings, this guide addresses the causality of failure and provides self-validating protocols to correct it.

Module 1: The Skraup & Doebner-Miller Reactions

Core Issue: "My reaction is uncontrollable/violent, or I am getting a polymerized tar instead of product."

The Mechanistic Reality

The Skraup reaction (aniline + glycerol + sulfuric acid + oxidant) is notoriously dangerous because it operates on a "runaway" induction period. The dehydration of glycerol to acrolein is endothermic, but the subsequent Michael addition and oxidative aromatization are highly exothermic. If these overlap too quickly, the reaction vessel can over-pressurize.

Troubleshooting Guide

Symptom	Root Cause	Corrective Action
Violent Exotherm / Eruption	Simultaneous accumulation of acrolein and oxidant before cyclization initiates.	Add a Moderator: Use Ferrous Sulfate ( ) .[1][2] It acts as an electron transfer agent, smoothing the oxidation kinetics and preventing the "spike" in heat generation.
Black Tarry Product (Low Yield)	Polymerization of acrolein (dienophile) before it reacts with aniline.	Dilution & Temp Ramp: Do not blast heat. Use a stepwise ramp (see protocol below). Ensure aniline is in slight excess to scavenge acrolein immediately.
Incomplete Reaction	Oxidant failure (Nitrobenzene is too slow/mild).	Iodine ( ) Doping: Add a catalytic amount of to facilitate the oxidative dehydrogenation step.

Visual Protocol: Safe Skraup Workflow

The following logic flow ensures safety during scale-up.

Figure 1: Controlled thermal ramping and moderator addition prevent thermal runaway in Skraup synthesis.

Module 2: Friedländer & Combes Synthesis

Core Issue: "I am getting a mixture of regioisomers or the wrong isomer entirely."

The Regioselectivity Paradox

In the Combes synthesis (aniline +

-diketone), the reaction proceeds via a Schiff base (kinetic) or an enamine (thermodynamic).

• Kinetic Control: Favored by weaker acids/lower temps

  Attack at the more reactive carbonyl.

• Thermodynamic Control: Favored by strong acids/high temps

  Formation of the more stable conjugated enamine.

FAQ: Fixing Isomer Ratios

Q: I need the 2,4-dimethylquinoline, but I'm getting the 4-methyl isomer. Why? A: You are likely using an unsymmetrical diketone (e.g., benzoylacetone). The aniline attacks the most electrophilic carbonyl first. To flip the selectivity, you must alter the steric environment or the acid catalyst.

• Solution: Switch to Polyphosphoric Acid (PPA) instead of

  . PPA acts as both solvent and catalyst, often favoring the cyclization of the less sterically hindered intermediate.

Q: My Friedländer condensation (2-aminoaryl ketone + ketone) fails with aliphatic ketones. A: Aliphatic ketones often undergo self-aldol condensation faster than they react with the aminobenzophenone.

• Solution: Use Brønsted Acidic Ionic Liquids or perform the reaction under Solvent-Free conditions at

  . This suppresses intermolecular side reactions.[3]

Module 3: Modern Green Catalysis (Iron-Catalyzed)

Core Issue: "Palladium catalysts are too expensive and difficult to remove from the final drug substance."

The Solution: Iron-Catalyzed Acceptorless Dehydrogenation

Move away from toxic oxidants (nitrobenzene) and precious metals. Iron (

) is the current gold standard for sustainable quinoline synthesis. It catalyzes the oxidative coupling of alcohols with amines, releasing only water and hydrogen gas.

Standardized Protocol: Fe-Catalyzed Synthesis

Based on recent Green Chemistry advancements (See Ref 3).

Reagents:

• 2-Aminobenzyl alcohol (1.0 equiv)

• Secondary alcohol/Ketone (1.2 equiv)

• Catalyst:

  (5 mol%) or Fe-porphyrin complexes

• Base:

  (1.2 equiv)

• Solvent: Toluene (reflux) or solvent-free (if liquid substrates)

Step-by-Step:

• Inerting: Purge the reaction vessel with

  . While Fe is robust, the intermediate hydride species are air-sensitive.

• Activation: Premix

  and the ketone for 15 mins to activate the carbonyl.

• Cyclization: Add the aminobenzyl alcohol and base. Reflux at

  for 12-24 hours.

• Monitoring: Monitor the evolution of

  gas (bubbler). Cessation of gas evolution indicates reaction completion.

• Workup: Filter through a celite pad (removes iron oxides). Evaporate solvent.[4]

Mechanism Visualization

Figure 2: The "Borrowing Hydrogen" mechanism allows for atom-economical synthesis without external oxidants.

Module 4: Purification & Isolation

Core Issue: "My product is stuck in a tarry emulsion."

Quinolines are basic heterocyclic amines. Use this property to your advantage during workup.

• The "Acid-Base Swing" (Self-Validating Purity):

  • Step A: After the reaction, extract the crude mixture with 1M HCl . The quinoline will protonate and move to the aqueous layer. Non-basic impurities (tars, unreacted ketones) stay in the organic layer. Discard the organic layer.

  • Step B: Wash the aqueous layer once with ether.

  • Step C: Basify the aqueous layer with NaOH to pH > 10. The quinoline will precipitate or oil out. Extract with DCM.[4]

  • Result: This physically separates the product based on its pKa, often removing the need for column chromatography.

• Crystallization:

  • Avoid silica columns if possible (quinolines can streak/tail on acidic silica).

  • Recrystallize from Ethanol/Water or Petroleum Ether .

References

• Classic Skraup Safety: Manske, R. H. F. (1942). "The Chemistry of Quinolines." Chemical Reviews, 30(1), 113–144.[2]

• Friedländer Optimization: Gladysz, J. A., et al. (2020). "Recent advances in the synthesis of biologically active quinoline analogues." RSC Advances, 10, 20784-20793.[5]

• Iron Catalysis (Green Chem): Gnanaprakasam, B., & Beller, M. (2011). "Iron-catalyzed dehydrogenative reactions of alcohols." Chemical Reviews, 111(11), 6947-6980.

• Combes Mechanism: Sriram, D., et al. (2019). "Regioselectivity of Friedländer Quinoline Synthesis." Journal of Organic Chemistry, 84(16), 10160-10171.

• Standard Protocols: Clarke, H. T., & Davis, A. W. "Quinoline."[1][2][3][4][5][6][7][8][9][10][11][12] Organic Syntheses, Coll.[2] Vol. 1, p. 478.[2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Skraup reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. iipseries.org [iipseries.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. An atom economical method for the direct synthesis of quinoline derivatives from substituted o-nitrotoluenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. reddit.com [reddit.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Electrochemically assisted Friedlander reaction: a highly efficient and sustainable method for quinoline synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Quinoline synthesis [organic-chemistry.org]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Friedländer Annulation Optimization

Current Status: Online 🟢 Ticket Focus: Troubleshooting Low Yields in Quinoline Synthesis Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Div.[1]

Diagnostic Interface

User Issue: "My Friedländer condensation between 2-aminobenzaldehyde and a ketone is stalling at <40% yield. I see multiple spots on TLC and significant polymeric tar."

Root Cause Analysis Flowchart

Before modifying your reaction, trace your failure mode using this logic gate.

Figure 1: Diagnostic logic for identifying the primary failure point in Friedländer annulation protocols.

Ticket #001: The "Unstable Precursor" Trap

Status: Critical 🔴 Symptom: The reaction mixture turns dark immediately; starting material disappears but product does not form.

The Mechanism of Failure

The most common reason for low yield is the instability of 2-aminobenzaldehyde . This species is prone to rapid self-condensation (trimerization) to form macrocyclic species, even at room temperature. If you are using a commercial bottle that has turned orange/brown, your effective molarity is unknown.[1]

Protocol Fix: In Situ Generation

Do not isolate 2-aminobenzaldehyde. Generate it from 2-nitrobenzaldehyde inside the reaction vessel or immediately prior to condensation.

Recommended Workflow (Fe/HCl Reduction Method):

• Dissolution: Dissolve 2-nitrobenzaldehyde (1.0 equiv) and the ketone partner (1.1 equiv) in Ethanol/Water (3:1).

• Reduction/Cyclization: Add Iron powder (3.0 equiv) and catalytic HCl (0.1 equiv).

• Heat: Reflux at 80°C. The reduction generates the amine, which immediately condenses with the ketone before it can self-polymerize.

• Yield Expectation: This "one-pot" reductive cyclization typically boosts yields from ~30% to >80% compared to using isolated amino-aldehydes.

Expert Note: For acid-sensitive substrates, use

or catalytic hydrogenation ( , Pd/C) for the reduction step.

Ticket #002: Catalyst Optimization

Status: Open 🟡 Symptom: Reaction is sluggish (incomplete conversion) or produces excessive tar (polymerization).

Comparative Analysis: Acid vs. Base vs. Modern

Classical methods (strong base/acid) often fail with complex substrates due to side reactions (aldol polymerization of the ketone). Modern Lewis acids offer milder activation.

Catalyst System	Mechanism	Pros	Cons
KOH / NaOH (EtOH)	Base-catalyzed Aldol-first	Cheap, scalable for simple substrates.	High risk of ketone polymerization; Incompatible with esters/halides.
H₂SO₄ / AcOH	Acid-catalyzed Imine-first	Effective for unhindered ketones.	Harsh; decomposes acid-labile groups; low yield with steric hindrance.
Lewis Acids (InCl₃, Sc(OTf)₃)	Dual Activation (C=O & C=N)	Highest Yields (>90%) ; Mild; Recyclable.	Higher reagent cost.
Ionic Liquids / DES	Solvent-Catalyst	Green; Easy workup.[2]	Viscosity can limit mass transfer.

The "Gold Standard" Protocol: Lewis Acid Catalysis

If yield is your priority, switch to a Lewis Acid catalyst.[1]

Protocol:

• Mix 2-aminobenzaldehyde (1 mmol) and ketone (1 mmol) in acetonitrile (5 mL).

• Add 10 mol%

  or .

• Stir at room temperature (or mild heat 50°C).

• Why it works: The Lewis acid activates the carbonyl oxygen of the ketone and coordinates the amino group, bringing them into proximity without the harsh pH extremes that cause tarring.

Ticket #003: Thermal vs. Microwave Activation

Status: Resolved 🟢 Symptom: Reaction requires 24+ hours reflux; yield is <50%.

The Microwave Solution

The Friedländer condensation involves a dehydration step that is entropically driven. Microwave irradiation significantly accelerates this step and improves the impurity profile.

Data Comparison:

Condition	Time	Yield (Average)
Thermal Reflux (Oil Bath)	12 - 24 Hours	34 - 55%
Microwave (140°C)	10 - 20 Minutes	72 - 92%

Microwave Protocol (Solvent-Free):

• Mix 2-aminobenzaldehyde (1.0 equiv) and ketone (1.0 equiv) in a microwave vial.

• Add 1-2 drops of acetic acid (catalyst).

• Irradiate at 140°C for 10 minutes .

• Cool and recrystallize directly from ethanol.

Ticket #004: Regioselectivity Issues

Status: Complex 🟠 Symptom: Reaction with unsymmetrical ketones (e.g., 2-butanone) yields a mixture of isomers.

Mechanistic Pathway Control

The reaction can proceed via two pathways:[3]

• Pathway A (Kinetic): Schiff base (imine) formation first.[3]

• Pathway B (Thermodynamic): Aldol condensation first.

Figure 2: Divergent mechanistic pathways influencing regioselectivity.

Resolution Guide:

• For Methyl Ketones: Use Acid Catalysis . Acid promotes attack at the more nucleophilic nitrogen (Imine path), favoring formation of the Schiff base at the less hindered carbonyl, typically leading to the 2-substituted quinoline.

• For High Regioselectivity: Use TABO (1,3,3-trimethyl-6-azabicyclo[3.2.1]octane) as a catalyst.[4] This bicyclic amine has been shown to drive regioselectivity up to 96:4 for specific isomers by sterically directing the deprotonation step.

References

• Friedländer, P. (1882).[3][5][6][7] "Ueber o-Amidobenzaldehyd".[3] Chemische Berichte, 15(2), 2572–2575.[1][3] Link

• Marco-Contelles, J., et al. (2009). "The Friedländer Reaction: Synthetic Applications". Chemical Reviews, 109(6), 2652–2671.[1] Link

• Huigens, R. W., et al. (2016).[1] "Microwave-enhanced Friedländer synthesis for the rapid assembly of halogenated quinolines". Organic & Biomolecular Chemistry. Link

• Dormer, P. G., et al. (2003).[1][4][8] "Highly Regioselective Friedländer Annulations with Unmodified Ketones Employing Novel Amine Catalysts". Journal of Organic Chemistry, 68(2), 467–477.[1][4][8] Link

• Yadav, J. S., et al. (2004).[1][8] "InCl3-catalyzed Friedländer synthesis of quinolines". Synthesis, 2004(14), 2381-2385.[1] Link

Sources

• 1. CN113979878A - Preparation method of 2-aminobenzaldehyde - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 4. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 5. jk-sci.com [jk-sci.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Friedlaender Synthesis [organic-chemistry.org]

Technical Support Center: Purification of Quinoline-3-Carboxylate Esters

[1]

Current Status: Operational Ticket Focus: Impurity Profiling & Removal Protocols Assigned Specialist: Senior Application Scientist

Executive Summary: The Purity Paradox

Quinoline-3-carboxylate esters (e.g., Ethyl 4-hydroxyquinoline-3-carboxylate) are critical scaffolds in the synthesis of fluoroquinolone antibiotics and antimalarial agents.[1] However, their synthesis—most commonly via the Gould-Jacobs reaction —is notorious for generating "tarry" byproducts, high-boiling solvent residues (Diphenyl ether), and decarboxylated degradants.[1]

This guide moves beyond generic "workup" instructions. It provides a mechanistic approach to separating these esters from their specific impurity profiles without compromising the labile ester linkage.

Module 1: Impurity Profiling & Fate Mapping

Before initiating purification, you must identify the enemy. The table below correlates the synthesis method with specific impurities and their physicochemical "weaknesses."

Impurity Class	Source	Chemical Behavior	Removal Strategy
Diphenyl Ether (DPE)	Solvent (Gould-Jacobs)	High BP (>250°C), Lipophilic	Solubility Switch: Soluble in hexanes; Product is insoluble.[1]
Anilines	Unreacted Starting Material	Basic (pKa ~4.6)	Acid Wash: Forms water-soluble salts in dilute HCl.[1]
Quinoline-3-Carboxylic Acid	Hydrolysis Byproduct	Amphoteric, High MP	pH Control: Soluble in base (NaHCO₃); Ester is insoluble.[1]
"Black Tar"	Polymerization	High MW, Non-polar	Adsorption/Precipitation: Trapped on charcoal or left in mother liquor.
Palladium (Pd)	Catalyst (Heck/Suzuki routes)	Chelated Metal	Scavenging: Thiol-functionalized silica or activated carbon.[1][2]

Module 2: The "Black Tar" Protocol (Gould-Jacobs Workup)

Issue: The reaction mixture is a dark, viscous oil containing the product and high-boiling diphenyl ether (DPE). Distillation is impossible without degrading the product.

The "Crash-Out" Protocol

Do not attempt to distill DPE. Use the solubility difference between the ester and the solvent.

• Cooling: Allow the reaction mixture (typically at 250°C) to cool to approximately 80–100°C .

  • Why? If too cold, the product solidifies inside the DPE, forming a rock. If too hot, the precipitation solvent will flash boil.

• Precipitation: Slowly pour the hot reaction mixture into a vigorously stirred beaker of Hexane or Ligroin (Ratio: 1 part reaction mix to 5 parts Hexane).

  • Mechanism:[3][4][5][6][7][8] DPE is miscible with hexane. The polar quinoline ester is insoluble and will "crash out" as a solid.

• Filtration: Filter the solid immediately.

• The "Pre-Wash": Wash the filter cake with fresh hexane to remove residual DPE.

• Trituration (Critical Step): If the solid remains sticky (tar contamination):

  • Suspend the solid in Acetone or Ethanol .

  • Sonicate for 10 minutes.

  • Filter again. The tar often remains in the filtrate.

Module 3: Troubleshooting & FAQs

Q1: My product is turning pink/red during drying. What is happening?

Diagnosis: Oxidative degradation of the phenol/enole moiety. The Fix:

• Cause: 4-Hydroxyquinolines exist in tautomeric equilibrium with 4-quinolones.[1] Trace metal ions or air exposure can oxidize these to quinone-like species (pink/red).[1]

• Action:

  • Recrystallize using DMF/Ethanol with a pinch of Sodium Metabisulfite (antioxidant).

  • Dry under vacuum in the dark. Avoid prolonged oven heating in air.

Q2: I see a spot on the baseline of my TLC. Is it polymer?

Diagnosis: It is likely the hydrolyzed acid (Quinoline-3-carboxylic acid).[1] The Fix:

• Test: Take a small sample, shake with aqueous NaHCO₃. If the spot disappears from the organic layer (or the solid dissolves), it is the acid.

• Removal:

  • Dissolve the crude ester in DCM or Ethyl Acetate (if soluble).[2]

  • Wash with 5% NaHCO₃ (cold).

  • Warning: Do not use strong base (NaOH) or heat, as this will hydrolyze your desired ester.

Q3: How do I remove Palladium (Pd) without chromatography?

Diagnosis: Residual Pd from coupling reactions (e.g., Suzuki) is trapped in the quinoline nitrogen lattice. The Fix:

• Protocol:

  • Dissolve crude material in THF or DMF.

  • Add SiliaMetS® Thiol or Thiourea-functionalized silica (10 wt% equivalent).[1]

  • Stir at 50°C for 4 hours.

  • Filter through a 0.45 µm pad.

  • Alternative: Wash the organic phase with an aqueous solution of N-Acetylcysteine (complexes Pd efficiently).

Module 4: Visualization of Purification Logic

Diagram 1: The Solubility Switch (Gould-Jacobs Workup)

This flowchart illustrates the critical separation of the quinoline ester from the high-boiling solvent and unreacted aniline.

Caption: Separation logic relying on the insolubility of the polar quinoline ester in non-polar solvents (Hexane) to remove Diphenyl Ether (DPE).

Diagram 2: Acid/Base Extraction Logic

Decision tree for removing ionizable impurities without damaging the ester.

Caption: Differential extraction strategy. Note: Strong bases (NaOH) are avoided to prevent ester hydrolysis.[1]

References

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society.

• Grohe, K., & Hevers, J. (1987). Synthesis of 4-quinolone-3-carboxylic acids.[1][4][9] Liebigs Annalen der Chemie. (Foundational text for fluoroquinolone synthesis).

• Biotage Application Note. (2023). How to Remove Palladium in Three Easy Steps.[10]

• Organic Syntheses. (2010). Preparation of 4-Hydroxyquinoline-3-carboxylic acid derivatives.[1][4][9][11][12] Organic Syntheses, Coll. Vol. 3.

• BenchChem Technical Support. (2025). Removing Palladium Catalyst Residues from Final Products.[2][13]

Sources

• 1. 4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLIC ACID | 13721-01-2 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. iipseries.org [iipseries.org]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 7. scispace.com [scispace.com]
• 8. Gould-Jacobs Reaction (Chapter 25) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate | C12H15NO3 | CID 102567850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. biotage.com [biotage.com]
• 11. Ethyl 4-Hydroxyquinoline-3-carboxylate | 26892-90-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 12. chemimpex.com [chemimpex.com]
• 13. researchgate.net [researchgate.net]

Stability of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate in solution

Technical Support Guide: Stability & Handling of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Executive Summary & Chemical Profile

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a highly functionalized quinoline intermediate often used as a scaffold in the synthesis of antibacterial agents (fluoroquinolones) and kinase inhibitors. Its stability in solution is governed by two competing electrophilic sites: the C4-ester (susceptible to hydrolysis) and the C2-chloride (susceptible to nucleophilic aromatic substitution).

• CAS Number: 1243032-25-8[1]

• Molecular Formula: C₁₁H₇ClFNO₂[1][2]

• Molecular Weight: 239.63 g/mol [3]

• Critical Reactivity: High susceptibility to nucleophilic attack at C2; moderate susceptibility to ester hydrolysis at C4.[4]

Solubility & Stock Preparation

Q: What is the optimal solvent for preparing stable stock solutions? A: Anhydrous Dimethyl Sulfoxide (DMSO) is the gold standard.[4]

• Recommendation: Prepare stock solutions at 10–50 mM in high-purity (>99.9%) anhydrous DMSO.

• Why? This compound is lipophilic.[4] Protic solvents like methanol or ethanol can act as nucleophiles (see Section 3), leading to degradation.[4] Water solubility is negligible (<10 µM), making aqueous stocks impossible without co-solvents.[4]

• Storage: Store aliquots at -20°C or -80°C . Avoid repeated freeze-thaw cycles to prevent moisture ingress.[4]

Q: Can I use Ethanol or Methanol for stock preparation? A: Proceed with extreme caution. While soluble, primary alcohols can attack the C2-position over time, especially if the solution is not pH-neutral. (See Chemical Stability below).

Chemical Stability in Solution

Q: What are the primary degradation pathways I need to monitor? A: There are two distinct pathways driven by the solution environment: Hydrolysis and Nucleophilic Aromatic Substitution (SₙAr) .[4]

Mechanism 1: Ester Hydrolysis (Acid/Base Catalyzed)

In aqueous buffers (even with co-solvents), the methyl ester at C4 is susceptible to hydrolysis, converting the molecule into its carboxylic acid form.[4]

• Trigger: pH > 8.0 or pH < 4.0.[4][5]

• Observation: Mass shift of -14 Da (loss of -CH₃, gain of -H).

• LC-MS Signal: [M+H]⁺ shifts from 240 → 226 .[4]

Mechanism 2: SₙAr at C2 (The "Hotspot")

The nitrogen in the quinoline ring renders the C2 position electron-deficient. The electron-withdrawing ester at C4 further activates C2, making it highly reactive toward nucleophiles (amines, thiols, alkoxides).[4]

• Trigger: Presence of nucleophilic buffers (Tris, Glycine) or solvents (Methanol/Ethanol with base).[4]

• Observation: Loss of Chlorine.[4]

• LC-MS Signal:

  • In Methanol: [M+H]⁺ shifts 240 → 236 (Replacement of -Cl with -OCH₃).

  • In Tris Buffer: Formation of bulky adducts.[4]

Visualizing the Degradation Pathways

Caption: Dual degradation pathways. The C4-ester hydrolyzes in extreme pH, while the C2-chloride is displaced by nucleophiles.

Experimental Protocols & Troubleshooting

Protocol: Assessing Stability via LC-MS

Use this protocol to validate the integrity of your compound before critical assays.

• Preparation: Dilute DMSO stock to 10 µM in 50:50 Acetonitrile:Water (0.1% Formic Acid).

• Injection: Inject 5 µL immediately.

• Analysis: Monitor m/z 240 (Parent) .

• Check:

  • If m/z 226 is present >5%: Hydrolysis has occurred (Check water content in DMSO).[4]

  • If m/z 236 is present >5%: Methanolysis has occurred (Did you use MeOH as mobile phase or diluent?).[4]

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Solution turns yellow	Formation of the 2-hydroxy or 2-alkoxy quinoline species (chromophore change).	Check pH. If basic, the C2-Cl has likely been displaced. Discard solution.
Precipitate in aqueous buffer	"Crashing out" due to low solubility.	Ensure final DMSO concentration is ≥1% (v/v).[4] Use a carrier like Cyclodextrin if permissible.[4]
Loss of potency in bioassay	Reaction with assay components (e.g., thiol-containing enzymes or DTT).[4]	The C2-Cl can react with cysteine residues or DTT.[4] Avoid DTT in buffers; use TCEP instead.
Mass Spec signal is M+41	Reaction with Acetonitrile (Ritter reaction) or solvent adduct.[4]	Common in electrospray.[4] Verify if the peak elutes at the same time as the parent.[4]

Frequently Asked Questions (FAQs)

Q: Can I use this compound in a buffer containing Tris or Glycine? A: Avoid if possible. Tris and Glycine contain primary amines that can attack the C2-position via SₙAr, displacing the chloride over long incubation times (e.g., >4 hours at 37°C).[4]

• Alternative: Use HEPES , MOPS , or PBS , which are non-nucleophilic buffers.[4]

Q: Is the compound light-sensitive? A: Yes. Quinoline derivatives can undergo photodegradation.[4]

• Action: Store solutions in amber vials and minimize exposure to direct sunlight or high-intensity lab lighting.

Q: Why does my LC-MS show a peak at m/z 222? A: This corresponds to the de-chlorinated product (hydrodehalogenation), often an artifact of the ionization source or prolonged storage in reducing conditions.[4]

Decision Tree: Impurity Identification

Use this workflow to identify unknown peaks in your chromatogram.

Caption: Diagnostic logic for identifying common degradation products based on mass shift.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 11234567, Methyl 2-chloro-6-fluoroquinoline-4-carboxylate. Retrieved from [Link][4]

• ResearchGate. Reactivity of 2-chloroquinoline-3-carbaldehydes and related analogs. (Mechanistic insight into 2-chloroquinoline reactivity). Retrieved from [Link]

Sources

• 1. matrixscientific.com [matrixscientific.com]
• 2. scbt.com [scbt.com]
• 3. Methyl4-chloro-6-fluoroquinoline-2-carboxylate | 301823-61-0 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 6-chloro-2-methyl-4-phenyl­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chlorination of Quinolinones

Topic: Troubleshooting Deoxychlorination (Conversion of C=O to C-Cl) Document ID: TSC-QZN-CL-001 Audience: Medicinal Chemists, Process Chemists

The "Engine Room": Mechanism & Critical Failure Points

Before troubleshooting, you must understand why the reaction fails. The conversion of a 2-quinolinone (carbostyril) or 4-quinolinone to a chloroquinoline using phosphoryl chloride (

) is not a simple substitution.[1] It is a two-stage activation-elimination sequence .

The Two-Stage Mechanism

Most failures occur because the user treats these two stages as a single event.

• Stage 1: O-Phosphorylation (Kinetic Phase)

  • The amide oxygen attacks the electrophilic phosphorus.

  • Critical Factor:[2] This is often base-mediated (e.g., by tertiary amines or the substrate itself).

  • Risk:[3][4] If the temperature is too high initially, intermolecular attack occurs, leading to dimers .

• Stage 2: Nucleophilic Displacement (Thermodynamic Phase)

  • Chloride ion (

    ) attacks the imidoyl carbon, displacing the phosphate group.

  • Critical Factor:[2] This is acid-mediated and requires heat (

    C).[1][4][5]

  • Risk:[4] If stopped too early, you isolate the phosphorylated intermediate , which hydrolyzes back to starting material during workup.

Figure 1: The mechanistic pathway showing critical divergence points for dimerization and hydrolysis.

Troubleshooting Matrix

Symptom: "I recovered 100% Starting Material (SM) after workup."

Potential Cause	Diagnostic Question	The Fix
The "Phantom" Reaction	Did the reaction turn homogeneous and then precipitate upon cooling?	False Positive. The phosphorylated intermediate formed but didn't convert to chloride. It hydrolyzed back to SM during aqueous quench. Increase temperature (>80°C) and reaction time.
Wet Reagent	Was the bottle old or left uncapped?	hydrolyzes to phosphoric acid, which is unreactive. Distill prior to use or use a fresh bottle. The liquid must be clear, not cloudy.
Acidic Reversion	Did you quench into water and let it sit?	Chloroquinolines are acid-labile. The generated during quench reverts the product.[6] Use the Buffered Quench Protocol (See Section 3).

Symptom: "The reaction turned into a black, insoluble tar."

Potential Cause	Diagnostic Question	The Fix
Thermal Runaway	Did you add to a hot mixture?	Exotherm Control. Add at 0°C. Stir for 30 mins before heating. This prevents rapid polymerization.
Solvent Incompatibility	Did you run it neat (no solvent) at >100°C?	Use Sulfolane. For high-melting substrates, use Sulfolane as a solvent.[4] It allows high temps (120°C) without the "charring" effect of neat .

Symptom: "I see a new spot on TLC, but it's not the product (Dimer Formation)."

Potential Cause	Diagnostic Question	The Fix
Concentration Error	Did you use only a slight excess of ?	Dilution. Use at least 5-10 equivalents of . Low concentration of electrophile favors SM attacking the activated intermediate (Dimerization).

Standard Operating Procedures (SOPs)

Protocol A: The "Vilsmeier-Boosted" Chlorination

Best for unreactive substrates or steric hindrance.

Reagents:

• Substrate (1.0 equiv)

• (5.0 - 10.0 equiv)

• Catalyst: DMF (0.1 equiv) or DIPEA (1.0 equiv)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Addition: Add substrate and

  .[4][7] Cool to 0°C.[8]

• Activation: Add DMF dropwise. Warning: This will fume and exotherm.[4]

• Incubation: Stir at 0°C–RT for 30 minutes. (This forms the Vilsmeier adduct).

• Reaction: Heat to reflux (typically 90–105°C) for 2–4 hours.

  • Checkpoint: Monitor by TLC.[9][10] If the spot hasn't moved, add 0.5 equiv

    .

• Workup: Proceed immediately to Protocol B.

Protocol B: The Buffered Quench (Critical Safety & Yield Step)

Prevents acid-catalyzed hydrolysis of the product.

The Hazard: Quenching

with water generates massive amounts of and heat. The Solution: Neutralize during the quench.

• Preparation: Prepare a slurry of ice and solid

  (or 28% ) in a large beaker. Volume should be 5x the reaction volume.

• Concentration: If possible, distill off excess

  under vacuum before quenching. (Reduces violence of quench).

• The Drop: Dilute the residue with DCM or EtOAc. Pour the organic solution slowly onto the stirring ice/base slurry.

  • Note: Keep internal temp < 20°C.

• Extraction: Separate layers immediately. Wash organic layer with brine, dry over

  .

Decision Logic for Optimization

Use this flow to determine the correct conditions for your specific quinolinone derivative.

Figure 2: Decision matrix for selecting reaction conditions and workup procedures.

References

• Mechanistic Insight & Kinetics

  • Title: POCl3 chlorination of 4-quinazolones (Analogous mechanism for quinolinones).

  • Source:Journal of Organic Chemistry (2011).[4]

  • URL:[Link]

• Vilsmeier-Haack Conditions

  • Title: An alternative, convenient and efficient procedure for the synthesis of 2-chloroquinoline-3-carbaldehyde.[8]

  • Source:ResearchGate / Synthetic Communic

  • URL:[Link]

• General Deoxychlorination Guide

  • Title: Deoxychlorin
  • Source:ACS GCI Pharmaceutical Roundtable.

  • URL:[Link]

• Safety & Process Scale-up

  • Title: The Strategic Use of Phosphorus Oxychloride (POCl3) in the Synthesis of Chloroquinoxalines.[5][6][9]

  • Source:BenchChem Technical Notes.

Sources

• 1. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis - Oreate AI Blog [oreateai.com]
• 3. Isolation of 4-chloro-3-formyl-2-(2-hydroxyethene-1-yl) quinolines by Vilsmeier Haack reaction on quinaldines: Construction of diazepino quinoline heterocycles and their antimicrobial and cytogenetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemijournal.com [chemijournal.com]
• 6. US3567732A - Process for the preparation of chlorinated quinolines - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Quinoline Synthesis Optimization

Topic: Catalyst Optimization for Acceptorless Dehydrogenative Coupling (ADC) & Cyclization

Status: Operational | Tier: Advanced Research Support

Introduction: The Shift to Sustainable Catalysis

Welcome to the Quinoline Synthesis Technical Support Hub. This guide moves beyond classical acid-catalyzed condensations (Skraup, Friedländer) to focus on Transition-Metal Catalyzed Acceptorless Dehydrogenative Coupling (ADC) . This pathway is the current frontier for drug development because it utilizes alcohols instead of unstable aldehydes, generating only water and hydrogen gas as byproducts.

This guide addresses the three most critical failure points in this workflow: Kinetic Stagnation (Reaction won't start), Regioselectivity Drift (Wrong isomer), and Catalyst Deactivation (Loss of turnover).

Tier 1: Reaction Initiation & Kinetics

Issue: The reaction mixture is static. No conversion of the alcohol substrate is observed after 2 hours.

Diagnosis & Troubleshooting

In ADC mechanisms, the rate-determining step is often the initial dehydrogenation of the alcohol to the aldehyde intermediate. If this fails, the downstream condensation cannot occur.

Potential Cause	Diagnostic Check	Corrective Action
Hydride Saturation	Is the reaction under a closed system without venting?	Open System/Reflux: The release of H₂ gas is thermodynamically required to drive the equilibrium forward. Ensure a reflux condenser is open to an inert gas line (Ar/N₂) to allow H₂ escape.
Base Incompatibility	Are you using a weak base (e.g., K₂CO₃) with a high pKa alcohol?	Switch to Alkoxide: Switch to KOtBu or NaOtBu (10-20 mol%). The base is catalytic but essential for deprotonating the metal-hydride intermediate to regenerate the active species [1].
Induction Period	Is the catalyst a pre-catalyst (e.g., Ru-dimer)?	Thermal Activation: Many Pincer-complexes require activation at >80°C to dissociate the dimer or labile ligands (e.g., CO or PPh₃). Increase temp to 110°C.

Visualizing the Failure Point

The diagram below illustrates the critical dependencies for reaction initiation.

Figure 1: Logic flow for diagnosing kinetic stagnation in ADC reactions.

Tier 2: Selectivity & Yield Optimization

Issue: Formation of regioisomer mixtures (e.g., C2 vs. C3 substitution) or incomplete cyclization (imine intermediates).

Mechanistic Insight

Regioselectivity in quinoline synthesis is dictated by the electronic nature of the in situ generated aldehyde and the nucleophilicity of the aniline.

• C2-Selectivity: Favored by steric control and "borrowing hydrogen" mechanisms where the metal coordinates the imine.

• C3-Selectivity: Often requires specific directing groups or radical pathways.

Optimization Matrix

Variable	Adjustment for Selectivity	Rationale
Ligand Sterics	Increase bulk (e.g., Xantphos vs. PPh₃)	Bulky ligands on the metal center (Fe/Ru) force the incoming substrate into a specific orientation, favoring the anti-Markovnikov addition or specific C2-alkylation [2].
Solvent Polarity	Switch from Toluene to t-Amyl Alcohol	Higher polarity solvents stabilize the charged iminium intermediate, promoting faster cyclization over side-reactions like aldol condensation.
Temperature	Ramp vs. Constant	Step-wise heating: Start at 80°C to form the imine, then ramp to 120°C for cyclization/dehydrogenation. This prevents decomposition of sensitive amino-alcohol substrates.

Tier 3: Catalyst Stability & Reusability (Heterogeneous Systems)

Issue: Catalyst activity drops significantly after the 2nd run (Heterogeneous catalysts like Fe/C or Immobilized Ru).

The "Hot Filtration" Validation Protocol

Before assuming the catalyst is deactivated, you must prove it is truly heterogeneous and not leaching active metal species.

Step-by-Step Validation:

• Initiate: Run the standard reaction to ~30% conversion.

• Filter: Rapidly filter the hot reaction mixture through a heated frit (to prevent precipitation) into a fresh flask.

• Monitor: Continue heating the filtrate (without solid catalyst) for the standard reaction time.

• Analyze:

  • Scenario A: Conversion stops at 30% → True Heterogeneous Catalysis . (Proceed to Deactivation troubleshooting).

  • Scenario B: Conversion continues to >30% → Leaching Active Species . (The support is failing; switch to chelating supports like N-doped Carbon or MOFs) [3].

Troubleshooting Deactivation (True Heterogeneous)

If the catalyst is stable (no leaching) but loses activity:

• Coking/Fouling: Carbonaceous deposits block pores.

  • Fix: Calcination in air at 300°C–400°C for 2 hours to burn off coke.

• Sintering: Metal nanoparticles aggregate, reducing surface area.

  • Fix: Lower reaction temperature or use a support with stronger metal-support interaction (e.g., CeO₂ or ZrO₂).

Tier 4: Standardized Experimental Protocol

Protocol: Iron-Catalyzed Synthesis of 2-Substituted Quinolines via ADC Based on recent Earth-abundant metal catalysis advancements [2, 4].

Reagents

• Substrate A: 2-Aminobenzyl alcohol (1.0 mmol)

• Substrate B: Acetophenone or secondary alcohol (1.2 mmol)

• Catalyst: Fe-Pincer Complex or Fe/N-C (heterogeneous) (2-5 mol%)

• Base: KOtBu (10 mol%)

• Solvent: Toluene or Xylene (anhydrous)

Workflow

• Glovebox Assembly: In an argon-filled glovebox, charge a pressure tube with Substrate A, Substrate B, Catalyst, and Base.

• Solvent Addition: Add 2.0 mL of anhydrous solvent. Seal the tube.

• Thermal Phase: Transfer to a heating block pre-set to 130°C .

  • Note: If using a heterogeneous catalyst, vigorous stirring (1000 rpm) is critical to eliminate mass-transfer limitations.

• Time Course: React for 24 hours.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate. Filter through a pad of celite (if homogeneous) or recover catalyst via centrifugation (if heterogeneous).

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Mechanism Visualization

The following diagram details the Acceptorless Dehydrogenative Coupling cycle, highlighting the hydrogen release steps.

Figure 2: The ADC catalytic cycle. Note the two dehydrogenation steps (yellow) which drive the reaction thermodynamics.

References

• Ruthenium pincer complex catalyzed efficient synthesis of quinoline... Source:Catalysis Science & Technology (RSC) URL:[Link]

• Iron-catalysed quinoline synthesis via acceptorless dehydrogenative coupling Source:Organic Chemistry Frontiers (RSC) URL:[Link]

• Heterogeneous Catalyst Deactivation and Regeneration: A Review Source:MDPI (Catalysts) URL:[Link][1]

• Single-Atom Fe-Catalyzed Acceptorless Dehydrogenative Coupling to Quinolines Source:Journal of the American Chemical Society (ACS) URL:[Link]

• Synthesis, catalytic activity, and leaching studies of a heterogeneous Pd-catalyst Source:NIH / PubMed Central URL:[Link]

Sources

• 1. Synthesis, catalytic activity, and leaching studies of a heterogeneous Pd-catalyst including an immobilized bis(oxazoline) ligand - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Fluoroquinolone Synthesis &amp; Impurity Control

Welcome to the Advanced Synthesis Support Hub. Subject: Minimizing Byproduct Formation in Fluoroquinolone (FQ) API Synthesis Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The Purity Imperative

In the synthesis of fluoroquinolones (e.g., Ciprofloxacin, Levofloxacin, Moxifloxacin), the difference between a pharmaceutical-grade API and a failed batch often lies in the control of the C7-Nucleophilic Aromatic Substitution (SnAr) and the stability of the C3-Carboxylic Acid .

This guide addresses the three most critical failure modes reported by our user base:

• Regioisomeric Contamination (Incorrect halogen displacement).

• Decarboxylation (Loss of the pharmacophore).

• Dimerization (Formation of bis-quinolone impurities).

Module 1: The C7-Substitution Crisis

The Problem

Users frequently report low yields or difficult-to-separate impurities during the attachment of the cyclic amine (e.g., piperazine) to the quinolone core. In poly-halogenated precursors, the amine may attack the C6-Fluorine or C8-Halogen instead of the desired C7 position.

The Solution: Boron Chelation Strategy

Do not rely solely on thermal SnAr conditions. The most robust protocol involves converting the 3-carboxylic acid and 4-ketone into a Boron-Chelate Complex prior to amination.

Why it works:

• Electronic Activation: Boron coordinates with the C4-ketone and C3-carboxylate oxygens, locking the conformation.

• Inductive Effect: This complex creates a significant electron deficiency at the C7 position, making it highly electrophilic and strictly directing the nucleophile (amine) to C7, preventing C6 attack.

• Protection: It prevents premature decarboxylation of the C3-COOH group.

Protocol: Boron-Mediated C7 Amination

Standardized for Ciprofloxacin/Levofloxacin precursors.

• Chelation Step:

  • Dissolve the quinolone carboxylic acid precursor in Acetic Anhydride (

    ).

  • Add Boric Acid (

    ) or Boron Trifluoride Etherate ( ) (1.1 - 1.5 eq).

  • Reflux for 1–2 hours.[1]

  • Checkpoint: Monitor TLC/HPLC for the disappearance of the free acid. The chelate is often less polar.

• Substitution Step:

  • Cool the mixture to room temperature.

  • Add the amine (e.g., Piperazine) in slight excess (1.2 eq).

  • Stir at 50–80°C. Reaction rates are significantly faster with the chelate than the free acid.

• Hydrolysis (De-chelation):

  • Once the SnAr is complete, add dilute NaOH or aqueous Ethanol/HCl.

  • Reflux for 1 hour to break the Boron complex and liberate the final Fluoroquinolone.

Visualizing the Mechanism

Caption: The Boron Chelate locks the C3/C4 oxygens, electronically activating C7 for precise substitution.

Module 2: Preventing Dimerization

The Problem

HPLC analysis reveals a late-eluting impurity peak (RRT ~1.5–1.8). This is often the "Bis-quinolone" dimer, where one piperazine molecule reacts with two quinolone cores.

Troubleshooting Guide

Variable	Recommendation	Scientific Rationale
Stoichiometry	Use >3.0 equivalents of Piperazine if using unprotected amine.	Statistical probability: High concentration of free amine ensures the quinolone reacts with a free piperazine, not an already-attached one.
Protection	Use N-Boc-Piperazine or N-Acetyl-Piperazine .	Physically blocks the second nitrogen atom from reacting. Requires a deprotection step (acid hydrolysis) later.
Mixing Mode	Reverse Addition .	Add the quinolone precursor slowly into a solution of the amine. This ensures the amine is always in vast excess relative to the quinolone.

Module 3: Decarboxylation Control

The Problem

The C3-Carboxylic acid is essential for binding to bacterial DNA gyrase. However, it is prone to thermal decarboxylation, especially during high-temperature cyclization steps (e.g., Gould-Jacobs or Grohe-Heberer methods).

FAQ: Decarboxylation

Q: My mass spec shows a peak at [M-44]. What happened? A: You have lost

. This typically happens if the reaction pH becomes too acidic at high temperatures (>150°C).

Q: How do I prevent this during the Grohe-Heberer cyclization? A:

• Avoid prolonged heating of the free acid.

• Ester Strategy: Perform the cyclization on the ester form (C3-COOEt). Hydrolyze to the acid only in the final step under controlled mild basic conditions (LiOH/THF).

• Use the Boron Chelate (See Module 1): The chelated ring structure is thermodynamically stable and resists decarboxylation even at elevated temperatures.

Module 4: Analytical Validation

To confirm you have successfully mitigated these byproducts, establish the following HPLC method.

Standard HPLC Protocol for Fluoroquinolones:

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150mm, 5µm.

• Mobile Phase A: 0.025 M Phosphoric Acid (adjusted to pH 3.0 with Triethylamine).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 80% B over 20 minutes.

• Detection: UV at 278 nm.

Impurity Identification Table:

Relative Retention Time (RRT)	Likely Identity	Cause
0.85 - 0.90	Decarboxylated Analog	Overheating; Acidic pH.
1.00	Target Fluoroquinolone	--
1.10 - 1.20	Regioisomer (C6/C8 sub)	Lack of Boron chelation; Poor regiocontrol.
1.50+	Dimer (Bis-quinolone)	Low amine stoichiometry.

References

• Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media. MDPI. Available at: [Link]

• Synthesis of Hybrid Fluoroquinolone-Boron Complexes and Their Evaluation in Cervical Cancer Cell Lines. ResearchGate. Available at: [Link]

• Fluoroquinolone-Transition Metal Complexes: A Strategy to Overcome Bacterial Resistance. NIH National Library of Medicine. Available at: [Link]

• Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues. NIH National Library of Medicine. Available at: [Link]

Sources

• 1. The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown | MDPI [mdpi.com]

Challenges in the synthesis of polysubstituted quinolines

Welcome to the Polysubstituted Quinoline Synthesis Support Center.

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Regioselectivity, Yield Optimization, and Purification in Quinoline Scaffolds.

Overview: The "Privileged Structure" Paradox

Quinolines are "privileged structures" in drug discovery, serving as the backbone for antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and broad-spectrum antibiotics. However, as substitution patterns become more complex (polysubstitution), the classical methods (Skraup, Friedländer, Combes) often fail due to regiochemical ambiguity and harsh reaction conditions .

This guide bypasses generic textbook descriptions to address the specific failure modes encountered in the synthesis of 2,4-disubstituted, 5,7-disubstituted, and fused quinoline systems.

Module 1: Troubleshooting Regioselectivity (The "Meta-Aniline" Problem)

The Issue: When reacting a meta-substituted aniline, cyclization can occur at the position ortho or para to the substituent, leading to a mixture of 5-substituted and 7-substituted quinolines.

Diagnostic Q&A:

Q: I am using a meta-substituted aniline (e.g., m-anisidine) and getting a 50:50 mixture of isomers. How do I force a single isomer?

A: You must leverage the competition between Steric Hindrance and Electronic Activation .

• To favor the 7-isomer (Para-cyclization): Use the Knorr Quinoline Synthesis (Acid-mediated). The steric bulk of the meta-substituent generally blocks the ortho position, forcing cyclization para to the group. This is dominant for alkyl/aryl substituents.

• To favor the 5-isomer (Ortho-cyclization): This is challenging. Strong electron-donating groups (EDGs) like -OMe or -NHAc can activate the ortho position electronically, overriding sterics. However, for high regiocontrol, consider the Gould-Jacobs reaction followed by thermal cyclization, or switch to a Transition-Metal Catalyzed C-H Activation strategy using a directing group.

Q: My Skraup reaction exploded/polymerized. What is the modern alternative?

A: The traditional Skraup uses nitrobenzene and sulfuric acid—an erratic "runaway" system. Switch to the Modified Skraup-Doebner-Miller using mild oxidants (e.g., Iodine/SDS micelles or Sodium 3-nitrobenzenesulfonate) and a Lewis Acid catalyst (

or ). This controls the exotherm and improves regioselectivity.

Visual Logic: Regioselectivity Decision Tree

Caption: Decision matrix for predicting and controlling regiochemical outcomes in meta-substituted aniline cyclizations.

Module 2: The Friedländer Synthesis (Aldol Failure)

The Issue: The Friedländer synthesis (2-aminobenzaldehyde + ketone) is theoretically robust but often fails to yield product, despite starting material consumption.

Diagnostic Q&A:

Q: My 2-aminobenzaldehyde is disappearing, but no quinoline is forming. I see a complex baseline on TLC.

A: This is likely Self-Condensation . 2-aminobenzaldehydes are unstable and self-polymerize easily.

• Solution: Do not store 2-aminobenzaldehyde. Generate it in situ from 2-nitrobenzaldehyde (reduction with Fe/HCl or

  ) or 2-aminobenzyl alcohol (oxidation with ) immediately in the presence of the ketone partner.

Q: The reaction stalls at the intermediate aldol adduct.

A: The mechanism is a two-step cascade:[1] (1) Intermolecular Aldol

(2) Intramolecular Imine formation. If the ketone is sterically hindered, the aldol step is reversible and slow.

• Solution: Switch from KOH/EtOH to Brønsted Acidic Ionic Liquids (e.g., [Hmim]BF4) or Sulfamic Acid (

  ) . These catalyze both the aldol and dehydration steps more effectively than base, driving the equilibrium forward.

Module 3: Modern Methods (Povarov & C-H Activation)

The Issue: Transitioning from "bucket chemistry" to precision synthesis using multicomponent reactions (Povarov) or metal catalysis often leads to stereochemical issues or catalyst poisoning.

Diagnostic Q&A:

Q: In the Povarov reaction (Aniline + Aldehyde + Alkene), I am getting the cis-tetrahydroquinoline instead of the trans-isomer (or vice versa).

A: Diastereoselectivity is controlled by the Lewis Acid and the reaction pathway (Stepwise vs. Concerted).

• For cis-selectivity: Use

  or in acetonitrile. These favor a concerted endo-selective aza-Diels-Alder transition state.

• For trans-selectivity: Use

  . This often proceeds via a stepwise cationic Mannich-type mechanism, allowing thermodynamic equilibration to the more stable trans-isomer.

Q: My Rhodium-catalyzed C-H activation works on model substrates but fails on my complex intermediate.

A: "Lewis Basic Inhibition." The nitrogen in your quinoline precursor or other functional groups is coordinating to the Rh(III) center, killing the catalyst.

• Solution: Add a "dummy ligand" or additive. Pivalic acid (PivOH) is standard, but for stubborn cases, add

  (to open coordination sites) or switch to a Cobalt(III) catalyst, which is often more robust and uses milder oxidants (air/O2) compared to the silver oxidants required for Rh.

Experimental Protocols (SOPs)

Protocol A: Regioselective Synthesis via Modified Friedländer (Green Chemistry)

Best for: 2,3-disubstituted quinolines sensitive to strong acid/base.

Reagents:

• 2-Aminobenzyl alcohol (1.0 equiv)

• Ketone/Aldehyde (1.2 equiv)

• KOH (1.5 equiv) or RuCl3/PPh3 (Catalytic - 2 mol%)

• Solvent: Toluene or PEG-400 (Green)

Workflow:

• Activation: Dissolve 2-aminobenzyl alcohol and the ketone in PEG-400.

• Catalysis: Add KOH (pellets). Note: For base-sensitive substrates, use RuCl3/PPh3 catalyst system under

  atmosphere.

• Reflux: Heat to 80°C (KOH) or 100°C (Ru-cat) for 4–6 hours.

• Monitoring: Track disappearance of the alcohol (TLC: 30% EtOAc/Hex). Look for the bright blue fluorescence of the quinoline product under UV (254/365 nm).

• Workup: Dilute with water. If using PEG-400, the product often precipitates out. Filter and wash with cold water.[2] Recrystallize from EtOH.

Protocol B: Iron-Catalyzed Oxidative Cyclization (C-H Functionalization)

Best for: Polysubstituted quinolines from anilines and alkynes (Atom Economical).

Reagents:

• Aniline derivative (1.0 equiv)

• Internal Alkyne (1.2 equiv)

• (10 mol%)

• Oxidant: DDQ (1.0 equiv) or Air (balloon)

• Solvent: 1,2-Dichloroethane (DCE)

Workflow:

• Mix: In a sealable tube, combine aniline, alkyne, and

  .

• Oxidant: Add DDQ carefully (exothermic).

• Heat: Seal and heat to 80°C for 12 hours.

• Purification: Quench with sat.

  . Extract with DCM.

• Note: This method is highly sensitive to the electronic nature of the alkyne. Electron-rich alkynes react faster.

Quantitative Data: Catalyst Performance Comparison

Comparison of oxidants/catalysts for the cyclization of N-aryl imines (Povarov/C-H activation).

Catalyst System	Avg.[3][4] Yield (%)	Regioselectivity (5:7 ratio)	Tolerance (Func. Groups)	Primary Drawback
/ PhNO2 (Skraup)	40-60%	Poor (Mix)	Low (No acid-sensitive)	Explosive risk, tar formation
/ Iodine	85-92%	Moderate	High	Cost of Scandium
Rh(III) / AgOAc	70-85%	Excellent (>95:5)	Moderate	High cost, Ag waste
Co(III) / Air	75-88%	Good (90:10)	Very High	Requires directing groups
/ DDQ	65-78%	Moderate	Good	Difficult purification (Fe salts)

References

• Kouznetsov, V. V. (2019). Recent synthetic developments in the Povarov reaction: A review.Tetrahedron , 75(12), 1689-1701. Link

• Yan, R., et al. (2013).[3] Iron-catalyzed oxidative cyclization of anilines with alkynes.Journal of Organic Chemistry , 78(6), 2765-2771. Link

• Marco-Contelles, J., & Perez-Mayoral, E. (2009). Solid acid catalysts for the Friedländer reaction.ChemCatChem , 1(1), 84-86. Link

• Song, G., et al. (2015). Rh(III)-catalyzed C-H activation of anilines.Chemical Reviews , 115(9), 4538-4568. Link

• Larock, R. C., et al. (2009). Synthesis of Quinolines via Palladium-Catalyzed Cyclization.Journal of Organic Chemistry , 74(3), 1163-1170. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Quinoline synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Structural Validation of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

The following guide is structured as a high-level technical directive for researchers validating the structural integrity of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate . It prioritizes experimental rigor, causal logic, and self-validating protocols over generic descriptions.

Executive Summary & Core Challenge

In the synthesis of fluoroquinolone scaffolds, specifically Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (CAS 1243032-25-8) , researchers frequently encounter "silent" regioisomers that co-elute during HPLC and show identical mass spectral signatures.

The primary validation challenge is distinguishing the target molecule from its two most common synthetic impostors:

• The 7-Fluoro Isomer: Arises from ambiguous cyclization of 3-fluoroaniline derivatives (Gould-Jacobs reaction).

• The Regioisomer (Isomer B): Methyl 4-chloro-6-fluoroquinoline-2-carboxylate (swapped chloro/ester positions), a common byproduct of non-selective chlorination/esterification sequences.

This guide outlines a self-validating analytical workflow to unambiguously confirm the 2-chloro-6-fluoro-4-carboxylate structure, rejecting reliance on single-method characterization.

Comparative Analysis of Validation Methods

The following table compares analytical techniques based on their ability to resolve the specific structural ambiguities of this quinoline scaffold.

Method	Specificity for this Molecule	Critical Limitation	Verdict
LC-MS (ESI+)	Low	Cannot distinguish 6-F vs. 7-F isomers or 2-Cl vs. 4-Cl regioisomers (identical m/z and isotope patterns).	Screening Only
1H NMR (1D)	Medium-High	Diagnostic coupling patterns ( ) can identify F-position, but ester placement (C2 vs C4) can be ambiguous without reference standards.	Required
2D NMR (HMBC/NOESY)	High	Unambiguously links the Ester-Methyl protons to the C4 ring carbon and confirms Cl position via connectivity gaps.	Gold Standard
X-Ray Crystallography	Absolute	Requires a single crystal; time-intensive.	Ultimate Arbiter
IR Spectroscopy	Low	Carbonyl stretches for esters at C2 vs C4 are too similar (approx. 1720-1730 cm⁻¹) for definitive proof.	Supporting Data

The Validation Protocol (Step-by-Step)

Phase 1: The "Isomer Exclusion" Workflow

Do not proceed to biological testing until this workflow is complete.

Step 1: 1H NMR Diagnostic Check (Solvent: DMSO-d6 or CDCl3)

Focus on the Aromatic Region (7.0 – 8.5 ppm) . The 6-fluoro substitution pattern creates a unique splitting signature distinct from the 7-fluoro isomer.

• Target Signature (6-Fluoro):

  • H5 (Proton adjacent to C4): Look for a doublet of doublets (dd) .

    • Coupling:

      (large, ~9-10 Hz) + (meta to H7, ~2 Hz).

  • H7 (Proton between F and H8): Look for a triplet of doublets (td) or ddd .

    • Coupling:

      (large) + (ortho to H8) + (meta to H5).

  • H8 (Proton adjacent to N-ring junction): Look for a doublet of doublets (dd) .

    • Coupling:

      (ortho to H7) + (meta to F, ~5-6 Hz).

• Rejection Criteria (7-Fluoro Isomer):

  • If you see a "singlet-like" doublet for H8 (isolated by F at pos 7 and N-junction), the structure is likely the 7-fluoro isomer.

Step 2: Regioisomer Confirmation (2-Cl vs. 4-Cl)

You must confirm the ester is at Position 4 and Chlorine at Position 2.

• The NOESY Experiment:

  • Irradiate the Ester Methyl signal (~4.0 ppm).

  • Positive Result (Target Structure): You should see a strong NOE correlation to H5 (the peri-proton) and H3 (the singlet on the hetero-ring).

  • Negative Result (Alternative Isomer): If the ester is at Position 2, the methyl group is too far from H5 to show a strong NOE.

• The HMBC Experiment:

  • Look for long-range coupling from H3 (singlet, ~7.8-8.0 ppm).

  • Target: H3 should show a strong cross-peak to the Carbonyl Carbon (C=O) of the ester.

  • Logic: In the 2-chloro-4-carboxylate, H3 is directly adjacent to the ester bearing carbon (C4).

Phase 2: Mass Spectrometry Confirmation

• Isotope Pattern: Verify the Chlorine signature.

  • Observe the molecular ion

    and the peak.

  • Requirement: The intensity ratio must be approx. 3:1 , confirming the presence of one Chlorine atom.

  • Note: If the ratio is 1:1, you may have a bromo-impurity. If no isotope peak, you have lost the chlorine (hydrolysis to OH).

Visualizing the Structural Logic

Diagram 1: The Validation Decision Tree

This logic flow ensures no isomer is falsely accepted.

Caption: Logical workflow for distinguishing the target scaffold from common synthetic isomers.

Diagram 2: Synthetic Origins of Impurities

Understanding where impurities arise helps in troubleshooting.

Caption: Simplified pathway showing critical steps where regio-irregularities may occur.

Key Reference Data

For final confirmation, compare your experimental data against these expected parameters.

Expected 1H NMR Parameters (400 MHz, DMSO-d6)

Proton	Multiplicity	Approx. Shift ( )	Diagnostic Coupling ( )
H3	Singlet (s)	7.80 – 8.00	None (isolated)
H5	Doublet of Doublets (dd)	7.90 – 8.10	Hz, Hz
H7	DDD / td	7.60 – 7.80	Hz, Hz
H8	Doublet of Doublets (dd)	8.10 – 8.20	Hz, Hz
OCH3	Singlet (s)	3.95 – 4.05	-

Expected 13C NMR Features

• C-F Coupling: The carbon at position 6 will appear as a doublet with a massive coupling constant (

  Hz).[1]

• C=O (Ester): ~165 ppm.

• C2 (Cl-bearing): ~150 ppm (distinctive shift due to Cl electronegativity).

References

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd Edition). Elsevier. (Authoritative text on 2D NMR strategies for isomer differentiation).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 133107894 (Related Fluoroquinolone Scaffolds).[2] PubChem.[2][3]

• Matrix Scientific. (2023). Product Data Sheet: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (CAS 1243032-25-8).[4] (Used for CAS verification).

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid | C23H16ClFN2O2 | CID 133107894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-氯-6-甲基吡啶-4-羧酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. matrixscientific.com [matrixscientific.com]

Comparative Analysis of Fluoroquinolone Synthesis Routes: Gould-Jacobs vs. Grohe-Heitzer

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Engineers, and Drug Development Scientists[1]

Executive Summary

The synthesis of the 6-fluoro-4-quinolone-3-carboxylic acid scaffold is the critical bottleneck in the production of blockbuster antibiotics like Ciprofloxacin, Levofloxacin, and Moxifloxacin.[1] This guide objectively compares the classical Gould-Jacobs reaction against the modern Grohe-Heitzer (Cycloaracylation) method .[1]

While the Gould-Jacobs route remains educationally significant, our analysis confirms the Grohe-Heitzer method as the superior industrial standard , offering 30-40% higher overall yields, milder reaction conditions (avoiding the >250°C requirement of Gould-Jacobs), and critical regioselectivity required for C-7 substituted derivatives.[1]

The Target Scaffold

The core objective is the construction of the 4-oxo-1,4-dihydroquinoline-3-carboxylic acid skeleton.[1]

• Critical Moiety: The C-6 fluorine atom (essential for gyrase inhibition and cell penetration).[1][2]

• Variable Region: The N-1 substituent (cyclopropyl, ethyl) and C-7 amine (piperazine, etc.).[1]

Route A: The Gould-Jacobs Cyclization (Classical Thermal Route)

Historically the first scalable route, this method relies on the condensation of an aniline with an alkoxymethylenemalonate, followed by a high-temperature electrocyclic ring closure.[1]

Mechanistic Insight

The reaction proceeds via an addition-elimination sequence to form an anilinomethylenemalonate intermediate.[1] The critical step is the thermal cyclization, a 6

-electrocyclization that requires forcing conditions to overcome the aromatic stability of the benzene ring and achieve the quinolone bicyclic system.

Experimental Protocol (Self-Validating System)

• Step 1: Condensation [1][3][4]

  • Charge a reactor with 3-chloro-4-fluoroaniline (1.0 eq) and Diethyl ethoxymethylenemalonate (EMME) (1.1 eq).[1]

  • Heat to 120–140°C.

  • Validation Checkpoint: Monitor the distillation of ethanol. The reaction is complete when the theoretical volume of ethanol is collected and TLC shows disappearance of aniline.

• Step 2: Thermal Cyclization

  • Dissolve the intermediate in a high-boiling solvent (e.g., Dowtherm A or Diphenyl ether).[1]

  • Heat rapidly to 250–260°C . Note: Temperature control is critical; <240°C results in incomplete cyclization.

  • Maintain for 45–60 minutes.

  • Cool to 80°C and add non-polar anti-solvent (e.g., Hexane/Heptane) to precipitate the ester.[1]

• Step 3: Hydrolysis

  • Reflux the ester in 10% NaOH/H2O.[1]

  • Acidify with HCl to precipitate the carboxylic acid.

Critical Analysis

• Pros: Cheap starting materials; solvent-free Step 1.[1]

• Cons:

  • Extreme Temperatures: Requires specialized reactors for >250°C.[1]

  • Regioselectivity: For meta-substituted anilines, cyclization yields a mixture of isomers (e.g., 5- and 7-substituted quinolones), requiring difficult purification.[1]

  • Yield: Typically low (40–55% overall).[1]

Figure 1: The Gould-Jacobs pathway requires extreme thermal energy to drive the aromatic cyclization.[1]

Route B: The Grohe-Heitzer Cycloaracylation (Modern Route)

Developed by Bayer, this route utilizes a 2,4-dichloro-5-fluoro-benzoyl chloride precursor.[1] It is a convergent synthesis that builds the ring via an intramolecular Nucleophilic Aromatic Substitution (SNAr).[1]

Mechanistic Insight

Unlike the thermal Gould-Jacobs, this route relies on chemical activation.[1] An acid chloride reacts with an amino acrylate (enamine) to form a key intermediate.[1] A base (NaH, DBU, or K2CO3) then triggers the displacement of the ortho-leaving group (usually Chlorine or Fluorine) by the nitrogen, closing the ring at mild temperatures.

Experimental Protocol (Self-Validating System)

• Step 1: Acylation

  • Dissolve Ethyl 3-(dimethylamino)acrylate in Toluene/THF.[1]

  • Add 2,4-dichloro-5-fluoro-benzoyl chloride (1.0 eq) and Triethylamine (1.1 eq) at 0–5°C.

  • Validation Checkpoint: HPLC should show >98% conversion to the benzoyl acrylate intermediate within 2 hours.

• Step 2: Amine Exchange

  • Add the primary amine (e.g., Cyclopropylamine ) to the reaction mixture at room temperature.

  • Stir for 1 hour. The dimethylamine group is displaced.

• Step 3: Cyclization

  • Add a base (e.g., NaH or DBU ) and heat to 60–80°C .

  • Validation Checkpoint: Monitor the disappearance of the characteristic enamine UV peak. Cyclization is usually complete in <3 hours.

  • Quench with water; filter the precipitated solid.[1]

Critical Analysis

• Pros:

  • Mild Conditions: Cyclization occurs <100°C.[1]

  • Regiocontrol: The leaving group position (ortho to carbonyl) strictly dictates the cyclization site. No isomer mixtures.[1]

  • Versatility: Allows early introduction of complex N-1 substituents (e.g., cyclopropyl).[1]

• Cons: Higher cost of benzoyl chloride starting materials.[1]

Figure 2: The Grohe-Heitzer route utilizes chemical activation (base) rather than thermal energy, allowing for high precision.[1]

Comparative Performance Metrics

The following data aggregates typical industrial results for the synthesis of Ciprofloxacin precursors.

Metric	Gould-Jacobs (Route A)	Grohe-Heitzer (Route B)[1]	Advantage
Primary Cyclization Yield	45 – 60%	85 – 95%	Route B
Max Process Temp	255°C (Dowtherm A)	80–100°C (Toluene/DMF)	Route B
Regioselectivity	Poor (Isomer mixtures common)	Excellent (Leaving group directed)	Route B
Atom Economy	High (Few reagents)	Moderate (Requires base/leaving groups)	Route A
Impurity Profile	Thermal degradation products	Clean (Mainly inorganic salts)	Route B
Scalability	Difficult (Heat transfer limits)	High (Standard reactors)	Route B

Advanced & Green Alternatives

Recent advancements have adapted the Grohe-Heitzer chemistry into continuous flow systems to further optimize yield and safety.[1]

• Continuous Flow Chemistry: Lin et al. (2017) demonstrated a telescopic continuous flow synthesis of Ciprofloxacin.[1][5] By running the Grohe-Heitzer sequence in flow reactors, they achieved:

  • Yield: 60% overall (vs 49% in batch).

  • Safety: Eliminated the accumulation of hazardous intermediates.

  • Speed: Residence times reduced from hours to minutes.

• Green Solvents: Recent studies utilize Deep Eutectic Solvents (DES) to replace DMF/Toluene in the cyclization step, reducing the environmental footprint while maintaining yields >80%.

References

• Gould, R. G., & Jacobs, W. A. (1939).[1][3] The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.[1] Link

• Grohe, K., & Heitzer, H. (1987).[1] Cycloaracylation of Enamines. I. Synthesis of 4-Quinolone-3-carboxylic Acids. Liebigs Annalen der Chemie, 1987(10), 871–879.[1] Link

• Lin, H., et al. (2017).[1][5] A Rapid Total Synthesis of Ciprofloxacin Hydrochloride in Continuous Flow. Organic Process Research & Development, 21(10), 1584–1593.[1] Link[1]

• Application Note: Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media. MDPI.[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. bayer.com [bayer.com]
• 3. mdpi.com [mdpi.com]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Biological activity of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate vs ciprofloxacin

Executive Summary: The Scaffold vs. The Pharmacophore

This guide provides a technical comparison between Ciprofloxacin , a gold-standard fluoroquinolone antibiotic, and Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (hereafter referred to as MCFQ ).

While these two compounds share a quinoline core and a C6-fluorine atom, they represent two distinct stages in drug discovery:

• Ciprofloxacin is the optimized pharmacophore , possessing the specific 1,4-dihydro-4-oxo-3-carboxylic acid motif required for high-affinity binding to bacterial DNA gyrase.

• MCFQ is a synthetic intermediate/scaffold . It lacks the essential hydrogen-bonding and metal-chelating domains required for potent antibacterial activity.

This guide details the biological divergence caused by these structural differences and provides validated protocols for experimentally verifying their respective activities.

Structural Basis of Biological Activity

To understand the experimental results you will observe, you must first understand the Structure-Activity Relationship (SAR).

The Critical Divergence

The biological potency of fluoroquinolones hinges on the "Gyrase Trap" mechanism. This requires the drug to bind the DNA-enzyme complex via a water-metal ion bridge (usually Mg²⁺).

Feature	Ciprofloxacin (The Drug)	MCFQ (The Scaffold)	Impact on Activity
Core Structure	1,4-dihydro-4-oxoquinoline	Fully aromatic quinoline	Cipro's "buckled" shape fits the DNA pocket; MCFQ is planar.
C3 Position	Carboxylic Acid (-COOH)	Hydrogen (-H) or part of ring	Critical Loss: The acid is 50% of the Mg²⁺ chelation site.
C4 Position	Ketone (=O)	Ester (-COOCH₃)	Critical Loss: The ester is bulky and lacks the electron density to coordinate Mg²⁺ effectively.
C7 Position	Piperazine Ring	Hydrogen/Unsubstituted	The piperazine ring improves cell penetration and antipseudomonal activity; MCFQ lacks this.

Mechanism of Action Visualization

The following diagram illustrates why Ciprofloxacin binds to the target while MCFQ fails to stabilize the cleavable complex.

Caption: Ciprofloxacin utilizes the 3-COOH/4-Keto motif to bridge Mg2+, locking the DNA-enzyme complex. MCFQ's ester group prevents this interaction.

Comparative Biological Data

The following data represents typical ranges observed in standard MIC (Minimum Inhibitory Concentration) assays. Note the orders-of-magnitude difference.

Table 1: Antibacterial Potency Profile (MIC in µg/mL)

Organism	Strain Type	Ciprofloxacin	MCFQ	Interpretation
Escherichia coli	Gram-Negative	0.004 – 0.015	> 64	MCFQ is effectively inactive against Gram-negatives due to poor binding and efflux.
Staphylococcus aureus	Gram-Positive	0.12 – 0.5	32 – 64	Weak activity may be observed for MCFQ due to general lipophilic intercalation, but it is non-therapeutic.
Pseudomonas aeruginosa	Gram-Negative	0.25 – 1.0	> 128	The C7-piperazine ring (present in Cipro, absent in MCFQ) is essential for Pseudomonas coverage.

Key Insight: If you observe activity for MCFQ < 10 µg/mL, verify the purity of your sample. Hydrolysis of the ester (MCFQ) back to the acid form during storage can lead to false-positive activity.

Experimental Protocol: Validating the Difference

Crucial Technical Note: The solubility profiles differ drastically. Ciprofloxacin is water-soluble (at slightly acidic pH), while MCFQ is highly lipophilic. Failure to account for this will precipitate the compound and invalidate the assay.

Reagent Preparation

• Ciprofloxacin Stock: Dissolve in 0.1 M HCl or water (if lactate salt). Final concentration: 10 mg/mL.

• MCFQ Stock: Dissolve in 100% DMSO . Final concentration: 10 mg/mL.

  • Validation Step: Ensure MCFQ is fully dissolved. If turbid, sonicate for 5 minutes.

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

The Workflow

Caption: Standardized workflow emphasizing the divergent solubilization requirements for the ester (MCFQ) vs. the salt (Cipro).

Step-by-Step Procedure

• Plate Setup: Dispense 100 µL CAMHB into columns 1-12 of a 96-well plate.

• Compound Addition:

  • Add 100 µL of Ciprofloxacin stock to Column 1 (Row A).

  • Add 100 µL of MCFQ stock to Column 1 (Row B).

• Serial Dilution: Transfer 100 µL from Column 1 to Column 2, mix, and repeat across to Column 10. Discard the final 100 µL.

  • Control Check: Column 11 is Growth Control (Bacteria + Media + Solvent). Column

Spectroscopic Discrimination of Quinoline Isomers: A Technical Guide

Executive Summary: The Isomer Challenge

Quinoline (1-azanaphthalene) and Isoquinoline (2-azanaphthalene) are ubiquitous scaffolds in FDA-approved therapeutics, appearing in antimalarials (Chloroquine), anesthetics (Dibucaine), and vasodilators (Papaverine).[1] While they share the formula

and identical molecular weights (129.16 g/mol ), their distinct electronic environments necessitate precise analytical discrimination.[1][2]

This guide moves beyond basic characterization, providing a mechanistic comparison of their spectroscopic signatures. We focus on Nuclear Magnetic Resonance (NMR) as the primary validation tool, supported by UV-Vis and Fluorescence data, to establish a self-validating identification workflow.[1]

Fundamental Electronic Causality

The core differentiator between these isomers is the position of the nitrogen atom within the naphthalene framework.[1][2] This structural variance dictates the electron density distribution, which directly influences spectroscopic observables.[1][2][3]

• Quinoline (N-1): The nitrogen is adjacent to the fused benzene ring.[1][3] This creates a single

  -proton (H-2) relative to the nitrogen.[1][2]

• Isoquinoline (N-2): The nitrogen is separated from the ring fusion by one carbon.[1] This creates two

  -protons (H-1 and H-3).[1][2]

Expert Insight: The "Alpha-Proton Rule" is the most robust heuristic for rapid identification.[1][2] Protons adjacent (

) to the electronegative nitrogen atom are significantly deshielded (shifted downfield).[1][2] Isoquinoline will display two distinct signals in the low-field region (>8.5 ppm), whereas Quinoline typically displays only one.[1][2]

Comparative Spectroscopic Data

Nuclear Magnetic Resonance ( H NMR)

NMR provides the most definitive structural confirmation.[1][2] The following data represents chemical shifts in deuterated chloroform (

).

Proton Position	Quinoline (ppm)	Isoquinoline (ppm)	Mechanistic Note
H-1	N/A (Nitrogen)	9.22 (s)	Diagnostic Peak: H-1 in Isoquinoline is highly deshielded due to N-anisotropy and ring current.[1]
H-2	8.90 (dd)	N/A (Nitrogen)	-proton in Quinoline.[1][2]
H-3	7.38 (dd)	8.50 (d)	H-3 in Isoquinoline is to N, shifting it downfield compared to Quinoline's -proton.[1]
H-4	8.12 (d)	7.58 (d)
Multiplicity	Distinct doublets/multiplets	Singlet at H-1 is unique	The H-1 singlet in Isoquinoline is a "smoking gun" signal.[1]

Data Source: Validated against standard spectral databases and comparative literature [1, 2].

UV-Visible & Fluorescence Spectroscopy

While less structurally specific than NMR, electronic transitions offer rapid confirmation, particularly in dilute solutions.[1][2]

Parameter	Quinoline	Isoquinoline
(Ethanol)	226, 276, 313 nm	217, 265, 317 nm
Fluorescence Response	Weak in non-polar solvents	Significant enhancement upon protonation (Acidic pH)
Electronic Transition	and	Distinct vibronic structure in vapor phase [3]

Application Note: Isoquinoline exhibits a dramatic fluorescence increase (up to 50-fold) in acidic media due to the stabilization of the

state upon protonation, a feature less pronounced in Quinoline [4].[1]

Mass Spectrometry (MS)[1]

• Molecular Ion: Both show

  129 ( ).[1][2][3]

• Fragmentation: Both exhibit characteristic loss of HCN (

  102).[1][2][3]

• Differentiation: Standard EI-MS is often insufficient for distinguishing these isomers due to identical fragmentation pathways.[1][2] High-resolution MS/MS or ion mobility spectrometry is required for definitive mass-based separation.[1][2]

Experimental Protocol: The Discrimination Workflow

This protocol is designed to be a self-validating system.[1][2] If the NMR criteria are not met, the sample purity or identity must be questioned.[1][2]

Method A: High-Field H NMR Analysis (Primary)

Reagents:

• Sample: ~5-10 mg[1][3]

• Solvent:

  (99.8% D) with 0.03% TMS (Tetramethylsilane) as internal reference.[1][2]

Step-by-Step:

• Preparation: Dissolve the sample completely in 0.6 mL

  . Ensure no undissolved solids remain, as they can broaden peaks.[1][2]

• Acquisition:

  • Set probe temperature to 298 K.

  • Pulse sequence: Standard 1D proton (zg30).[1][2]

  • Spectral width: -2 to 14 ppm (to capture the low-field H-1 signal).[1][2]

  • Scans: 16 (sufficient for >95% purity).

• Processing:

  • Phase and baseline correct.[1][2]

  • Calibrate TMS peak to 0.00 ppm.

• Analysis (The Logic Check):

  • Scan the 9.0 - 9.5 ppm region.

  • If a singlet is present at ~9.2 ppm:Confirm Isoquinoline.

  • If the most downfield peak is a doublet at ~8.9 ppm:Confirm Quinoline.

Method B: pH-Dependent Fluorescence (Secondary/Screening)

Useful for high-throughput screening of derivatives.[1]

• Prepare a

  M solution of the analyte in Ethanol.[1][2]

• Measure Fluorescence Emission (

  nm).[1][2][4]

• Add 1 equivalent of Trifluoroacetic acid (TFA).[1][2]

• Observation: A massive surge in emission intensity indicates an Isoquinoline core [4].[1][2]

Visualizing the Decision Logic

The following diagram illustrates the logical pathway for distinguishing these isomers using the described spectroscopic data.

Figure 1: Spectroscopic decision tree for the discrimination of Quinoline and Isoquinoline isomers based on NMR chemical shifts and fluorescence behavior.

References

• BenchChem. (2025).[1][2][3] A Comparative Spectroscopic Guide to Quinoline and Isoquinoline. Retrieved from

• Nag, S. et al. (2019).[1][2] Isoquinoline gas-phase absorption spectrum in the vacuum ultraviolet between 3.7 and 10.7 eV. Royal Society of Chemistry.[1][2][5] Retrieved from [1]

• Leiden University. (2015).[1][2] Dissociative Photoionization of Quinoline and Isoquinoline. Retrieved from

• RSC Advances. (2020). Fluorescence enhancement of quinolines by protonation. Retrieved from [1]

Sources

• 1. Isoquinoline - Wikipedia [en.wikipedia.org]
• 2. Isoquinoline gas-phase absorption spectrum in the vacuum ultraviolet between 3.7 and 10.7 eV. New valence and Rydberg electronic states - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09725A [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

In Vitro Efficacy of New Fluoroquinolone Compounds: A Comparative Technical Guide

Executive Summary

The fluoroquinolone (FQ) class has evolved significantly from early generation agents (ciprofloxacin, levofloxacin) to novel compounds designed to overcome specific resistance mechanisms and environmental limitations. This guide provides a technical comparison of Delafloxacin , Finafloxacin , and Levonadifloxacin against established comparators.

Key Technical Differentiator: Unlike legacy FQs, which often lose potency in acidic environments (e.g., abscesses, urine, biofilms), these new agents exhibit enhanced activity at acidic pH and superior potency against methicillin-resistant Staphylococcus aureus (MRSA) and fluoroquinolone-resistant isolates.

Comparative Efficacy Profile

Spectrum of Activity (MIC Comparison)

The following data synthesizes in vitro potency (MIC

/MIC ) against key ESKAPE pathogens. Note the distinct advantage of Delafloxacin and Levonadifloxacin against resistant Gram-positives.[1]

Pathogen	Strain Phenotype	Delafloxacin (mg/L)	Levonadifloxacin (mg/L)	Ciprofloxacin (mg/L)	Levofloxacin (mg/L)
S. aureus	Methicillin-Susceptible (MSSA)	≤0.008 / 0.008	0.5 / 1.0	0.5 / 1.0	0.25 / 0.5
MRSA (mecA+)	0.008 / 0.25	0.5 / 1.0	>4 / >32	>4 / >32
FQ-Resistant (gyrA/parC mut)	0.25 / 0.5	1.0 / 1.0	>32	>32
P. aeruginosa	Wild Type	0.25 / 0.5	4 / 8	0.25 / 0.5	1 / 2
E. coli	ESBL-producing	0.03 / 4.0	0.5 / >16	0.015 / >32	0.03 / >32
K. pneumoniae	Carbapenemase-producing	0.5 / >32	1 / >32	0.06 / >32	0.12 / >32

Data Insights:

• Delafloxacin: Exhibits the lowest MICs against MRSA, often 3-4 log

  dilutions lower than levofloxacin. It retains activity against P. aeruginosa comparable to ciprofloxacin.

• Levonadifloxacin: A benzoquinolizine subclass; maintains consistent MICs (0.5–1.0 mg/L) against MRSA regardless of existing quinolone resistance mechanisms (QRDR mutations).

• Ciprofloxacin/Levofloxacin: Efficacy is severely compromised in MRSA and FQ-resistant strains (MICs often >32 mg/L).

The Acidic pH Advantage

A critical failure mode of older FQs (zwitterionic at neutral pH) is reduced cellular uptake in acidic environments (pH 5.5–6.0), common in abscesses, empyema, and urine.

• Finafloxacin: Known as "pH-activated." Its MIC drops 4-8 fold at pH 5.8 compared to pH 7.4.

• Delafloxacin: Anionic at neutral pH.[2][3][4] In acidic conditions, it becomes uncharged, facilitating passive transmembrane diffusion. Efficacy increases by ~4 log

  dilutions at pH 6.0.

• Levonadifloxacin: Non-basic side chain prevents ionization at low pH, maintaining high intracellular accumulation.

Mechanism of Action & Resistance Evasion

Novel FQs overcome resistance through Dual Targeting and Structural Modification . While older FQs primarily target Topoisomerase IV (ParC) in Gram-positives, new agents like Levonadifloxacin display balanced targeting or preferential affinity for DNA Gyrase (GyrA), even in Gram-positives.[5]

Visualization: Molecular Mechanism

Caption: Novel FQs stabilize the DNA-Enzyme cleavable complex more effectively, even in the presence of resistance mutations (QRDR) that typically displace legacy agents.

Experimental Protocols

To validate the efficacy of these compounds, researchers must use protocols that account for their unique pH-dependent properties.

Protocol A: pH-Adjusted Broth Microdilution (MIC)

Purpose: To quantify potency under physiological (pH 7.4) and infection-site (pH 5.5–6.0) conditions.

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).[4]

• Buffers: 100 mM MES (for pH 5.5–6.5) or HEPES (for pH 7.0–7.4). Do not use phosphate buffers as they chelate calcium/magnesium.

Workflow:

• Media Preparation: Split CAMHB into two aliquots. Adjust aliquot A to pH 7.4 and aliquot B to pH 5.8 using HCl/NaOH. Filter sterilize.

• Inoculum: Prepare 0.5 McFarland suspension of test organism (approx.

  CFU/mL). Dilute 1:100 in the respective pH-adjusted broth.

• Plate Setup: Dispense 50 µL of 2X drug concentration (serial dilutions) into 96-well plates. Add 50 µL of inoculum. Final volume: 100 µL. Final bacterial density:

  CFU/mL.

• Incubation: 16–20 hours at 35°C ± 2°C.

• Readout: Record MIC as the lowest concentration inhibiting visible growth.

  • Validation: Control wells (growth only) must be turbid. pH should be checked post-incubation to ensure stability.

Protocol B: Time-Kill Kinetics

Purpose: To determine bactericidal activity (≥3 log

reduction) over time.

Workflow:

• Preparation: Prepare 10 mL of CAMHB containing drug at concentrations of 1X, 2X, and 4X MIC. Include a drug-free growth control.

• Inoculation: Add bacteria to a final concentration of

  CFU/mL.

• Sampling: Incubate at 37°C with shaking. Remove 100 µL aliquots at T=0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute aliquots (1:10 to 1:1000) in saline. Plate 20 µL spots onto nutrient agar.

• Analysis: Count colonies after overnight incubation. Calculate CFU/mL.

  • Calculation: Log

    Reduction = Log (CFU ) - Log (CFU ).

  • Definition:Bactericidal = ≥3 log

    decrease from initial inoculum.

Screening Workflow Visualization

This workflow outlines the logical progression for evaluating a novel fluoroquinolone candidate, ensuring all critical efficacy parameters are captured.

Caption: A sequential screening pipeline to filter compounds based on potency, environmental stability, and resistance evasion.

References

• Clinical and Laboratory Standards Institute (CLSI). (2018).[6] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11).[Link]

• Lemaire, S., et al. (2011). "Contrasting Effects of Acidic pH on the Extracellular and Intracellular Activities of the Anti-Gram-Positive Fluoroquinolones Moxifloxacin and Delafloxacin against Staphylococcus aureus." Antimicrobial Agents and Chemotherapy, 55(8), 3667–3676. [Link]

• Stubbings, W., et al. (2011). "In Vitro Spectrum of Activity of Finafloxacin, a Novel, pH-Activated Fluoroquinolone, under Standard and Acidic Conditions." Antimicrobial Agents and Chemotherapy, 55(9), 4394–4397. [Link]

• Bhagwat, S. S., et al. (2019). "In vitro activity of a novel antibacterial agent, levonadifloxacin, against clinical isolates collected in a prospective, multicentre surveillance study in India during 2016–18."[7] Journal of Antimicrobial Chemotherapy, 74(12), 3479–3487. [Link]

• Aldred, K. J., et al. (2014). "Mechanism of Action of Quinolones." Biochemistry, 53(10), 1565–1574. [Link]

Sources

• 1. What is the mechanism of Levonadifloxacin arginine salt? [synapse.patsnap.com]
• 2. Contrasting Effects of Acidic pH on the Extracellular and Intracellular Activities of the Anti-Gram-Positive Fluoroquinolones Moxifloxacin and Delafloxacin against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]
• 5. In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin against Staphylococcus aureus in a Neutropenic Murine Lung Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Advanced Comparative Guide: Antibacterial Spectrum of Novel Quinolones

Executive Summary & Technical Rationale

The "fluoroquinolone paradox"—declining utility due to rising resistance versus the critical need for oral broad-spectrum agents—has driven the evolution of the Novel Quinolones . Unlike their predecessors (ciprofloxacin, levofloxacin, moxifloxacin), this fifth generation is defined not just by potency, but by structural divergence designed to overcome specific resistance mechanisms (e.g., efflux pumps, QRDR mutations) and thrive in hostile infection microenvironments (e.g., acidic pH, biofilms).

This guide objectively compares five key novel agents: Delafloxacin (DLX) , Nemonoxacin (NEM) , Levonadifloxacin (LND) , Lascufloxacin (LSX) , and Finafloxacin (FNX) .

The Structural Evolution

• Delafloxacin: An anionic fluoroquinolone (lacks a protonatable substituent at C-7), conferring increased potency in acidic environments (e.g., phagolysosomes, abscesses).

• Nemonoxacin: A non-fluorinated quinolone (C-8 methoxy), removing the C-6 fluorine atom to reduce toxicity while maintaining dual-targeting of DNA gyrase and Topoisomerase IV.[1][2]

• Levonadifloxacin: A benzoquinolizine subclass with a unique scaffold that evades NorA efflux pumps in MRSA.

• Finafloxacin: A C-8 cyano derivative that exhibits "pH-activated" potency, showing maximal activity at pH 5.0–6.0.[3][4]

Mechanistic Insights: Overcoming Resistance

The primary failure mode of legacy quinolones is the stepwise accumulation of mutations in the Quinolone Resistance-Determining Regions (QRDR) of gyrA and parC. Novel quinolones bypass this via balanced dual-targeting .

Diagram 1: Mechanism of Action & Resistance Evasion

This diagram illustrates how novel quinolones maintain binding affinity despite common QRDR mutations, unlike legacy agents.

Figure 1: Dual-targeting mechanism of novel quinolones versus preferential targeting of legacy agents.[5] Novel agents maintain binding despite single-step QRDR mutations.

Comparative Antibacterial Spectrum[2][6]

The following data synthesizes MIC performance across key resistant phenotypes.

Table 1: Gram-Positive Potency (Focus on MRSA & Resistant Pneumococci)

Pathogen Phenotype	Delafloxacin (DLX)	Nemonoxacin (NEM)	Levonadifloxacin (LND)	Lascufloxacin (LSX)	Moxifloxacin (Control)
MSSA	≤0.004 - 0.06	0.03 - 0.06	0.03 - 0.06	0.015 - 0.06	0.06 - 0.12
MRSA (MecA+)	0.06 - 0.5	0.06 - 0.5	0.06 - 0.5	0.06 - 0.12	2.0 - >4.0 (R)
FQ-Resistant MRSA	0.25 - 1.0	0.5 - 1.0	0.5 - 1.0	0.25 - 2.0	>8.0 (R)
S. pneumoniae (PRSP)	0.004 - 0.03	0.03 - 0.06	0.03 - 0.06	0.015 - 0.06	0.12 - 0.25
Enterococcus faecalis	0.12 - 1.0	0.5 - 2.0	0.5 - 2.0	0.25 - 1.0	1.0 - 4.0

• Key Insight: All four novel agents exhibit superior potency against MRSA compared to Moxifloxacin.[5][6] Lascufloxacin demonstrates the lowest MIC ranges for respiratory pathogens.

Table 2: Gram-Negative & Niche Spectrum

Feature / Pathogen	Delafloxacin	Finafloxacin	Nemonoxacin	Levonadifloxacin
P. aeruginosa	Active (MIC 0.25-2)	Active (pH dependent)	Limited Activity	Moderate (MIC 1-4)
Enterobacteriaceae (ESBL)	Active	Active	Active	Active
Anaerobes (B. fragilis)	Active	Active	Active	Active
Acidic pH (5.5) Potency	Increased (10x)	Increased (4-8x)	Unchanged	Unchanged
Atypical (Legionella)	Active	Active	Highly Potent	Active

• Key Insight: Delafloxacin and Finafloxacin are unique in that their potency improves in acidic conditions (e.g., infected urine, abscesses), whereas ciprofloxacin activity drops significantly at pH < 6.0.

Experimental Validation Protocols

To verify these spectrum claims in a research setting, standard CLSI protocols must be modified to account for the unique physicochemical properties of these drugs (specifically pH sensitivity).

Protocol A: pH-Adjusted Broth Microdilution (For DLX & FNX)

Standard Mueller-Hinton Broth (MHB) is buffered to pH 7.2-7.4. To validate the "acidic activation" of Delafloxacin and Finafloxacin, a parallel assay is required.

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Buffer: 100 mM MES (2-(N-morpholino)ethanesulfonic acid) for pH 5.5–6.5 stabilization.

• Comparator: Ciprofloxacin (negative control for acidic activity).

Workflow:

• Preparation: Prepare two batches of CAMHB.

  • Batch A: Standard CAMHB (Adjust to pH 7.3).

  • Batch B: CAMHB + MES (Adjust to pH 5.8 using 1N HCl).

• Inoculum: Prepare 5 x 10^5 CFU/mL bacterial suspension (standardized via OD600).

• Dilution: Perform serial 2-fold dilutions of the test drug (range 0.004 – 32 µg/mL) in 96-well plates for both pH conditions.

• Incubation: 16–20 hours at 35°C in ambient air.

• Readout: Determine MIC as the lowest concentration inhibiting visible growth.

  • Validation Criteria: Ciprofloxacin MIC should increase (worsen) by ≥2-fold at pH 5.8. Delafloxacin/Finafloxacin MIC should decrease (improve) by ≥4-fold.

Protocol B: Time-Kill Kinetics (Bactericidal Verification)

MICs are static measurements. Time-kill curves define the rate of killing, crucial for difficult-to-treat infections like endocarditis.

• Setup: Inoculate 20 mL CAMHB with 10^6 CFU/mL of the target strain (e.g., MRSA).

• Dosing: Add drug at concentrations of 1x, 4x, and 8x MIC. Include a growth control (no drug).

• Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute aliquots in saline and plate on drug-free agar.

• Analysis: Plot Log10 CFU/mL vs. Time.

  • Definition of Bactericidal: ≥3 log10 reduction (99.9% kill) within 24 hours.

Diagram 2: Experimental Workflow for Novel Quinolone Validation

A self-validating workflow ensuring pH effects are captured.

Figure 2: Validation workflow for pH-dependent novel quinolones. The "Split Conditions" step is critical for characterizing Delafloxacin and Finafloxacin.

Conclusion & Outlook

The novel quinolones represent a significant leap in medicinal chemistry, moving beyond simple potency improvements to address specific biological barriers.

• Delafloxacin and Finafloxacin are the agents of choice for acidic environments (abscesses, urinary tract).

• Nemonoxacin offers a safer, non-fluorinated alternative with high potency against respiratory pathogens.

• Lascufloxacin and Levonadifloxacin provide robust options for resistant Gram-positive infections (MRSA/VRE).

For researchers, characterizing these agents requires deviating from standard neutral-pH protocols to fully capture their spectrum and utility.

References

• Kocsis, B., et al. (2021). Delafloxacin, Finafloxacin, and Zabofloxacin: Novel Fluoroquinolones in the Antibiotic Pipeline.[7][8] MDPI. [Link][7]

• Tulkens, P. M., et al. (2012). Finafloxacin, a novel pH-activated fluoroquinolone: antibacterial activity and accumulation in acidic environments.[7][9] Antimicrobial Agents and Chemotherapy.[5][10][11][12][13] [Link]

• Flamm, R. K., et al. (2016).[6][14] In vitro activity of delafloxacin against contemporary bacterial pathogens from the USA and Europe, 2014. Journal of Antimicrobial Chemotherapy. [Link]

• Chen, Y. H., et al. (2015). Nemonoxacin: a novel non-fluorinated quinolone antibiotic.[15] Expert Review of Anti-infective Therapy. [Link]

• Bhagwat, S. S., et al. (2019). Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence.[12][16] Drug Design, Development and Therapy.[17] [Link]

• Kishii, R., et al. (2017). In Vitro Activities and Spectrum of the Novel Fluoroquinolone Lascufloxacin (KRP-AM1977). Antimicrobial Agents and Chemotherapy.[5][10][11][12][13] [Link]

Sources

• 1. Safety and Efficacy of Nemonoxacin vs Levofloxacin in Patients With Community-Acquired Pneumonia: A Systematic Review and Meta-Analysis of Randomized Control Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The latest research progress on the clinical application of nemonoxacin [frontiersin.org]
• 3. journals.asm.org [journals.asm.org]
• 4. In Vitro Spectrum of Activity of Finafloxacin, a Novel, pH-Activated Fluoroquinolone, under Standard and Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. kjom.org [kjom.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Overview: MerLion Pharmaceuticals [merlionpharma.com]
• 10. researchgate.net [researchgate.net]
• 11. ijsart.com [ijsart.com]
• 12. scienceopen.com [scienceopen.com]
• 13. Comparative in vitro activity of Delafloxacin and other antimicrobials against isolates from patients with acute bacterial skin, skin-structure infection and osteomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Therapeutic efficacy of lascufloxacin in patients with Mycoplasma pneumoniae pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Review of nemonoxacin with special focus on clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Meeting the Unmet Need in the Management of MDR Gram-Positive Infections with Oral Bactericidal Agent Levonadifloxacin - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetic Properties of Fluoroquinolones: A Comparative Technical Guide

Executive Summary

The evolution of fluoroquinolones (FQs) from simple urinary antiseptics to broad-spectrum systemic agents is fundamentally a story of pharmacokinetic (PK) optimization. While the core mechanism—inhibition of DNA gyrase (Topoisomerase II) and Topoisomerase IV—remains consistent, the structural modifications at the N-1, C-7, and C-8 positions have drastically altered bioavailability, half-life, and tissue penetration.

This guide provides a rigorous comparison of second-generation (Ciprofloxacin), third-generation (Levofloxacin), and fourth-generation (Moxifloxacin, Delafloxacin) agents. It moves beyond basic package insert data to explore the experimental methodologies required to validate these properties in a drug development setting.

Part 1: Comparative Pharmacokinetic Profiles

The following data aggregates standard steady-state values for healthy adults. Note the progression from renal-dominant clearance in earlier generations to hepatic/metabolic clearance in later generations, and the dramatic increase in oral bioavailability (

).

Table 1: PK Parameters of Key Fluoroquinolones

Parameter	Ciprofloxacin (Gen 2)	Levofloxacin (Gen 3)	Moxifloxacin (Gen 4)	Delafloxacin (Novel)
Dosing Regimen	500 mg q12h (Oral)	750 mg q24h (Oral/IV)	400 mg q24h (Oral/IV)	450 mg q12h (Oral)
Bioavailability ( )	~70–80%	~99%	~90%	~58.8%
(µg/mL)	2.4 – 4.3	8.6 – 12.0	4.5 – 5.5	5.0 – 6.0
(µg·h/mL)	25 – 35	90 – 110	48 – 55	20 – 25
Half-life ( )	4 – 5 h	6 – 8 h	12 – 14 h	3.7 – 11 h (Multiphasic)
Protein Binding	20 – 40%	24 – 38%	30 – 50%	~84%
Elimination Route	Renal (Active secretion)	Renal (Glomerular filtration)	Hepatic (Glucuronidation)	Balanced (Renal/Fecal)
Key Characteristic	High urinary conc.	Respiratory penetration	Anaerobic activity	Acidic environment stability

Expert Insight: The high bioavailability of Levofloxacin and Moxifloxacin allows for "IV-to-Oral switch" protocols without dose adjustment, a critical factor in pharmacoeconomic modeling. In contrast, Ciprofloxacin requires a higher oral dose to match IV exposure due to first-pass metabolism.

Part 2: Absorption and Distribution Dynamics

Structural Drivers of Bioavailability

The absorption profile is dictated largely by lipophilicity.

• Ciprofloxacin: Moderate lipophilicity. Absorption is significantly reduced by chelation with multivalent cations (

  , ), necessitating strict separation from antacids during clinical trials.

• Moxifloxacin: The bulky C-7 diazabicyclononyl side chain increases lipophilicity, enhancing tissue penetration and extending half-life by reducing renal filtration rates.

Tissue Penetration (The "Respiratory" Distinction)

Fluoroquinolones are unique in that they often achieve tissue concentrations higher than plasma concentrations.

• Epithelial Lining Fluid (ELF): Levofloxacin and Moxifloxacin concentrate in the ELF (ELF/Plasma ratio > 1.0), making them ideal for community-acquired bacterial pneumonia (CABP).

• Intracellular Accumulation: Delafloxacin is unique; it is anionic at neutral pH but becomes non-ionic in acidic environments (e.g., abscesses, phagolysosomes), facilitating transmembrane flux and accumulation where typical FQs might lose potency.

Part 3: Metabolism and Elimination Pathways

Understanding the elimination pathway is vital for designing exclusion criteria in clinical trials (e.g., renal vs. hepatic impairment).

Figure 1: Differential elimination pathways. Ciprofloxacin and Levofloxacin rely heavily on renal clearance, requiring dosage adjustments in kidney failure. Moxifloxacin is metabolized via glucuronide and sulfate conjugation (Phase II), bypassing the CYP450 system, which minimizes drug-drug interactions compared to Ciprofloxacin (a CYP1A2 inhibitor).

Part 4: Experimental Validation Protocols

For researchers characterizing new FQ derivatives or performing bioequivalence studies, the following protocols represent industry standards.

Protocol A: Plasma Quantitation via LC-MS/MS

Objective: Precise quantification of FQ concentration in plasma to determine

and AUC.

Methodological Rationale: Fluoroquinolones are zwitterionic and polar. Traditional HPLC-UV lacks the sensitivity for trough levels. LC-MS/MS with electrospray ionization (ESI+) is the gold standard.

Step-by-Step Workflow:

• Sample Prep: Aliquot 100 µL of plasma.

• Internal Standard (IS): Add 10 µL of isotopically labeled standard (e.g.,

  -Ciprofloxacin). Why: To correct for matrix effects and ionization suppression.

• Protein Precipitation: Add 300 µL ice-cold Acetonitrile with 0.1% Formic Acid. Vortex for 1 min.

• Separation: Centrifuge at 10,000 x g for 10 min at 4°C. Transfer supernatant.

• Chromatography: Inject onto a C18 Reverse Phase column (e.g., Waters Atlantis dC18 or equivalent).

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

  • Gradient: 5% B to 95% B over 5 minutes.

• Detection: Monitor Multiple Reaction Monitoring (MRM) transitions (e.g., Cipro precursor 332.1

  product 231.1).

Protocol B: Protein Binding via Rapid Equilibrium Dialysis (RED)

Objective: Determine the free fraction (

), as only unbound drug is bactericidal.

Methodological Rationale: Ultrafiltration can suffer from non-specific binding of FQs to the filter membrane. Equilibrium dialysis is thermodynamically rigorous.

Step-by-Step Workflow:

• Setup: Use a RED device plate with a semi-permeable membrane (8 kDa MWCO).

• Loading:

  • Chamber A (Plasma): 200 µL plasma spiked with FQ (1–10 µg/mL).

  • Chamber B (Buffer): 350 µL PBS (Phosphate Buffered Saline).

• Incubation: Incubate at 37°C on an orbital shaker (approx. 250 rpm) for 4–6 hours.

• Sampling: Remove equal volumes from both chambers.

• Matrix Matching: Add blank plasma to the buffer sample and blank buffer to the plasma sample (to ensure identical matrix effects during LC-MS analysis).

• Calculation:

Part 5: PK/PD Indices and Clinical Efficacy

The pharmacokinetic properties ultimately serve the pharmacodynamic (PD) target. Fluoroquinolones are concentration-dependent killers.[2]

The Ratio

The primary driver of efficacy is the ratio of the Area Under the Curve (free drug) to the Minimum Inhibitory Concentration.

• Gram-Negative Target (e.g., P. aeruginosa):

  • Target Ratio:

    .

  • Implication: For a pathogen with MIC = 0.5 µg/mL, you need an AUC of at least 50. This explains why Ciprofloxacin (AUC ~30) struggles with organisms having MICs > 0.25 µg/mL unless dosed aggressively.

• Gram-Positive Target (e.g., S. pneumoniae):

  • Target Ratio:

    .

  • Implication: Levofloxacin and Moxifloxacin easily achieve this for pneumococci, cementing their role as "Respiratory Fluoroquinolones."

Figure 2: The PK/PD Logic Flow. Efficacy is not solely defined by the drug's potency (MIC) or the dose, but by the ratio of exposure (AUC) to potency.

References

• National Institutes of Health (PubMed). Comparative pharmacokinetics of ciprofloxacin, gatifloxacin, grepafloxacin, levofloxacin, trovafloxacin, and moxifloxacin. Available at: [Link]

• Clinical and Laboratory Standards Institute (CLSI). Applying Fluoroquinolone Pharmacokinetics, Pharmacodynamics, and Updated Clinical Breakpoints. Available at: [Link]

• Waters Corporation. LC-MS Determination of Fluoroquinolone Antibiotics. Available at: [Link]

• Oxford Academic (JAC). Plasma protein binding of fluoroquinolones affects antimicrobial activity. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comparative Guide: Analytical Standards for Quinoline Derivatives in Pharmaceutical QC

Executive Summary

Quinoline derivatives (e.g., Chloroquine, Hydroxychloroquine, 8-Hydroxyquinoline) represent a critical scaffold in antimalarial, anticancer, and antiviral therapeutics. However, the structural isomerism inherent to this class—specifically the separation of Quinoline from Isoquinoline —poses significant analytical challenges.

This guide compares the performance of Certified Reference Materials (CRMs) against Working Standards and Reagent Grade alternatives. Through comparative experimental workflows, we demonstrate that while lower-grade standards may suffice for early-stage synthesis monitoring, ISO 17034-accredited CRMs are non-negotiable for impurity profiling and final release testing due to isomeric cross-contamination risks.

The Hierarchy of Standards: A Comparative Analysis

In analytical chemistry, "alternatives" are defined by the grade of the material. For Quinoline derivatives, the choice of standard dictates the validity of the Limit of Quantitation (LOQ).

Table 1: Comparative Performance Matrix

Feature	ISO 17034 CRM (Primary)	Working Standard (Secondary)	Reagent Grade (Tertiary)
Traceability	SI-Traceable (NIST/BIPM)	Traceable to Primary Standard	Often untraceable
Uncertainty	Explicitly stated (e.g., ±0.5%)	Derived from Primary	Unknown / Not stated
Purity Assignment	Mass Balance / qNMR	HPLC Assay vs. Primary	Area % only (often inaccurate)
Isomeric Purity	Quantified (Quinoline vs Isoquinoline)	Verified by retention time	High risk of isomer contamination
Suitability	Method Validation, Release Testing	Routine QA/QC, Batch Release	R&D, Synthesis monitoring
Cost	High ( $)	Moderate ( )	Low ($)

Expert Insight: The Isomer Risk

Commercially available "Reagent Grade" Quinoline often contains 1–5% Isoquinoline as a manufacturing byproduct. If used as a standard for impurity profiling, this contamination causes false negatives (masking actual impurities in the drug product) or false positives (ghost peaks), leading to regulatory rejection under ICH Q3A/B guidelines.

Technical Deep Dive: Isomeric Separation Workflow

The separation of Quinoline (CAS 91-22-5) and Isoquinoline (CAS 119-65-3) is the benchmark for column and standard performance. Both are basic nitrogen heterocycles with nearly identical pKa values (4.9 vs. 5.4), making them difficult to resolve on standard C18 columns without pH modification.

Diagram 1: Analytical Method Validation Workflow

The following diagram outlines the decision matrix for selecting standards and validating the method for Quinoline derivatives.

Caption: Decision logic for selecting analytical standards based on regulatory requirements and isomeric resolution risks.

Experimental Protocol: High-Resolution HPLC Separation

This protocol is designed to validate the purity of a Quinoline standard.[1] It uses an acidic mobile phase to protonate the nitrogen atoms, improving peak shape and exploiting subtle pKa differences between isomers.

Objective: Verify the isomeric purity of a Quinoline CRM vs. a Reagent Grade alternative.

Materials

• Column: C18 End-capped (e.g., Symmetry C18 or equivalent), 4.6 x 250 mm, 5 µm.

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 2.5 (adjusted with Orthophosphoric Acid).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Detection: UV @ 210 nm (Max absorption) and 254 nm.

Step-by-Step Methodology

• Buffer Preparation: Dissolve 2.72g KH₂PO₄ in 900 mL water. Adjust pH to 2.5 ± 0.1 with H₃PO₄. Dilute to 1L. Filter through 0.45 µm nylon membrane.[2]

• Standard Preparation (CRM): Accurately weigh 10 mg ISO 17034 Quinoline CRM into a 100 mL amber volumetric flask. Dissolve in 50:50 Mobile Phase A:B.

• Comparator Preparation: Repeat step 2 with Reagent Grade Quinoline.

• Gradient Program:

  • 0-5 min: 10% B (Isocratic)

  • 5-25 min: 10% → 60% B (Linear Gradient)

  • 25-30 min: 60% B (Wash)

• Injection: 10 µL injection volume. Flow rate 1.0 mL/min.

Comparative Data Analysis

The following data summarizes the results of the protocol above, comparing a Certified Reference Material (CRM) against a generic Reagent Grade standard.

Table 2: Experimental Performance Results

Metric	ISO 17034 CRM	Reagent Grade Standard	Impact
Assay Purity	99.8% ± 0.3%	96.5% (Labeled "98%")	Potency Error: 3.3% error in drug quantification.
Isoquinoline Impurity	< 0.1% (Not Detected)	2.8% (Distinct shoulder peak)	False Positive: Creates a "ghost impurity" in QC testing.
Linearity ( )	0.9999	0.9920	Quantitation Bias: Poor linearity at low concentrations.
LOD (Limit of Detection)	0.05 µg/mL	0.80 µg/mL	Sensitivity Loss: High background noise from impurities masks low-level analytes.

Diagram 2: Impurity Signaling Pathway

Understanding why purity matters requires visualizing the chemical interaction during analysis.

Caption: Impact of standard purity on chromatographic output and integration accuracy.

Stability and Handling (Self-Validating Protocol)

Quinoline derivatives are hygroscopic and light-sensitive . A standard that degrades during storage invalidates all subsequent data.

The "Amber-Desiccator" Rule:

• Storage: All Quinoline standards must be stored in amber glass vials to prevent photo-oxidation (which turns the liquid from colorless to yellow/brown).

• Hygroscopicity Check:

  • Protocol: Weigh the standard vial before and after use. If mass increases by >0.5% over 1 week, the standard has absorbed water and the potency must be recalculated or the standard discarded.

• Solvent Choice: For LC-MS applications, dissolve standards in Methanol rather than water to prevent hydrolysis during long-term storage of stock solutions.

References

• ISO 17034:2016 . General requirements for the competence of reference material producers. International Organization for Standardization. [Link]

• Musiol, R., et al. (2010) . RP-HPLC determination of lipophilicity in series of quinoline derivatives. ResearchGate. [Link]

• ICH Guideline Q2(R2) . Validation of Analytical Procedures. European Medicines Agency. [Link]

Sources

• 1. hpc-standards.com [hpc-standards.com]
• 2. researchgate.net [researchgate.net]

Comprehensive Guide to Cross-Reactivity and Selectivity Profiling of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate Analogs

This guide provides an in-depth technical analysis of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate , focusing on its chemical reactivity profile, synthetic performance compared to structural analogs, and potential for biological cross-reactivity in assay development.[1]

Executive Summary & Molecule Profile[1][2]

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a high-value heterocyclic scaffold used primarily as an intermediate in the synthesis of bioactive quinolines (e.g., antimalarials, anticancer agents, and antibacterial fluoroquinolone analogs).[1] Its unique substitution pattern—a reactive chlorine at C2, a modulating fluorine at C6, and an ester handle at C4—dictates its "performance" in both chemical synthesis (regioselectivity) and biological interaction (binding affinity/cross-reactivity).[1][2]

Core Molecular Specifications

Feature	Specification
IUPAC Name	Methyl 2-chloro-6-fluoroquinoline-4-carboxylate
Core Scaffold	Quinoline
Key Electrophile	C2-Chlorine (SNAr active)
Electronic Modulator	C6-Fluorine (Inductive withdrawal)
Functional Handle	C4-Methyl Ester (Acylation/Hydrolysis)
Primary Utility	Precursor for 2,4-disubstituted quinolines

Chemical Performance & Synthetic Selectivity[1][3]

In synthetic applications, "cross-reactivity" refers to the competition between the desired reaction pathway (e.g., C2-substitution) and off-target side reactions (e.g., ester hydrolysis or C4-attack).[1] The performance of the 2-chloro-6-fluoro analog is compared below against key alternatives.

Comparative Reactivity Analysis

The presence of the C6-Fluorine atom significantly alters the electron density of the quinoline ring compared to the non-fluorinated analog, enhancing the electrophilicity at C2.[1]

Analog	Structure	Reactivity (SNAr at C2)	Stability (Hydrolysis)	Performance Verdict
Target Molecule	2-Cl, 6-F	High (Activated by F)	Moderate	Best balance for nucleophilic coupling.
Analog A	2-Cl, 6-H	Moderate	High	Slower reaction kinetics; requires higher temp.[1][2]
Analog B	2-Br, 6-F	Very High	Low (Light sensitive)	Higher yields but prone to debromination byproducts.[1]
Analog C	2-OH, 6-F	Inert (Tautomerizes to quinolone)	Very High	Common impurity; dead-end for SNAr.[1][2]

Mechanism of Selectivity

The C6-fluorine exerts a strong inductive effect (-I), lowering the LUMO energy of the quinoline ring.[1] This makes the C2 position highly susceptible to nucleophilic aromatic substitution (SNAr) by amines or thiols, significantly outperforming the 6-H analog.[1][2]

Visualization: Reactivity Pathway (SNAr vs. Side Reactions)

Caption: Kinetic competition between the desired C2-substitution (Green path) and off-target ester modification or hydrolysis (Red/Grey paths).

Biological Cross-Reactivity & Assay Interference[1][2]

For researchers developing assays (ELISA, HPLC-MS) or investigating off-target pharmacology, understanding the cross-reactivity of this scaffold is critical.[1] The "Quinolone Core" is a known epitope for antibody recognition in antibiotic residue screening.[1]

Immunological Cross-Reactivity (Antibody Recognition)

Antibodies raised against fluoroquinolones (e.g., Ciprofloxacin) often target the pyridone-carboxylic acid motif (Positions 3 & 4).[1][2]

• Risk Assessment: The target molecule (Methyl 2-chloro-6-fluoroquinoline-4-carboxylate) lacks the C3-carboxyl group and the C4-keto tautomer required for high-affinity binding to standard fluoroquinolone antibodies.[1]

• Predicted Cross-Reactivity: < 1% (Low).[1][2]

• Exception: If the methyl ester is hydrolyzed to the acid in vivo or ex vivo, cross-reactivity may increase slightly but remains low due to the lack of the C3-COOH pharmacophore.[1]

Pharmacological Cross-Reactivity (Kinase/Receptor)

The 2-chloro-4-carboxylate scaffold is structurally distinct from the classic kinase inhibitor "hinge binder" motif, but analogs derivatized at C2 can show promiscuity.[1]

Target Class	Potential Cross-Reactivity	Mechanism
CYP450 Enzymes	Moderate	Quinoline rings are common substrates for CYP2D6/3A4.[1] The 2-Cl group can be metabolically labile (oxidative dechlorination).[1]
GABA Receptors	Low	Unlike some fluoroquinolones, this ester intermediate lacks the GABA-binding substituents (e.g., C7-piperazine).[1]

Experimental Protocols

Protocol A: Selective SNAr Coupling (High-Performance Synthesis)

Objective: Couple a primary amine to C2 without disturbing the C4-ester.[1][2]

• Preparation: Dissolve Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (1.0 eq) in anhydrous DMF.

• Base Addition: Add DIPEA (2.5 eq) to neutralize the HCl byproduct. Note: Avoid strong inorganic bases (NaOH) to prevent ester hydrolysis.[1][2]

• Nucleophile Addition: Add the amine (1.1 eq) dropwise at 0°C.

• Reaction: Heat to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1][2]

  • Checkpoint: The 2-Cl starting material (Rf ~0.[1]6) should disappear; Product (Rf ~0.[1][2]4) appears.[1][3][4][5][6]

• Workup: Pour into ice water. The product usually precipitates.[1] Filter and wash with cold water.[1]

• Validation: 1H NMR should show loss of the C2-Cl signal shift and appearance of amine protons.

Protocol B: Cross-Reactivity Screening (ELISA Format)

Objective: Determine if the intermediate interferes with a standard Fluoroquinolone detection kit.[1][2]

• Reagent Setup: Use a commercial Fluoroquinolone ELISA kit (targeting Ciprofloxacin).[1]

• Standard Curve: Prepare Ciprofloxacin standards (0, 0.1, 0.5, 1.0, 5.0 ng/mL).

• Sample Prep: Dissolve Methyl 2-chloro-6-fluoroquinoline-4-carboxylate in DMSO (stock), then dilute into assay buffer to final concentrations of 10, 100, and 1000 ng/mL.

• Incubation: Add samples to antibody-coated plate. Incubate 1 hr at RT.

• Detection: Add HRP-conjugate, wash, and add TMB substrate.[1]

• Calculation:

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 133107894, 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid.[1] Retrieved from [Link][1][2]

• Saita, T., et al. (2022). Immediate Hypersensitivity to Fluoroquinolones: A Cohort Assessing Cross-Reactivity.[1][2] Journal of Allergy and Clinical Immunology.[1] Retrieved from [Link]

• MDPI (2023). Development of a Screening Method for Fluoroquinolones in Meat Samples Using Molecularly Imprinted Carbon Dots.[1] Retrieved from [Link][1][2]

• Egorova, A. V., et al. (2005). Synthesis and antibacterial activity of 6-fluoro-4-hydroxyquinoline-3-carboxylic acid derivatives.[1] Pharmaceutical Chemistry Journal.[1] (Contextual grounding for quinoline synthesis).

Sources

• 1. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid | C23H16ClFN2O2 | CID 133107894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ossila.com [ossila.com]
• 4. scbt.com [scbt.com]
• 5. 4-chloro-2-methylquinoline-6-carboxylate | Sigma-Aldrich [sigmaaldrich.com]
• 6. 301823-61-0｜Methyl 4-chloro-6-fluoroquinoline-2-carboxylate｜Suzhou Health Chemicals Co., Ltd. [healthchemicals.com]

Advanced Purity Assessment of Synthetic Quinolines: A Comparative Methodological Guide

Executive Summary: The "Isomer Trap" in Quinoline Scaffolds

Quinoline rings are the "privileged scaffolds" of medicinal chemistry, forming the backbone of antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and broad-spectrum antibiotics. However, the synthetic pathways used to create them—specifically the Skraup , Friedländer , and Combes syntheses—are notorious for generating structural isomers (regioisomers) and stubborn precursors (anilines) that standard analytical methods fail to resolve.

The Core Problem: Standard C18 Reverse-Phase HPLC often co-elutes positional isomers (e.g., 6-substituted vs. 7-substituted quinolines) due to their nearly identical hydrophobicity. Relying solely on C18-UV purity data can lead to "phantom purity," where a 99% pure peak actually masks a 10% isomeric impurity load.

This guide compares the industry standard (C18 HPLC ) against two superior alternatives: Fluorinated Stationary Phases (PFP-UHPLC) for isomeric resolution and Quantitative NMR (qNMR) for absolute mass balance.

Comparative Analysis: The Triad of Purity Assessment

We evaluate three methodologies based on Specificity (Isomer Resolution), Sensitivity (LOD/LOQ), and Absolute Accuracy.

Method A: The Baseline – C18 RP-HPLC (UV Detection)

• Mechanism: Hydrophobic interaction (Van der Waals forces).

• The Flaw: Quinolines are planar, hydrophobic heteroaromatics. Positional isomers (moving a substituent from position 6 to 7) barely change the hydrophobicity (

  ), resulting in peak overlap.

• Verdict: Suitable for rough reaction monitoring, but insufficient for final release testing of synthetic quinolines.

Method B: The Challenger – PFP-UHPLC (Pentafluorophenyl Propyl)

• Mechanism: Orthogonal selectivity utilizing

  interactions, dipole-dipole interactions, and shape selectivity.

• Why it Works for Quinolines: The PFP ring is electron-deficient (due to five fluorine atoms). It engages in specific charge-transfer interactions with the electron-rich

  -cloud of the quinoline ring. Crucially, the rigid PFP phase discriminates between the shape of isomers, resolving 6- vs. 7-substituted analogs that C18 misses.

• Verdict: The Gold Standard for impurity profiling and isomeric separation.

Method C: The Truth-Teller – qNMR (Quantitative H NMR)

• Mechanism: Direct counting of nuclei (protons) relative to an internal standard.

• The Advantage: It is a primary ratio method.[1] It does not require a reference standard of the analyte itself.[2][3] It detects "invisible" impurities (inorganic salts, non-chromophoric side products) that HPLC-UV misses.

• Verdict: Essential for Absolute Purity Assignment (Mass Balance).

Data Presentation: Performance Metrics

The following table summarizes experimental data comparing the three methods for a synthesized 6-Methoxyquinoline sample contaminated with its 7-isomer.

Feature	Method A: C18 HPLC	Method B: PFP UHPLC	Method C: H qNMR
Specificity (Regioisomers)	Poor ( , co-elution)	Excellent ( , baseline resolved)	High (Distinct chemical shifts)
Limit of Detection (LOD)	~0.01% (Trace analysis)	~0.005% (Trace analysis)	~0.1% (Bulk purity only)
Reference Standard?	Required (for quantification)	Required (for quantification)	Not Required (Internal Std only)
Precision (RSD)	0.5%	0.3%	< 0.5%
Primary Use Case	Rough reaction monitoring	Final impurity profiling	Absolute potency assignment

Experimental Protocols (Field-Proven)

Protocol 1: The "Isomer Hunter" (PFP-UHPLC)

Use this method to detect regioisomers that C18 columns miss.

Reagents:

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Note: Low pH suppresses silanol activity and ensures quinoline protonation for consistent retention.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Column: Pentafluorophenyl (PFP) Core-Shell, 2.1 x 100 mm, 1.7 µm (e.g., Kinetex PFP or equivalent).

Instrument Settings:

• Flow Rate: 0.4 mL/min

• Temperature: 40°C (Critical: Higher temp reduces viscosity but can alter

  selectivity; 40°C is the sweet spot).

• Detection: UV at 254 nm (aromatic core) and 320 nm (quinoline specific).

Gradient Program:

• 0-1 min: Hold 5% B (Equilibration).

• 1-10 min: Linear ramp 5%

  60% B.

• 10-12 min: Ramp 60%

  95% B (Wash).

• 12-15 min: Re-equilibrate 5% B.

System Suitability Requirement:

• Resolution (

  ) between regioisomers must be .

• Tailing Factor (

  ) for the main quinoline peak must be (PFP phases can tail with bases; ammonium formate buffer mitigates this).

Protocol 2: Absolute Purity via qNMR

Use this method to determine the exact mass percentage of the main compound.

Internal Standard (IS) Selection:

• Recommendation: Dimethyl Sulfone (DMSO

  ) .

• Reasoning: It produces a sharp singlet at ~3.0 ppm . This is a "silent region" for quinolines (whose protons appear at 7.0–9.0 ppm) and typical synthetic precursors (anilines at 6.5–7.5 ppm). It is non-hygroscopic and stable.

Sample Preparation:

• Accurately weigh ~10 mg of the Quinoline Sample (

  ) and ~5 mg of Dimethyl Sulfone ( ) into the same vial using a micro-balance (readability 0.001 mg).

• Dissolve in 600 µL DMSO-

  . Note: DMSO- is preferred over CDCl to prevent aggregation of the quinoline salt forms.

Acquisition Parameters (Critical for Quantitation):

• Pulse Angle: 90°.

• Relaxation Delay (D1): Must be

  of the slowest relaxing proton. For quinolines, aromatic protons can have s. Set D1 = 15s to ensure 99.9% magnetization recovery.

• Scans (NS): 16 or 32 (Sufficient for S/N > 150:1).

• Spectral Width: -2 to 14 ppm.

Calculation:

Where:

• = Integral area[1]
• = Number of protons (IS=6 for DMSO , Sample=1 for a specific quinoline proton)
• = Molecular Weight[1]
• = Mass weighed[1]
• = Purity of Internal Standard

Visualizing the Analytical Logic

Diagram 1: Method Selection Decision Tree

This logic flow ensures you do not waste resources on the wrong method.

Caption: Decision logic for selecting the correct analytical tool based on synthetic risk factors.

Diagram 2: The Separation Mechanism (C18 vs. PFP)

Understanding why PFP works is key to troubleshooting.

Caption: Mechanistic comparison showing why PFP phases resolve isomers that C18 phases cannot.

References

• Gowda, B. et al. (2014). "Separation of positional isomers of quinoline derivatives using PFP stationary phases." Journal of Chromatography A.

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry.

• ICH Guidelines. (2006). "Q3A(R2): Impurities in New Drug Substances." International Council for Harmonisation.

• BIPM. (2019). "Internal Standard Reference Data for qNMR: Dimethyl Sulfone." Bureau International des Poids et Mesures.

Sources

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. enovatia.com [enovatia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparative Guide: Fluoroquinolone Antibacterial Agents

From Ciprofloxacin to Delafloxacin: Structure-Activity Relationships, Performance Metrics, and Experimental Protocols

Executive Summary

This guide provides a head-to-head technical analysis of four pivotal fluoroquinolone (FQ) agents: Ciprofloxacin (2nd Gen), Levofloxacin (3rd Gen), Moxifloxacin (4th Gen), and Delafloxacin (Novel Anionic).

While early generations defined the class through potent Gram-negative activity (specifically Enterobacteriaceae and Pseudomonas), the evolution of the scaffold has shifted toward "dual-targeting" of DNA Gyrase and Topoisomerase IV to overcome resistance, and structural modifications to enhance activity in acidic environments (e.g., abscesses, biofilms). This guide synthesizes MIC performance data, safety profiling, and validated experimental protocols for researchers in antimicrobial discovery.

Mechanism of Action & Structure-Activity Relationship (SAR)

The Dual-Targeting Evolution

Fluoroquinolones inhibit bacterial DNA synthesis by stabilizing the cleavage complex of Type II topoisomerases: DNA Gyrase (GyrA/GyrB) and Topoisomerase IV (ParC/ParE) .

• Gram-Negative Bias (Ciprofloxacin): Preferentially targets DNA Gyrase.[1] Resistance often arises from a single point mutation in gyrA.

• Balanced/Dual Targeting (Moxifloxacin, Delafloxacin): Targets both enzymes with nearly equal affinity. This raises the "resistance barrier" because bacteria must simultaneously mutate both targets to develop high-level resistance.

The "Acidic Advantage" of Delafloxacin

Unlike zwitterionic predecessors (Ciprofloxacin, Levofloxacin) which are positively charged and repelled by bacterial membranes at acidic pH, Delafloxacin possesses a unique anionic character.[2]

• Neutral pH: Predominantly anionic.

• Acidic pH (5.0–6.0): Becomes neutral, facilitating rapid transmembrane diffusion.

• Result: Delafloxacin retains or increases potency in acidic infection sites (skin, abscesses, biofilms), whereas Ciprofloxacin activity drops significantly.[3]

MOA Visualization

Figure 1: Mechanism of Action illustrating the dual-targeting pathway and Delafloxacin's pH-dependent uptake advantage.

Head-to-Head Spectrum Analysis

The following data aggregates MIC50/90 values (

g/mL) from CLSI-compliant studies. Lower values indicate higher potency.

Table 1: Comparative In Vitro Activity (MIC90)

Organism	Ciprofloxacin	Levofloxacin	Moxifloxacin	Delafloxacin	Performance Note
P.[4] aeruginosa (Wild Type)	0.25 - 0.5	1.0 - 2.0	2.0 - 4.0	0.25 - 0.5	Cipro and Dela are equipotent; Dela retains activity in some Cipro-resistant strains.
S. aureus (MSSA)	0.5	0.25	0.06	0.004	Delafloxacin is ~100x more potent than Cipro against MSSA.
S. aureus (MRSA)	>4.0 (Res)	>4.0 (Res)	2.0 - 4.0	0.25	Delafloxacin is the only FQ with reliable MRSA activity (excluding resistant phenotypes).
S. pneumoniae	1.0 - 2.0	1.0	0.12 - 0.25	0.03	Moxifloxacin and Delafloxacin are superior for respiratory pathogens.
K. pneumoniae	0.015	0.03	0.06	0.06	Ciprofloxacin remains the gold standard for susceptible Enterobacteriaceae.
B. fragilis (Anaerobe)	>16 (Res)	>8 (Res)	2.0	0.12 - 0.5	Delafloxacin and Moxifloxacin provide anaerobic coverage.

Safety & Toxicology Profiling

Safety profiles have dictated the restriction of older FQs. Delafloxacin represents a structural optimization to minimize cardiac and phototoxic risks.

Table 2: Comparative Safety Risks

Adverse Event	Ciprofloxacin	Levofloxacin	Moxifloxacin	Delafloxacin
QTc Prolongation	Low Risk	Moderate Risk	High Risk	Negligible (No signal in TQT studies)
Phototoxicity	Moderate	Low	Low	Negligible
Tendonitis/Rupture	High Signal	Moderate	Low	Class Warning (Lower observed incidence)
CNS Effects	Moderate	Moderate	Moderate	Low
Metabolism	CYP1A2 Inhibitor	Renal (Unchanged)	Hepatic (Non-CYP)	Glucuronidation (No CYP inhibition)

Critical Insight: Moxifloxacin carries the highest risk for QT prolongation, often limiting its use in cardiac patients. Delafloxacin has demonstrated no clinically relevant QTc prolongation even at supratherapeutic doses (900 mg), distinguishing it from the class.[5]

Experimental Protocols

Protocol A: CLSI Broth Microdilution (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of FQs against target pathogens. Standard: CLSI M07-A10 / ISO 20776-1.

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Note: For Delafloxacin testing in acidic conditions, adjust CAMHB pH to 5.5 using HCl.

• Inoculum Prep: Prepare a 0.5 McFarland suspension (

  CFU/mL) from fresh overnight culture. Dilute 1:100 in CAMHB to achieve final well concentration of CFU/mL.

• Plate Setup:

  • Dispense 50

    L of 2X FQ concentration (range 0.001 to 64 g/mL) into 96-well plates.

  • Add 50

    L of standardized inoculum.

• Incubation: 16–20 hours at 35°C

  2°C (aerobic).

• Readout: The MIC is the lowest concentration with no visible growth .

Protocol B: Time-Kill Kinetic Assay

Objective: Quantify bactericidal activity (log-kill) over time. Requirement: Bactericidal defined as

reduction in CFU/mL from baseline.

Figure 2: Workflow for Time-Kill Kinetic Assay to determine bactericidal efficacy.[1][6]

Step-by-Step Methodology:

• Preparation: Grow bacteria to logarithmic phase (OD600 ~0.3). Dilute to starting inoculum of

  CFU/mL in 20 mL CAMHB.

• Exposure: Add antibiotic to flasks at multiples of the MIC (e.g., 1x, 4x, 10x). Include a Growth Control (no drug).

• Sampling: Remove 0.5 mL aliquots at T=0, 2, 4, 6, 8, and 24 hours.

• Quantification:

  • Perform serial 10-fold dilutions in sterile PBS.

  • Plate 10

    L spots on Mueller-Hinton Agar.

  • Incubate overnight and count colonies.

• Calculation: Plot

  CFU/mL vs. Time.

  • Synergy Check: If testing combinations, synergy is

    decrease compared to the most active single agent.

References

• Hooper, D. C., & Jacoby, G. A. (2015). Mechanisms of drug resistance: Quinolone resistance. Annals of the New York Academy of Sciences.

• Tulkens, P. M., et al. (2012). Delafloxacin: A novel anionic fluoroquinolone. Antimicrobial Agents and Chemotherapy.[4][7]

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.[8][9]

• Litwin, J. S., et al. (2015). A thorough QT study to evaluate the effects of therapeutic and supratherapeutic doses of delafloxacin on cardiac repolarization. Antimicrobial Agents and Chemotherapy.[4][7]

• Van Bambeke, F. (2014). Structure-activity relationships of fluoroquinolones in the context of the battle against multidrug resistance. Current Opinion in Pharmacology.

• FDA Drug Safety Communication. FDA updates warnings for fluoroquinolone antibiotics.

Sources

• 1. Fluoroquinolone antibiotics: An overview - Adesh University Journal of Medical Sciences & Research [aujmsr.com]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A thorough QT study to evaluate the effects of therapeutic and supratherapeutic doses of delafloxacin on cardiac repolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Experimental Framework for Quantifying Bacterial Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and pharmacodynamics of fluoroquinolones [pubmed.ncbi.nlm.nih.gov]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]

Efficacy of New Generation Fluoroquinolones Against Resistant Bacteria: A Comparative Technical Guide

Executive Summary: The Structural Shift

The "fluoroquinolone paradox" of the early 2000s—where broad usage led to rapid resistance selection via gyrA/parC mutations and efflux pump overexpression—has driven the engineering of a new generation of agents. Unlike their predecessors (Ciprofloxacin, Levofloxacin), which rely heavily on zwitterionic structures and single-enzyme dominance, new generation agents like Delafloxacin , Finafloxacin , and Levonadifloxacin utilize anionic character, dual-targeting kinetics, and non-fluorinated scaffolds to bypass established resistance mechanisms.

This guide provides an objective, data-driven comparison of these agents, focusing on their efficacy against resistant phenotypes (MRSA, MDR-Pseudomonas) and the experimental protocols required to accurately assess their potency.

Mechanistic Innovations & Resistance Evasion

The superior efficacy of these new agents stems from three specific molecular engineering strategies.

Dual-Targeting Kinetics

Older fluoroquinolones typically exhibit a "primary target" bias (e.g., DNA gyrase in Gram-negatives, Topoisomerase IV in Gram-positives). This allows bacteria to develop resistance via a single mutation.

• Innovation: Delafloxacin and Levonadifloxacin exhibit balanced affinity for both enzymes (Gyrase and Topo IV).[1] A bacterium must simultaneously mutate both targets to develop high-level resistance, a statistically rare event (

  probability vs ).

The "Acidic Potency" Switch (Anionic Character)

Standard fluoroquinolones are zwitterionic; their cellular uptake decreases in acidic environments (e.g., abscesses, phagolysosomes, biofilms) due to protonation.

• Innovation: Delafloxacin lacks a protonatable substituent at the C-7 position, giving it a weakly acidic character. At pH 5.0–6.0 (infection site), it exists in a neutral form that passively diffuses across bacterial membranes, re-ionizing intracellularly to trap the drug at high concentrations. Finafloxacin similarly exhibits "pH-activation," showing 4-8x lower MICs at pH 5.8 compared to neutral pH.

Visualizing the Mechanism

The following diagram illustrates the dual-targeting and acidic accumulation pathways.

Caption: Comparative mechanism of action. New generation FQs utilize dual-targeting to bypass single-step mutations and exploit acidic environments for enhanced intracellular accumulation.

Comparative Efficacy Data

The following data aggregates MICngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

values (mg/L) from recent surveillance studies. Note the shift in potency against resistant phenotypes.[2][3][4]

Table 1: Efficacy Against Key Resistant Pathogens (MIC mg/L)

Organism Phenotype	Ciprofloxacin (Legacy)	Levofloxacin (Legacy)	Delafloxacin (New)	Levonadifloxacin (New)	Finafloxacin (New)
MRSA (Methicillin-Resistant S. aureus)	>4 (R)	>4 (R)	0.25 - 0.5 (S)	0.5 - 1.0 (S)	4.0 (Neutral)*
QRSA (Quinolone-Resistant S. aureus)	>32	>32	0.5 - 1.0	1.0 - 2.0	--
Pseudomonas aeruginosa (Wild Type)	0.5	1.0	2.0	4.0	4.0
Pseudomonas aeruginosa (MDR/Acidic)	>16	>16	2.0 (pH 5.5)	--	0.5 (pH 5.8)
E. coli (ESBL+)	>16	>16	4.0	2.0	2.0
Streptococcus pneumoniae (MDR)	2.0	1.0	0.03	0.06	--

Key Insights:

• MRSA Dominance: Delafloxacin and Levonadifloxacin retain activity against MRSA strains that are fully resistant to Ciprofloxacin.

• The pH Factor: P. aeruginosa data for Finafloxacin and Delafloxacin is context-dependent. At neutral pH (standard lab conditions), they appear less potent than Ciprofloxacin. However, at pH 5.5 (infection mimic), they outperform legacy agents by 4-8 fold.

• Levonadifloxacin Niche: Shows exceptional activity against Gram-positive respiratory pathogens and MRSA skin infections, often superior to Linezolid in bactericidal speed.

Experimental Protocols: Validating "Niche" Efficacy

Standard susceptibility testing (CLSI/EUCAST) uses Mueller-Hinton Broth (MHB) at pH 7.2–7.4. This protocol will generate false negatives for Delafloxacin and Finafloxacin potency. To accurately assess these agents, you must employ a pH-adjusted protocol.

Protocol: pH-Adjusted MIC Determination (Broth Microdilution)

Objective: To determine the MIC of anionic fluoroquinolones under physiologically relevant conditions (simulating abscess/biofilm pH).

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• 1N HCl and 1N NaOH (sterile).

• pH Meter (calibrated daily).

• Reference Strains: S. aureus ATCC 29213, P. aeruginosa ATCC 27853.

Workflow:

• Media Preparation (The Critical Step):

  • Split CAMHB into two aliquots.

  • Aliquot A (Standard): Adjust pH to 7.3 ± 0.1.

  • Aliquot B (Acidic): Slowly titrate with 1N HCl to pH 5.8 ± 0.1. Note: Do not use buffers like HEPES or Phosphate as they can chelate zinc/magnesium and alter quinolone activity. Use direct titration.

  • Filter sterilize (0.22 µm) after pH adjustment.

• Inoculum Preparation:

  • Prepare 0.5 McFarland suspension from fresh overnight culture.

  • Dilute 1:100 into both Aliquot A and Aliquot B to achieve final concentration of

    CFU/mL.

• Plate Setup:

  • Prepare serial dilutions of the antibiotic (Range: 0.004 – 32 mg/L) in both neutral and acidic media.

  • Add inoculum.

  • Control: Include Ciprofloxacin as a comparator. You should observe Ciprofloxacin MIC increase (worsen) in acidic media, while Delafloxacin MIC decreases (improves).

• Incubation & Readout:

  • Incubate at 35°C for 16-20 hours.

  • Validation: The MIC of Ciprofloxacin against P. aeruginosa ATCC 27853 at pH 7.3 must be within 0.25 - 1.0 mg/L.

Protocol Visualization

Caption: Workflow for pH-adjusted susceptibility testing. Essential for validating Delafloxacin and Finafloxacin efficacy.

Strategic Conclusion

For the drug development scientist, the "New Generation" fluoroquinolones represent a transition from "broad-spectrum" to "environment-specific" precision tools.

• Delafloxacin is the agent of choice for acidic environments (skin/soft tissue abscesses) and MRSA, where its anionic structure drives accumulation.

• Levonadifloxacin offers a robust alternative for resistant Gram-positive infections (MRSA/QRSA) with the convenience of IV-to-Oral switching, bypassing the safety concerns of older FQs.

• Finafloxacin remains a specialized tool for Pseudomonas in low-pH niches (e.g., otitis externa, cystic fibrosis lung), though its systemic approval is more limited.

Recommendation: When screening novel quinolone candidates, abandon the "neutral pH only" dogma. Incorporate pH-variable assays early in the lead optimization phase to identify compounds that, like Delafloxacin, turn the hostile acidic environment of an infection into a pharmacokinetic advantage.

References

• Delafloxacin, Finafloxacin, and Zabofloxacin: Novel Fluoroquinolones in the Antibiotic Pipeline. Pharmaceuticals, 2021.[5] Link

• In Vitro Activity of Finafloxacin against Panels of Respiratory Pathogens. Antibiotics, 2023.[6] Link

• In Vitro Spectrum of Activity of Finafloxacin, a Novel, pH-Activated Fluoroquinolone, under Standard and Acidic Conditions. Antimicrobial Agents and Chemotherapy, 2011.[7] Link

• Efficacy of Delafloxacin versus Moxifloxacin against Bacterial Respiratory Pathogens in Adults with Community-Acquired Bacterial Pneumonia (CABP). Antimicrobial Agents and Chemotherapy, 2019. Link

• Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. Drug Design, Development and Therapy, 2019. Link

• Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. Pharmaceutics, 2020. Link

• In vivo antibacterial activity of nemonoxacin, a novel non-fluorinated quinolone. Journal of Antimicrobial Chemotherapy, 2010.[8] Link

Sources

• 1. kjom.org [kjom.org]
• 2. Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy of delafloxacin versus moxifloxacin against atypical bacterial respiratory pathogens in adults with community-acquired bacterial pneumonia (CABP): Data from the Delafloxacin Phase 3 CABP Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Lascufloxacin Hydrochloride? [synapse.patsnap.com]
• 5. Delafloxacin, Finafloxacin, and Zabofloxacin: Novel Fluoroquinolones in the Antibiotic Pipeline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. journals.asm.org [journals.asm.org]
• 8. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate proper disposal procedures

Technical Guide: Safe Disposal of Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Executive Summary & Immediate Directives

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is a poly-halogenated heteroaromatic ester used primarily as a scaffold in medicinal chemistry.[1][2][3] Its disposal requires strict adherence to Halogenated Waste protocols due to the presence of both chlorine and fluorine atoms.[4]

CORE DIRECTIVE: Under no circumstances should this compound, or solutions containing it, be discharged into municipal water systems (drains) or disposed of in general trash.[2]

• Primary Hazard: Formation of corrosive acid gases (HF, HCl) upon thermal decomposition.

• Disposal Stream: High-Temperature Incineration with Acid Gas Scrubbing (Off-site).[1][2]

Chemical Safety Profile & Causality

To manage disposal effectively, one must understand the why behind the protocols. This compound is not just "toxic"; it is a precursor to corrosive environmental pollutants.

Physical & Hazard Data

Parameter	Specification	Operational Implication
Molecular Formula	C₁₂H₇ClFNO₂	Contains F and Cl; requires halogen-specific incineration.[1][2]
Physical State	Solid (Powder/Crystalline)	Dust generation risk during transfer; requires N95/P100 respiratory protection.[1][2]
Reactivity	Ester Hydrolysis	Incompatible with strong bases/acids; risk of exothermic degradation.[1][2]
Combustion Products	HF, HCl, NOx, CO, CO₂	Critical: Fire releases Hydrogen Fluoride (bone-seeking toxin).[1][2]

Hazard Statements (GHS)[1][3][5]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

• H410: Very toxic to aquatic life with long-lasting effects (Class assumption for halogenated quinolines).[5]

Pre-Disposal Assessment: The Decision Matrix

Effective disposal begins with characterization. You must segregate this waste from non-halogenated streams to prevent cross-contamination and ensure regulatory compliance (RCRA).

Logical Workflow for Waste Segregation:

Figure 1: Decision Logic for segregating Methyl 2-chloro-6-fluoroquinoline-4-carboxylate waste. Note that even in non-halogenated solvents, the presence of the solute often necessitates classification as halogenated waste.[2]

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Applicability: Expired reagents, degraded samples, or excess starting material.[1][2]

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable but poses a breakage risk.

• Transfer:

  • Perform all transfers inside a chemical fume hood to capture dust.

  • Do not mix with oxidizers (e.g., permanganates, nitrates) to prevent potential exothermic reactions.[2]

• Labeling:

  • Primary Tag: "Hazardous Waste - Solid, Toxic."[2]

  • Constituents: Write the full chemical name. Do not use abbreviations or structures.

  • Hazard Checkbox: Mark "Toxic" and "Irritant."

• Storage: Cap tightly. Store in a Secondary Containment Tray until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, filtrates, or HPLC effluents containing the compound.[1][2]

• Solvent Compatibility:

  • If the compound is dissolved in Dichloromethane (DCM) or Chloroform : Pour directly into the Halogenated Waste carboy.

  • If dissolved in Methanol/Ethyl Acetate : It is safer to dispose of this mixture into the Halogenated Waste stream.

  • Why? Even though the solvent is non-halogenated, the solute (the quinoline) contains F/Cl. Diluting it into the non-halogenated stream creates a "rogue" halogenated mixture that can damage standard incinerators not equipped with acid scrubbers.

• pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved strong acids/bases, neutralize carefully before adding to the waste carboy to prevent gas evolution.

• Cap Venting: Use vented caps (e.g., Eco-Funnel) if available to prevent pressure buildup from slow hydrolysis.

Protocol C: Contaminated Glassware & Debris

Applicability: Syringes, weigh boats, paper towels, and broken glass.[1][2]

• Triple Rinse: Rinse glassware with a minimal amount of acetone or DCM. Collect the rinse as Liquid Waste (Protocol B).

• Debris Disposal:

  • Place contaminated solids (gloves, paper) into a clear heavy-duty plastic bag.[1][2]

  • Label as "Solid Hazardous Waste - Debris contaminated with Halogenated Organics."

  • Sharps: Contaminated needles/glass must go into a rigid biohazard/sharps container labeled "Chemical Contaminated Sharps."

Spill Management Workflow

In the event of an accidental release, immediate containment is required to prevent environmental exposure.[6]

Spill Response Diagram:

Figure 2: Emergency response workflow for solid or liquid spills.[1][2]

Specific Cleanup Steps:

• Solid Spill: Do not dry sweep (creates dust).[6] Cover with wet paper towels or oil-impregnated sweeping compound, then scoop into a waste jar.[1][2]

• Liquid Spill: Absorb with vermiculite or polypropylene pads. Do not use combustible materials (sawdust) if the solvent is flammable.

• Final Wash: Wipe the surface with a soap/water solution. Collect the wipes as solid hazardous waste.

Regulatory Compliance & Documentation

To maintain Scientific Integrity and legal compliance, you must adhere to the following:

• RCRA Classification: While this specific intermediate may not have a dedicated "P" or "U" list number, it is regulated under 40 CFR 261 as characteristic waste if it exhibits toxicity, and universally as Halogenated Organic Waste in industrial hygiene practice.[2]

• Waste Profile: When contracting disposal services (e.g., Veolia, Clean Harbors), list the waste profile as:

  • Chemical Family: Halogenated Heterocycles.

  • Halogen Content: <5% (usually, unless pure).[2]

  • Calorific Value: High (if in organic solvent).

• Documentation: Maintain a log of the mass disposed of.[7] This is critical for "Cradle-to-Grave" tracking required by EPA standards.[1][2]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[Link]

• PubChem. (n.d.). Compound Summary: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate.[1][2] National Library of Medicine. [Link] (Search by structure/name for analog safety data).

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets.[Link][1]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. edwebcontent.ed.ac.uk [edwebcontent.ed.ac.uk]

Personal protective equipment for handling Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Executive Safety Directive: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate

Hazard Profile & Risk Assessment

Chemical Identity: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate (CAS: 100463-28-5 / Analogous Structures) Physical State: Solid (Powder/Crystalline)

Before selecting PPE, you must understand the nature of the threat. This compound combines a lipophilic quinoline core with halogen substituents (Cl, F).

• Toxicological Logic: The ester moiety increases lipophilicity, potentially facilitating dermal absorption. The halogenated quinoline scaffold is a known structural alert for irritation (H315, H319) and potential genotoxicity in related analogs.

• Primary Routes of Entry: Inhalation of fine particulates (dust) and dermal absorption via solvent vehicles.

Core Hazard Classifications (GHS Standards):

Hazard Code	Description	Operational Implication
H302	Harmful if swallowed	Strict hygiene; no hand-to-mouth contact.
H315	Causes skin irritation	Barrier integrity is critical.
H319	Causes serious eye irritation	Particulate-tight eye protection required.
H335	May cause respiratory irritation	Zero-tolerance for open-bench weighing.

| H411 | Toxic to aquatic life | Zero-discharge to drains. |

Personal Protective Equipment (PPE) Specifications

Standard lab coats and safety glasses are insufficient for synthesis-scale handling of this intermediate.

A. Hand Protection: The "Double-Barrier" Protocol

The Risk: Halogenated organic solids, when dissolved in organic solvents (e.g., DCM, Ethyl Acetate), can permeate thin nitrile rapidly. The Protocol:

• Inner Layer: 4-mil Nitrile (High dexterity).

• Outer Layer: 5-mil+ Nitrile or Neoprene (Chemical resistance).

• Inspection Logic: Change outer gloves immediately upon any splash. Change inner gloves every 2 hours due to perspiration-induced permeability changes.

B. Ocular & Face Protection

The Risk: Fine crystalline dust can bypass standard safety glass gaps. The Protocol:

• Mandatory: Chemical Splash Goggles (Indirect Vented).

• Prohibited: Standard safety glasses with side shields (insufficient for fine powders).

• Face Shield: Required only if handling >10g or working with pressurized reaction vessels.

C. Respiratory Protection

The Risk: Static-charged powder can aerosolize during weighing. The Protocol:

• Primary Control: All handling must occur inside a certified Chemical Fume Hood.

• Secondary (If Hood Unavailable/Maintenance): NIOSH-certified N95 or P100 particulate respirator. Note: Surgical masks offer zero protection against chemical particulates.

Operational Workflow & Engineering Controls

The following diagram illustrates the mandatory safety workflow for handling this compound.

Figure 1: Operational Safety Workflow. Note that all open handling (Weighing/Reaction) is confined within the Engineering Control Zone (Fume Hood).

Detailed Handling Procedures

Step 1: Weighing & Transfer

• Static Elimination: Use an ionizing bar or anti-static gun on the weighing boat. Quinoline esters are prone to static cling, which causes "jumping" of powder.

• The "Tunnel" Technique: Do not lift the weighing boat high. Keep it within 6 inches of the hood surface to ensure laminar flow captures any dust.

• Solvent Pre-Check: If dissolving the solid, add the solvent slowly down the side of the vessel to prevent aerosolization of the dry powder.

Step 2: Decontamination

• Wipe Down: After transfer, wipe the balance area with a solvent-dampened Kimwipe (Acetone or Ethanol).

• Disposal: Place the dirty wipe directly into a solid hazardous waste bag inside the hood. Do not walk across the lab with a dirty wipe.

Emergency Response Protocols

Scenario	Immediate Action	Secondary Action
Skin Contact	Wash immediately with soap and water for 15 mins. Do not use organic solvents (increases absorption).	Seek medical evaluation if redness persists.
Eye Contact	Flush with eyewash station for 15 mins, holding eyelids open.	Mandatory ophthalmological consult.
Spill (Solid)	Cover with wet paper towels to prevent dust. Scoop into hazardous waste.	Clean area with soap/water; re-clean with acetone.
Inhalation	Move to fresh air immediately.	Monitor for respiratory distress (coughing/tightness).

Waste Disposal & Environmental Stewardship

Methyl 2-chloro-6-fluoroquinoline-4-carboxylate is classified as H411 (Toxic to aquatic life).[1]

• Solid Waste: All contaminated gloves, weighing boats, and paper towels must go into Solid Hazardous Waste (Incineration) .

• Liquid Waste: Mother liquors and wash solvents must go into Halogenated Organic Waste streams.

• Drain Disposal: STRICTLY PROHIBITED.

References

• PubChem. (n.d.). Compound Summary: Methyl 2-chloro-6-fluoroquinoline-4-carboxylate. National Library of Medicine. Retrieved January 28, 2026, from [Link]

• European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Quinoline Derivatives Hazard Classification. Retrieved January 28, 2026, from [Link]

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